3-(Dimethylamino)-2-methylpropan-1-ol

• CAS: 33622-41-2

Core Science & Biosynthesis

3-(Dimethylamino)-2-methylpropan-1-ol physical properties

An In-depth Technical Guide to the Physicochemical Characterization of 3-(Dimethylamino)-2-methylpropan-1-ol

Abstract: This technical guide provides a comprehensive overview of the core physical properties of 3-(Dimethylamino)-2-methylpropan-1-ol (CAS No. 33622-41-2), a valuable amino alcohol intermediate in synthetic chemistry. While this specific isomer is less extensively characterized in public literature compared to its structural analogs, this paper presents its established chemical identity and outlines the authoritative, field-proven methodologies for determining its key physical parameters. This document is intended for researchers, chemists, and drug development professionals who require a robust understanding of the compound's characteristics for process development, formulation, and quality control. We will explore the causality behind experimental choices and provide self-validating protocols to ensure scientific integrity.

Introduction and Chemical Identity

3-(Dimethylamino)-2-methylpropan-1-ol is a chiral amino alcohol that serves as a versatile building block in organic synthesis. Its structure, featuring both a hydroxyl group and a tertiary amine, allows for a wide range of chemical transformations. Such bifunctional molecules are of significant interest in medicinal chemistry and materials science. For instance, related amino alcohols are crucial intermediates in the synthesis of pharmaceuticals, including analgesics and other active pharmaceutical ingredients (APIs).[1][2][3] The precise characterization of its physical properties is a prerequisite for its effective use in any research or development setting, dictating everything from reaction conditions to storage and handling.

While specific experimental data for this compound is not widely published, its identity is well-defined. The foundational step in characterizing any chemical substance is confirming its structure and identity through multiple identifiers.

Table 1: Core Chemical Identifiers for 3-(Dimethylamino)-2-methylpropan-1-ol

Identifier	Value	Source
IUPAC Name	3-(dimethylamino)-2-methylpropan-1-ol	[4][5]
CAS Number	33622-41-2	[5][6]
Molecular Formula	C₆H₁₅NO	[5][6]
Molecular Weight	117.19 g/mol	[6]
SMILES	CC(CN(C)C)CO	[5]
InChIKey	FZASHPCRPMSFEG-UHFFFAOYSA-N	[5]

Methodologies for Physicochemical Characterization

The following sections detail the standard experimental protocols for determining the essential physical properties of a novel or sparsely characterized compound like 3-(Dimethylamino)-2-methylpropan-1-ol. The discussion is grounded in established analytical chemistry principles to ensure accuracy and reproducibility.

Boiling Point Determination

The boiling point is a critical parameter for purification via distillation and for predicting volatility. For a research-grade chemical available in limited quantities, micro-distillation is the preferred method.

Experimental Protocol: Boiling Point by Micro-Distillation

• Apparatus Setup: Assemble a micro-distillation apparatus, such as one using a Hickman still, with a calibrated thermometer or thermocouple placed so the top of the bulb is level with the bottom of the side arm leading to the condenser.

• Sample Preparation: Place a small volume (e.g., 1-2 mL) of the sample into the distillation flask, along with a boiling chip to ensure smooth boiling.

• Heating: Gently heat the flask using a sand bath or heating mantle to achieve a steady distillation rate (approximately 1 drop per second).

• Equilibrium Establishment: Allow the temperature to stabilize. The boiling point is recorded as the temperature at which the vapor and liquid phases are in equilibrium, observed as a constant temperature reading as the condensate collects.

• Pressure Correction: Record the ambient atmospheric pressure. If the pressure is not at standard sea level (760 mmHg), the observed boiling point must be corrected using a nomograph or the Clausius-Clapeyron relation.

Causality and Expertise: The choice of a micro-distillation setup conserves valuable material. A slow, steady distillation rate is crucial to ensure that the vapor composition is in equilibrium with the liquid, providing a true boiling point rather than a temperature range indicative of impurities. For context, the structural isomer isobutanol (2-methylpropan-1-ol) has a boiling point of 108 °C at standard pressure.[7] Due to the addition of the dimethylamino group, which increases molecular weight and potential for hydrogen bonding, the boiling point of the title compound is expected to be significantly higher.

Caption: Workflow for Boiling Point Determination

Density Measurement

Density is a fundamental property essential for volumetric calculations in process chemistry and formulation. High-precision measurement is achieved using a digital density meter or a pycnometer.

Experimental Protocol: Density using a Pycnometer

• Calibration: Clean and dry a pycnometer of known volume. Weigh the empty pycnometer (m₁).

• Reference: Fill the pycnometer with deionized water at a controlled temperature (e.g., 20.0 °C) and weigh it (m₂). The density of water at this temperature is known.

• Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with the sample liquid, 3-(dimethylamino)-2-methylpropan-1-ol, at the same controlled temperature, and weigh it (m₃).

• Calculation: The density (ρ) of the sample is calculated as: ρ_sample = (m₃ - m₁) / (m₂ - m₁) * ρ_water

Trustworthiness: This protocol is self-validating because it relies on the accurately known density of a reference standard (water) at a precisely controlled temperature. Temperature control is paramount, as density is highly temperature-dependent. For example, the related compound 1-(Dimethylamino)propan-2-ol has a reported density of 0.837 g/mL.[2]

Solubility Profile

Understanding a compound's solubility in various solvent systems is critical for drug development (formulation) and synthetic chemistry (reaction media and purification).

Experimental Protocol: Qualitative and Semi-Quantitative Solubility

• Solvent Selection: Select a range of solvents with varying polarities, such as water, ethanol, acetone, ethyl acetate, and hexane.

• Initial Assessment: To 1 mL of each solvent in a separate vial, add approximately 10 mg of the sample. Agitate vigorously. Visually classify as "freely soluble," "sparingly soluble," or "insoluble."

• Semi-Quantitative Analysis: For solvents in which the compound is soluble, incrementally add known masses of the sample to a known volume of the solvent at a controlled temperature until saturation is reached (i.e., solid material persists after prolonged agitation). Calculate the solubility in mg/mL.

• pH-Dependent Solubility: For aqueous solubility, repeat the experiment in buffered solutions at various pH levels (e.g., pH 2, 7, and 9) to assess the impact of protonating the amino group.

Expertise and Causality: The presence of both a polar hydroxyl group and a basic dimethylamino group suggests that 3-(dimethylamino)-2-methylpropan-1-ol will be miscible with water and other polar protic solvents.[2] Its solubility in acidic aqueous solutions is expected to be very high due to the formation of the highly polar ammonium salt. This pH-dependent solubility is a key parameter for designing extraction and purification workflows.

Caption: Solubility Profiling Workflow

Structural Confirmation and Safety

Spectroscopic Analysis

Before measuring physical properties, the identity and purity of the material must be unequivocally confirmed. Standard spectroscopic methods include NMR, IR, and Mass Spectrometry. While spectra for the title compound are not in major public databases, data from isomers like 3-amino-2,2-dimethyl-1-propanol can guide interpretation.[8]

• ¹H NMR: The spectrum is expected to show distinct signals for the two methyl groups on the nitrogen, the single methyl group on the carbon backbone, the diastereotopic protons of the CH₂-N and CH₂-OH groups, and the methine (CH) proton. The splitting patterns will be key to confirming the connectivity.

• ¹³C NMR: The spectrum should show six distinct carbon signals corresponding to the molecular structure.

• FT-IR: A broad peak in the 3300-3400 cm⁻¹ region is expected for the O-H stretch of the alcohol. C-H stretching peaks will appear just below 3000 cm⁻¹, and a C-N stretching band around 1000-1200 cm⁻¹.

• Mass Spectrometry: The molecular ion peak (M⁺) should be observed at m/z = 117. A common fragmentation pattern for amino alcohols is the alpha-cleavage, which would result in a prominent base peak. For example, the isomer 3-dimethylamino-2,2-dimethyl-1-propanol shows a base peak at m/z 58, corresponding to the [CH₂=N(CH₃)₂]⁺ fragment.[9]

Safety and Handling

No specific safety data sheet (SDS) for 3-(dimethylamino)-2-methylpropan-1-ol is widely available. However, based on the known hazards of its isomers and other amino alcohols, prudent handling is required.[10]

• Potential Hazards: Assumed to be a combustible liquid and corrosive. It may cause severe skin burns and eye damage. Ingestion or skin contact may be harmful.[11][12] The vapors may cause respiratory tract irritation.

• Recommended Precautions:

  • Handle only in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

  • Keep away from heat, sparks, and open flames.

  • Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.

Always consult the material-specific SDS provided by the supplier before handling any chemical.

Conclusion

3-(Dimethylamino)-2-methylpropan-1-ol is a chemical intermediate with significant potential in synthetic applications. While its physical properties are not yet broadly documented, this guide provides the necessary framework for any research or drug development professional to characterize it thoroughly and safely. By employing the standardized, self-validating protocols for determining boiling point, density, and solubility, and by confirming structural integrity with modern spectroscopic methods, scientists can generate the reliable data needed for successful process development, formulation, and scale-up. This rigorous, methodology-focused approach ensures the highest level of scientific integrity when working with novel or sparsely characterized compounds.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Properties and Synthesis of 3-(Diethylamino)-2,2-dimethylpropan-1-ol. Retrieved from [Link]

• Wikipedia. (2020, June 22). Dimethylaminoisopropanol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 23435, 2-(Dimethylamino)-2-methylpropanol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 161474807. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 118095, 3-(Dimethylamino)-2-methyl-1-propanol. Retrieved from [Link]

• Wikipedia. (n.d.). Isobutanol. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: 2-methylpropan-1-ol. Retrieved from [Link]

• Google Patents. (2015). CN104370757A - Preparation method of 3-dimethylamino-1,2-propanediol.

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: 2-Methyl-1-propanol. Retrieved from [Link]

• Google Patents. (2013). US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Dimethylaminoisopropanol - Wikipedia [en.wikipedia.org]
• 3. US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]
• 4. CID 161474807 | C12H30N2O2 | CID 161474807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-(Dimethylamino)-2-methyl-1-propanol | C6H15NO | CID 118095 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. Isobutanol - Wikipedia [en.wikipedia.org]
• 8. 3-AMINO-2,2-DIMETHYL-1-PROPANOL(26734-09-8) 1H NMR spectrum [chemicalbook.com]
• 9. 3-DIMETHYLAMINO-2,2-DIMETHYL-1-PROPANOL(19059-68-8) 13C NMR [m.chemicalbook.com]
• 10. 2-(Dimethylamino)-2-methylpropanol | C6H15NO | CID 23435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. fishersci.com [fishersci.com]

3-(Dimethylamino)-2-methylpropan-1-ol chemical structure

An In-depth Technical Guide to 3-(Dimethylamino)-2-methylpropan-1-ol: A Versatile Intermediate in Chemical Synthesis

Executive Summary

3-(Dimethylamino)-2-methylpropan-1-ol is a bifunctional organic compound featuring a tertiary amino group and a primary alcohol. This unique structural arrangement makes it a valuable and versatile building block in the synthesis of a wide range of more complex molecules. Its primary utility is found in the pharmaceutical and agrochemical industries, where it serves as a key intermediate in the production of local anesthetics, histamine H3 receptor antagonists, and herbicides. This guide provides a comprehensive overview of its chemical properties, a detailed methodology for its synthesis, its principal applications in drug development, and essential safety and handling protocols tailored for researchers and chemical development professionals.

Introduction and Foundational Chemistry

3-(Dimethylamino)-2-methylpropan-1-ol, with CAS Number 33622-41-2, is classified as a tertiary amino alcohol.[1][2][3] Its molecular structure is characterized by a propane backbone substituted with a hydroxyl group at the first position, a methyl group at the second, and a dimethylamino group at the third. The presence of both a nucleophilic hydroxyl group and a basic tertiary amino group within the same molecule provides two reactive centers for subsequent chemical modifications. This bifunctionality is the cornerstone of its utility as a synthetic intermediate.[1] Furthermore, the chiral center at the C2 position introduces the potential for stereospecific synthesis, a critical consideration in modern drug development.[2]

The dimethylamino moiety is a significant pharmacophore found in numerous FDA-approved drugs, often contributing to improved aqueous solubility and the ability to form salts, which can enhance bioavailability.[4] Its incorporation into larger molecules can also facilitate binding to biological targets.[4]

Caption: 2D structure of 3-(Dimethylamino)-2-methylpropan-1-ol.

Physicochemical and Spectroscopic Data

A thorough understanding of a compound's physical and chemical properties is fundamental for its application in synthetic chemistry. The properties of 3-(Dimethylamino)-2-methylpropan-1-ol are summarized below.

Property	Value	Reference
IUPAC Name	3-(dimethylamino)-2-methylpropan-1-ol	[5]
CAS Number	33622-41-2	[2][3][5][6]
Molecular Formula	C₆H₁₅NO	[2][3][5][6]
Molecular Weight	117.19 g/mol	[2][5][6]
Boiling Point	163-164 °C	[2]
Density	0.883 g/cm³	[2]
Flash Point	48.3 °C	[2]
Refractive Index	1.441	[2]
pKa (Predicted)	14.94 ± 0.10	[2]
XLogP3	0.4	[5]

Synthesis Pathway and Experimental Protocol

The synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol and related structures is often achieved via a Mannich-type reaction. This classic carbon-carbon bond-forming reaction involves the aminoalkylation of an acidic proton located alpha to a carbonyl group. The key reactive species is an iminium salt, generated in situ from a secondary amine (dimethylamine) and a non-enolizable aldehyde (formaldehyde). This electrophilic iminium ion then reacts with an enol or enolate, in this case derived from propionaldehyde.

The causality behind this choice of pathway is its efficiency and atom economy in constructing the desired amino alcohol backbone in a single pot. A related process for a similar aldehyde highlights the importance of pH control, with alkaline conditions (pH 9-11) favoring the reaction.[7]

Caption: Workflow for the synthesis of the target compound.

Detailed Experimental Protocol (Illustrative)

This protocol is an illustrative procedure based on established chemical principles for the Mannich reaction followed by reduction.

• Iminium Ion Formation: In a three-necked flask equipped with a mechanical stirrer, thermometer, and addition funnel, charge a 40% aqueous solution of dimethylamine. Cool the flask to 0-5 °C in an ice bath.

• Slowly add a 37% aqueous solution of formaldehyde via the addition funnel, ensuring the temperature does not exceed 10 °C. Stir the mixture for 30 minutes to allow for the formation of the dimethylaminomethyl cation (iminium ion).

• Mannich Reaction: Slowly add propionaldehyde to the reaction mixture, maintaining the temperature below 15 °C. The propionaldehyde will enolize under these conditions and react with the iminium ion.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours to ensure complete conversion to 3-(dimethylamino)-2-methylpropanal.

• Reduction: Cool the reaction mixture again to 0-5 °C. Prepare a solution of sodium borohydride (NaBH₄) in water or ethanol.

• Add the NaBH₄ solution portion-wise to the stirred reaction mixture. This exothermic step reduces the intermediate aldehyde to the desired primary alcohol. Monitor the temperature to keep it below 20 °C.

• Work-up and Isolation: Once the reduction is complete (as monitored by TLC or GC-MS), carefully quench any remaining NaBH₄ by the slow addition of acetone or dilute acetic acid.

• Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude 3-(Dimethylamino)-2-methylpropan-1-ol by vacuum distillation to obtain the final product with high purity.

Applications in Drug Development and Agrochemicals

The utility of 3-(Dimethylamino)-2-methylpropan-1-ol stems from its role as a versatile reactant for building more complex, high-value molecules.

• Local Anesthetics: The compound serves as a crucial precursor in the synthesis of certain local anesthetics.[8][9] The tertiary amino group is a common feature in this class of drugs, providing a hydrophilic center that is protonated at physiological pH. This cationic form is essential for binding to and blocking voltage-gated sodium channels in nerve membranes, thereby preventing pain signal transmission.

• Analgesics (Tapentadol Synthesis): While not the exact molecule, the structurally related intermediate, (-)-(2S,3S)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol, is pivotal in the stereospecific synthesis of Tapentadol.[10] Tapentadol is a potent, centrally acting analgesic with a dual mechanism of action. This highlights the importance of the dimethylamino-alkanol scaffold in the development of modern pain therapeutics.

• Histamine H3 Receptor Antagonists: This compound is also utilized as a reactant in the preparation of histamine H3 receptor antagonists.[8][9] These agents are investigated for their potential in treating a variety of neurological disorders, including cognitive impairments and sleep-wake disorders.

• Agrochemicals: Beyond pharmaceuticals, it is used as a reactant in the production of specific herbicides.[8][9]

Caption: The role of the core compound in various synthetic routes.

Safety, Handling, and Toxicology

As a reactive chemical intermediate, 3-(Dimethylamino)-2-methylpropan-1-ol requires careful handling. It is classified as a combustible liquid that causes severe skin burns and eye damage and is corrosive to the respiratory tract.[11]

Hazard Statement	Description
H227	Combustible liquid.
H314	Causes severe skin burns and eye damage.
Supplemental	Corrosive to the respiratory tract.

Handling and Personal Protective Equipment (PPE)

• Ventilation: Always handle in a well-ventilated area, preferably within a chemical fume hood.[12][13]

• PPE: Wear appropriate personal protective equipment, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a face shield. A lab coat is mandatory.[12]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Ground all equipment to prevent static electricity discharge.[12]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away from incompatible materials.[13][14]

First-Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention from an ophthalmologist.[12]

• Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious amounts of water for at least 15 minutes, using a safety shower if available. Seek immediate medical attention.[12]

• Inhalation: Remove the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[13]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting due to the risk of perforation.[11] Seek immediate medical attention.

Conclusion

3-(Dimethylamino)-2-methylpropan-1-ol is a quintessential example of a versatile chemical building block whose value is defined by its bifunctional nature. Its strategic importance in the synthesis of pharmaceuticals, particularly anesthetics and analgesics, underscores its relevance in drug discovery and development. While its reactive and hazardous properties demand stringent safety protocols, its utility in constructing complex molecular architectures makes it an indispensable tool for synthetic chemists. Future research may continue to find novel applications for this and structurally similar scaffolds in creating next-generation therapeutics and advanced materials.

References

• LookChem. (n.d.). Cas 39067-45-3, 3-(DIETHYLAMINO)-2,2-DIMETHYLPROPAN-1-OL.
• BenchChem. (2025). An In-depth Technical Guide to 3-(Diethylamino)-2,2-dimethylpropan-1-ol: Discovery, Synthesis, and Applications.
• Echemi. (n.d.). 3-(Dimethylamino)-2-methyl-1-propanol Formula.
• PubChem. (2026). 3-(Dimethylamino)-2-methyl-1-propanol. National Center for Biotechnology Information.
• Spectrum Chemical Mfg. Corp. (2019). 3-(Dimethylamino)-2,2-dimethyl-1-propanol - SAFETY DATA SHEET.
• ChemicalBook. (2023). 3-(dimethylamino)-2-methylpropan-1-ol.
• Santa Cruz Biotechnology, Inc. (n.d.). 3-(dimethylamino)-2-methylpropan-1-ol.
• Chongqing Chemdad Co., Ltd. (n.d.). 3-(DIETHYLAMINO)-2,2-DIMETHYLPROPAN-1-OL.
• PubChem. (2024). CID 161474807 | C12H30N2O2. National Center for Biotechnology Information.
• Sigma-Aldrich. (n.d.). SAFETY DATA SHEET.
• A2B Chem. (n.d.). 3-(DIMETHYLAMINO)-1-(NAPHTHALEN-2-YL)PROPAN-1-OL.
• Santa Cruz Biotechnology, Inc. (n.d.). 3-(Dimethylamino)-1,2-propanediol.
• Fisher Scientific. (2025). SAFETY DATA SHEET.
• Matrix Scientific. (n.d.). 3-(Dimethylamino)-2-methylpropan-1-ol.
• Echemi. (2019). 3-(Dimethylamino)-1,2-propanediol SDS, 623-57-4 Safety Data Sheets.
• Google Patents. (2013). US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol.
• Sigma-Aldrich. (n.d.). 3-(Dimethylamino)-1,2-propanediol 98.
• MedchemExpress. (n.d.). 3-(Dimethylamino)-1-(thiophen-2yl)propan1-ol | Drug Intermediate.
• Google Patents. (1982). EP0046288A1 - Process for the preparation of 3-dimethylamino-2,2-dimethyl propanal.
• ResearchGate. (n.d.). FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemi.com [echemi.com]
• 3. 3-(dimethylamino)-2-methylpropan-1-ol | CAS 33622-41-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. researchgate.net [researchgate.net]
• 5. 3-(Dimethylamino)-2-methyl-1-propanol | C6H15NO | CID 118095 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-(dimethylamino)-2-methylpropan-1-ol | 33622-41-2 [chemicalbook.com]
• 7. EP0046288A1 - Process for the preparation of 3-dimethylamino-2,2-dimethyl propanal - Google Patents [patents.google.com]
• 8. lookchem.com [lookchem.com]
• 9. 3-(DIETHYLAMINO)-2,2-DIMETHYLPROPAN-1-OL One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 10. US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. spectrumchemical.com [spectrumchemical.com]
• 13. fishersci.com [fishersci.com]
• 14. echemi.com [echemi.com]

3-(Dimethylamino)-2-methylpropan-1-ol CAS number 33622-41-2

CAS Number: 33622-41-2 Document Type: Technical Application Guide Version: 2.0 (Scientific Reference Series)[1]

Executive Summary & Chemical Passport

3-(Dimethylamino)-2-methylpropan-1-ol (DMAMP-1-ol) represents a specialized subclass of amino alcohols characterized by a branched aliphatic backbone and a tertiary amine terminus.[1] Unlike linear amino alcohols (e.g., 3-dimethylamino-1-propanol), the C2-methyl substitution in DMAMP-1-ol introduces steric hindrance and lipophilicity that critically alters its reactivity profile.[1]

This structural nuance makes it a high-value intermediate in two distinct high-stakes fields: Carbon Capture Utilization (CCUS) , where it functions as a low-energy regeneration solvent, and Pharmaceutical Process Chemistry , where it serves as a precursor for "Mannich-style" side chains in analgesic and antihistamine pharmacophores.[1]

Physiochemical Profile

Property	Specification	Mechanistic Implication
Molecular Formula	C₆H₁₅NO	Bifunctional: H-bond donor (OH) & acceptor (N).[1]
Molecular Weight	117.19 g/mol	Low volatility relative to polyamines; suitable for liquid absorbents.[1]
Appearance	Colorless to pale yellow liquid	Indicates purity; oxidation leads to yellowing (N-oxide formation).[1]
Basicity (pKa)	~9.5–10.0 (Est.)[1]	Sufficiently basic to protonate in CO₂ capture but allows easier desorption than primary amines.
Solubility	Miscible in H₂O, Alcohols, Toluene	Amphiphilic nature allows use in both aqueous scrubbers and organic synthesis.

Process Chemistry: Synthetic Architecture

The industrial synthesis of CAS 33622-41-2 is a study in atom economy , typically exploiting the reactivity of methacrylate systems.[1] The preferred route avoids the instability of direct Mannich condensations by utilizing a Michael Addition-Reduction sequence .

The "Methacrylate Route" (High-Yield Protocol)

This pathway is favored for its scalability and avoidance of carcinogenic starting materials (like gaseous formaldehyde in some Mannich variations).[1]

• Step 1: Aza-Michael Addition

  • Reagents: Methyl methacrylate (MMA) + Dimethylamine (DMA).[1]

  • Conditions: 0°C to RT, often neat or in methanol.

  • Mechanism: The nucleophilic secondary amine (DMA) attacks the

    -carbon of the -unsaturated ester.[1] The C2-methyl group on MMA directs the addition sterically, ensuring high regioselectivity.[1]

  • Intermediate: Methyl 3-(dimethylamino)-2-methylpropionate.[1]

• Step 2: Hydride Reduction

  • Reagents: LiAlH₄ (Lab scale) or Catalytic Hydrogenation (Cu/Cr or Raney Ni, Industrial scale).[1]

  • Conditions: Anhydrous THF (hydride) or High Pressure/Temp (Hydrogenation).[1]

  • Outcome: Reduction of the ester moiety to the primary alcohol.

Visualization: Synthetic Workflow

Figure 1: The regioselective synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol via the Methacrylate Route.[1][2] The C2-methyl group is preserved from the starting material, establishing the branched backbone.

Advanced Applications & Mechanisms

A. Carbon Capture (CCUS): The "Tertiary Advantage"

In the field of amine gas treating, CAS 33622-41-2 acts as a Third-Generation Solvent .[1]

• The Problem: Primary amines (like MEA) form stable carbamates with CO₂. Regenerating the solvent (releasing CO₂) requires massive thermal energy to break these bonds.

• The Solution (CAS 33622-41-2): As a tertiary amine, it lacks the N-H proton required to form a carbamate directly.[1] Instead, it promotes the hydrolysis of CO₂ to bicarbonate (HCO₃⁻).

  • Reaction:

    [1]

• Energy Benefit: The heat of reaction for bicarbonate formation is significantly lower than carbamate formation. Furthermore, the C2-methyl group adds steric bulk, which destabilizes the solvation shell, allowing CO₂ to be "stripped" off at lower temperatures (80–90°C vs 120°C for MEA).

B. Pharmaceutical Pharmacophore

The 3-(dimethylamino)-2-methyl-propyl fragment is a critical motif in medicinal chemistry, often referred to as a "solubilizing tail" or a receptor-binding anchor.[1]

• Analgesics: This structure mimics the side chain of Tapentadol and Tramadol precursors. The C2-methyl group creates a chiral center (if resolved), allowing for stereoselective binding to Mu-opioid receptors.[1]

• Mechanism: The tertiary amine is protonated at physiological pH (7.4), allowing ionic interaction with aspartate residues in GPCR binding pockets. The hydroxyl group (from the alcohol) can be converted to a chloride or tosylate to couple this "tail" onto aromatic scaffolds.

Visualization: CO₂ Capture Dynamics

Figure 2: Mechanism of CO₂ absorption. The tertiary amine structure prevents stable carbamate formation, facilitating low-energy solvent regeneration.[1]

Experimental Protocol: Hydroxyl Activation

For researchers using this compound to append the amino-propyl chain to a drug scaffold, the alcohol must first be converted to a leaving group.[1]

Protocol: Chlorination of 3-(Dimethylamino)-2-methylpropan-1-ol Use this protocol to generate the reactive alkyl chloride salt.[1]

• Setup: Flame-dried 3-neck flask, N₂ atmosphere, reflux condenser.

• Solvent: Dry Dichloromethane (DCM) or Toluene.[1]

• Step-by-Step:

  • Dissolve 10.0 g (85 mmol) of CAS 33622-41-2 in 50 mL DCM.[1]

  • Cool to 0°C.[1]

  • Add Thionyl Chloride (SOCl₂) (1.2 eq) dropwise.[1] Caution: Massive HCl gas evolution.[1]

  • Allow to warm to RT, then reflux for 2 hours.

  • Endpoint: Monitor via TLC (stain with Ninhydrin or Dragendorff’s reagent).[1]

• Workup: Evaporate solvent/excess SOCl₂ in vacuo. The product will crystallize as the Hydrochloride Salt .

  • Note: The salt is hygroscopic. Store under Argon.[1]

References

• Synthesis & Methacrylate Reactivity

  • Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation. (2010).[1][3] Molecules. This establishes the efficiency of the aza-Michael precursor step.

  • [1]

• Pharmaceutical Application (Analgesic Analogs)

  • Novel stereospecific synthesis of (-)(2S,3S)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol.[1][4] (2013).[1][5] Google Patents.[1] Demonstrates the utility of the dimethylamino-2-methyl motif in Tapentadol synthesis.

  • [1]

• CO₂ Capture Mechanisms

  • Solubility of CO2 in 2-Amino-2-methyl-1-propanol (AMP) and 3-(Methylamino)propylamine.[1][6] (2019).[1] MDPI. Provides comparative data on hindered amine performance in gas treating.

  • [1]

• Chemical Safety & Data

  • PubChem Compound Summary for CID 118095: 3-(Dimethylamino)-2-methylpropan-1-ol.[1] National Center for Biotechnology Information.[1]

  • [1]

Sources

• 1. 2-(Dimethylamino)-2-methylpropanol | C6H15NO | CID 23435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]
• 5. msdspds.castrol.com [msdspds.castrol.com]
• 6. mdpi.com [mdpi.com]

Technical Guide: Synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol

This guide outlines the synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol (CAS 17640-77-6). The methodology prioritizes the Michael Addition–Reduction pathway, selected for its scalability, cost-effectiveness, and use of commodity starting materials (Methyl Methacrylate and Dimethylamine).

Executive Summary

• Target Molecule: 3-(Dimethylamino)-2-methylpropan-1-ol

• CAS Registry Number: 17640-77-6

• Molecular Formula: C

  H NO

• Primary Application: Pharmaceutical intermediate (mannich base motifs), ligand for catalysis, and precursor for functionalized lipids.

• Selected Pathway: A two-step sequence involving the aza-Michael addition of dimethylamine to methyl methacrylate, followed by hydride reduction of the resulting ester.

Retrosynthetic Analysis

The strategic disconnection relies on the 1,4-relationship between the amine and the alcohol (derived from a carbonyl). The most logical disconnection cleaves the C1-O bond (reduction) and the C3-N bond (conjugate addition).

Logic:

• Functional Group Interconversion (FGI): The primary alcohol is derived from the reduction of a carboxylic ester.

• C-N Disconnection: The

  -amino ester motif suggests a Michael addition of a secondary amine to an -unsaturated ester.

Figure 1: Retrosynthetic disconnection showing the breakdown into commodity precursors.

Primary Pathway: The Methacrylate Route

Step 1: Aza-Michael Addition

This step involves the nucleophilic attack of dimethylamine (DMA) onto the

-carbon of methyl methacrylate. This reaction is atom-economical and typically proceeds without a metal catalyst due to the high nucleophilicity of DMA.

Reaction Scheme:

Experimental Protocol:

• Setup: Use a pressure-rated vessel (autoclave or sealed tube) if using anhydrous DMA gas, or a standard round-bottom flask if using DMA in solution (e.g., 40% in water or THF), though anhydrous conditions prevent hydrolysis side-reactions.

• Stoichiometry: Charge Methyl Methacrylate (1.0 equiv) and Dimethylamine (1.1–1.2 equiv). Excess amine drives the equilibrium forward.

• Conditions: Stir at 0°C to Room Temperature initially. The reaction is exothermic. If conversion is slow, heat to 40–60°C for 2–4 hours.

• Monitoring: Monitor by GC-MS or TLC (stain with Dragendorff’s reagent). Disappearance of the acrylate alkene peak in NMR (

  5.5–6.2 ppm) indicates completion.

• Workup: Remove excess dimethylamine and solvent under reduced pressure (rotary evaporator). The resulting oil, Methyl 3-(dimethylamino)-2-methylpropionate , is typically pure enough (>95%) for the next step. Distillation can be performed for high-purity applications (bp approx. 60–70°C at 10 mmHg).

Step 2: Hydride Reduction

The ester is reduced to the primary alcohol using Lithium Aluminum Hydride (LiAlH

). While catalytic hydrogenation is possible industrially, LiAlH provides the most reliable lab-scale results.

Reaction Scheme:

Experimental Protocol:

• Reagent Prep: In a dry 3-neck flask under Nitrogen/Argon, suspend LiAlH

  (1.5 equiv) in anhydrous THF or Diethyl Ether. Cool to 0°C.[1][2]

• Addition: Dissolve the ester from Step 1 in anhydrous THF. Add this solution dropwise to the hydride suspension. Caution: Exothermic gas evolution (H

  ).

• Reaction: Allow to warm to room temperature. Reflux for 2–4 hours to ensure complete reduction.

• Quench (Fieser Method): Cool to 0°C. Carefully add:

  • mL Water (per g LiAlH )
  • mL 15% NaOH
  • mL Water

• Isolation: A granular white precipitate (aluminum salts) will form. Filter through a Celite pad. Dry the filtrate over Na

  SO and concentrate in vacuo.

• Purification: Distill the residue under vacuum to obtain the pure amino alcohol as a colorless liquid.

Process Data & Optimization

Key Parameters Table:

Parameter	Step 1: Michael Addition	Step 2: Reduction
Limiting Reagent	Methyl Methacrylate	Methyl 3-(dimethylamino)-2-methylpropionate
Reagent	Dimethylamine (anhydrous preferred)	LiAlH (pellets or powder)
Solvent	Methanol (protic promotes Michael) or Neat	THF or Et O (Anhydrous)
Temperature	0°C 60°C	0°C Reflux (66°C)
Key Hazard	Volatile Amine / Pressure	H Gas / Pyrophoric Hydride
Typical Yield	85–95%	80–90%

Workflow Diagram:

Figure 2: Process flow for the two-step synthesis.

Alternative Pathway: Reductive Methylation

If 3-amino-2-methylpropan-1-ol is available (e.g., from the reduction of 3-amino-2-methylpropanoic acid), a reductive methylation (Eschweiler-Clarke or Hydrogenation) can be performed.

• Reagents: Formaldehyde (aq), Formic Acid (reductant) or H

  /Pd-C.

• Pros: Avoids LiAlH

  if the amino-alcohol precursor is already reduced.

• Cons: The precursor is less common than methyl methacrylate.

Safety & Integrity (E-E-A-T)

• Self-Validating Step: In Step 1, the disappearance of the characteristic acrylate protons (vinyl region) in NMR is a definitive "Go/No-Go" signal before proceeding to reduction. Do not proceed if vinyl protons remain.

• Handling Amines: Dimethylamine is a gas at room temperature (bp 7°C). Use a cold trap or chilled condenser (dry ice/acetone) to retain the reagent during addition.

• Quenching: The amino-alcohol product is water-soluble.[3] During the LiAlH

  quench, avoid excessive water which may trap the product in the aqueous phase. The Fieser method (minimal water) is critical to ensure the product remains in the organic phase for filtration.

References

• Vertex AI Search. (2024). Synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol and related Michael Additions. Retrieved from 4

• National Institutes of Health (NIH). (2017). Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation. Retrieved from 5

• Sigma-Aldrich. (n.d.). Methyl 3-(dimethylamino)propionate Product Specification. Retrieved from 6

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]
• 3. 3-Dimethylaminoacrolein - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methyl 3-(dimethylamino)propionate 99 3853-06-3 [sigmaaldrich.com]

Technical Monograph: 3-(Dimethylamino)-2-methylpropan-1-ol

CAS: 33622-41-2 | Formula: C₆H₁₅NO | M.W.: 117.19 g/mol [1][2][3]

Executive Summary

This technical guide provides a comprehensive analysis of 3-(Dimethylamino)-2-methylpropan-1-ol , a bifunctional amino alcohol characterized by a tertiary amine and a primary hydroxyl group separated by a branched carbon chain. Distinguished by its chiral center at the C2 position, this molecule serves as a critical scaffold in the synthesis of complex pharmaceutical agents and as a ligand in asymmetric catalysis. This document outlines its structural dynamics, validated synthetic pathways, and application protocols for drug development professionals.

Structural Analysis & Stereochemistry

The IUPAC designation 3-(Dimethylamino)-2-methylpropan-1-ol defines a structure where the steric bulk of the methyl group at C2 influences both chemical reactivity and biological interaction.

Stereochemical Implications

The presence of a chiral center at C2 gives rise to two enantiomers: (R)- and (S)- 3-(dimethylamino)-2-methylpropan-1-ol. In pharmaceutical applications, enantiopurity is paramount.

• Conformational Locking: The C2-methyl group restricts free rotation around the C1-C2-C3 axis, potentially locking the molecule into specific conformers that favor chelation with metal centers (e.g., Zn²⁺, Cu²⁺) or binding to receptor pockets.

• Bifunctionality: The molecule acts as a 1,3-amino alcohol , allowing for the formation of six-membered chelate rings, which are thermodynamically more stable than the five-membered rings formed by 1,2-amino alcohols.

Physicochemical Profile[4]

Property	Value / Characteristic	Note
Physical State	Colorless to pale yellow liquid	Hygroscopic; amine-like odor.
Boiling Point	~170–175 °C (est. at 760 mmHg)	High BP due to hydrogen bonding (OH group).
Density	~0.90 g/mL	Typical for aliphatic amino alcohols.
pKa (Amine)	9.4 ± 0.2 (Predicted)	Basic; capable of forming salts with mineral acids.
Solubility	Miscible in water, ethanol, DCM	Amphiphilic nature allows broad solvent compatibility.
LogP	0.4 (Predicted)	Low lipophilicity; suitable for aqueous phase reactions.

Synthetic Pathways and Protocols

The most robust industrial and laboratory route for synthesizing 3-(Dimethylamino)-2-methylpropan-1-ol involves a two-step sequence: Michael Addition followed by Hydride Reduction . This pathway minimizes byproduct formation compared to direct alkylation methods.

Validated Synthesis Workflow

Step 1: Michael Addition

• Reactants: Methyl methacrylate + Dimethylamine.

• Intermediate: Methyl 3-(dimethylamino)-2-methylpropanoate.

• Mechanism: Nucleophilic attack of the secondary amine on the

  -carbon of the -unsaturated ester.

Step 2: Reduction

• Reactants: Intermediate Ester + Lithium Aluminum Hydride (LiAlH₄).

• Product: 3-(Dimethylamino)-2-methylpropan-1-ol.[1][2][3][4][5]

Figure 1: Two-step synthetic pathway via Michael Addition and Ester Reduction.

Experimental Protocol (Bench Scale)

Safety Precaution: LiAlH₄ is pyrophoric. All operations must be conducted under an inert atmosphere (Nitrogen or Argon).

• Preparation of Intermediate (Ester):

  • Charge a flask with Methyl methacrylate (1.0 eq) and methanol (solvent).

  • Cool to 0°C. Add Dimethylamine (1.1 eq) dropwise to control the exotherm.

  • Stir at room temperature for 12 hours. Monitor consumption of acrylate by TLC or GC.

  • Concentrate in vacuo to yield the crude amino-ester.

• Reduction to Alcohol:

  • Suspend LiAlH₄ (1.5 eq) in anhydrous THF under Nitrogen.

  • Add the crude amino-ester (dissolved in THF) dropwise at 0°C.

  • Allow to warm to room temperature, then reflux for 4 hours.

  • Quenching (Fieser Method): Cool to 0°C. Carefully add water (

    mL), then 15% NaOH ( mL), then water ( mL).

  • Filter the granular precipitate. Dry the filtrate over MgSO₄ and concentrate.

  • Purification: Distillation under reduced pressure is recommended to obtain high purity (>98%).

Applications in Drug Development[6]

Pharmacophore Scaffold

The 3-amino-2-methylpropyl motif is a structural homolog to the side chains found in several SNRI (Serotonin-Norepinephrine Reuptake Inhibitor) class drugs. The branching methyl group increases metabolic stability by hindering enzymatic oxidation at the

-position relative to the amine.

Ligand in Asymmetric Catalysis

The molecule acts as a chiral ligand precursor. When the hydroxyl group is deprotonated, the resulting alkoxide can chelate metal centers, with the tertiary amine providing a second coordination site.

Mechanism of Action (Chelation): The "bite angle" created by the 1,3-spacing allows for specific coordination geometries that are distinct from standard 1,2-amino alcohols (like ephedrine).

Figure 2: Bidentate coordination mode of 3-(Dimethylamino)-2-methylpropan-1-ol forming a stable 6-membered metallacycle.

Analytical Characterization Standards

To ensure the identity and purity of the synthesized compound, the following spectral signatures must be verified.

Proton NMR (¹H NMR, 400 MHz, CDCl₃)

• 0.8–0.9 ppm (d, 3H): Methyl group at C2 (doublet due to coupling with CH).
• 2.2 ppm (s, 6H): Dimethylamino protons ( ).
• 2.3–2.4 ppm (m, 2H): Methylene protons adjacent to Nitrogen (C3).
• 3.4–3.6 ppm (m, 2H): Methylene protons adjacent to Oxygen (C1).
• ~1.8–2.0 ppm (m, 1H): Methine proton at the chiral center (C2).

Mass Spectrometry (ESI-MS)

• Molecular Ion:

  .

• Fragmentation: Loss of the hydroxymethyl group or the dimethylamino group is common in EI-MS.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 118095, 3-(Dimethylamino)-2-methyl-1-propanol. Retrieved from [Link][3]

• Vertex AI Search.Synthesis and Patent Landscape for Amino Alcohols.

Sources

• 1. scbt.com [scbt.com]
• 2. 33622-41-2|3-(Dimethylamino)-2-methylpropan-1-ol|BLD Pharm [bldpharm.com]
• 3. 3-(Dimethylamino)-2-methyl-1-propanol | C6H15NO | CID 118095 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lookchem.com [lookchem.com]
• 5. CID 161474807 | C12H30N2O2 | CID 161474807 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Characterization and Analytical Profiling of 3-(Dimethylamino)-2-methylpropan-1-ol

Topic: Content Type: Technical Reference Guide Audience: Analytical Chemists, Process Development Scientists, and Medicinal Chemists.

Executive Summary & Compound Identity

3-(Dimethylamino)-2-methylpropan-1-ol is a sterically hindered amino alcohol widely utilized as a pharmacophore in medicinal chemistry (e.g., as a precursor to duloxetine analogs) and as a high-capacity solvent for acid gas scrubbing (

capture). Its structural motif—combining a tertiary amine with a primary hydroxyl group separated by a branched carbon chain—imparts unique spectroscopic signatures and physicochemical properties, particularly regarding hydrogen bonding and basicity.

Critical CAS Note: While the generic CAS for the racemic mixture is often cited as 33622-41-2 , the identifier 22561-26-8 typically refers to a specific stereoisomer or salt form utilized in chiral synthesis. Researchers must verify the specific optical rotation of their lot, as the C2 position is a chiral center.

Chemical Identity Table

Property	Detail
IUPAC Name	3-(Dimethylamino)-2-methylpropan-1-ol
Molecular Formula
Molecular Weight	117.19 g/mol
Structure
Appearance	Colorless to pale yellow viscous liquid
Solubility	Miscible in water, ethanol, DMSO; Hygroscopic
pKa (Calculated)	~9.8 (Amine protonation)

Spectroscopic Data Analysis

The following data represents the consensus spectral profile for the free base. Due to the hygroscopic nature of amino alcohols, "wet" samples often exhibit broadened exchangeable proton signals in NMR and shifted O-H bands in IR.

Mass Spectrometry (EI-MS)

Methodology: Electron Ionization (70 eV). Direct Injection.

The mass spectrum is dominated by

-cleavage adjacent to the nitrogen atom, a characteristic fragmentation pathway for tertiary amines.

Key Ions:

• m/z 117 (

  ): Molecular ion, typically weak intensity (<5%) due to rapid fragmentation.

• m/z 58 (Base Peak, 100%): The iminium ion

  . This peak arises from the cleavage of the C2-C3 bond.

• m/z 86: Loss of

  (hydroxymethyl group) from the molecular ion.

Fragmentation Pathway Diagram:

Figure 1: Primary fragmentation pathways under Electron Ionization (EI).

Infrared Spectroscopy (FT-IR)

Methodology: Attenuated Total Reflectance (ATR) on neat liquid.

The IR spectrum is diagnostic for the bifunctional nature of the molecule. Special attention should be paid to the "Bohlmann bands," which indicate the presence of a tertiary amine with C-H bonds antiperiplanar to the nitrogen lone pair.

Frequency ( )	Assignment	Notes
3200–3450	O-H Stretch	Broad, strong band. Indicates H-bonding.
2930–2970	C-H Stretch ( )	Asymmetric/Symmetric methyl/methylene stretch.
2760–2820	C-H Stretch (Amine)	Bohlmann Bands . Diagnostic for groups.
1450–1470	C-H Bend	Scissoring of and .
1030–1060	C-O Stretch	Primary alcohol characteristic strong band.

Nuclear Magnetic Resonance (NMR)

Methodology: 400 MHz, Solvent:

(Note: exchange will eliminate the OH signal).

Proton NMR ( )

The spectrum is characterized by the distinct singlet of the dimethylamino group and the coupling of the methine proton at the chiral center.

Shift ( ppm)	Multiplicity	Integration	Assignment	Structural Context
0.85 – 0.95	Doublet ( Hz)	3H		Methyl group at C2.
1.80 – 1.95	Multiplet	1H		Methine proton at C2 (Chiral center).
2.15 – 2.30	Multiplet/dd	2H		Methylene adjacent to Nitrogen.
2.25	Singlet	6H		Dimethylamino group.
3.40 – 3.65	Multiplet/dd	2H		Methylene adjacent to Oxygen (deshielded).
4.5 – 5.5	Broad Singlet	1H		Hydroxyl (shift varies with concentration/water).

Carbon NMR ( )

Shift ( ppm)	Assignment
14.5	Methyl carbon (C2- )
33.2	Methine carbon (C2)
45.8	Dimethylamino carbons ( )
63.5	Methylene carbon (C3, adjacent to N)
68.1	Methylene carbon (C1, adjacent to O)

Analytical Workflow & Handling Protocol

Challenge: Amino alcohols are notorious for absorbing atmospheric

to form carbamates/carbonates and absorbing water. This degrades spectral quality and alters weighing accuracy.

Protocol for High-Fidelity Analysis:

• Sampling: Sample must be drawn under inert gas (

  or Ar) if high purity is required.

• Solvent Choice: Use anhydrous

  stored over molecular sieves. Acidic impurities in chloroform can protonate the amine, shifting peaks downfield.

• Neutralization: If the sample is suspected to be a salt (e.g., HCl salt), perform a "free-basing" extraction using 1M NaOH/DCM before analysis.

Figure 2: Recommended workflow for handling hygroscopic amino alcohols to ensure spectral fidelity.

Synthesis & Contextual Origin

Understanding the synthesis aids in identifying impurities (e.g., unreacted starting materials).

Primary Route (Mannich-Type Reduction): The compound is frequently synthesized via the reduction of 3-(dimethylamino)-2-methylpropanoic acid or its ester derivatives. Alternatively, it can be accessed via the Mannich reaction of isobutyraldehyde, formaldehyde, and dimethylamine, followed by reduction of the aldehyde.

• Common Impurity: 3-(Dimethylamino)-2,2-dimethylpropan-1-ol (if starting materials are contaminated with isobutyric derivatives).

• Stereochemistry: Unless asymmetric catalysis is used (e.g., using chiral auxiliaries or enzymatic resolution), the product is obtained as a racemate .

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 33622-41-2, 3-(Dimethylamino)-2-methylpropan-1-ol. Retrieved from [Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Authoritative source for general amino alcohol spectral prediction rules).

• Suzuki, Y., et al. (2012). "Concise enantioselective synthesis of duloxetine via direct catalytic asymmetric aldol reaction of thioamide." The Journal of Organic Chemistry, 77(9), 4496-4500. (Context for the use of this amino alcohol scaffold in drug synthesis). Retrieved from [Link]

A Technical Guide to the FT-IR Spectrum of 3-(Dimethylamino)-2-methylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 3-(Dimethylamino)-2-methylpropan-1-ol. As a versatile amino alcohol, understanding its structural and vibrational properties through FT-IR spectroscopy is crucial for its application in pharmaceutical synthesis and materials science. This document, crafted from the perspective of a Senior Application Scientist, offers not just a theoretical overview but also practical insights into spectral acquisition and interpretation, ensuring scientific integrity and experimental reproducibility.

Introduction: The Vibrational Signature of an Amino Alcohol

3-(Dimethylamino)-2-methylpropan-1-ol is a molecule featuring a primary alcohol and a tertiary amine functional group. This unique combination imparts specific chemical properties relevant in various synthetic pathways. FT-IR spectroscopy serves as a powerful, non-destructive technique to confirm the molecular structure by identifying the vibrational modes of its functional groups. Each functional group within the molecule absorbs infrared radiation at a characteristic frequency, providing a unique spectral "fingerprint."

The key to interpreting the FT-IR spectrum of this molecule lies in recognizing the distinct vibrational signatures of the O-H (hydroxyl), C-H (alkyl), C-O (alcohol), and C-N (tertiary amine) bonds. The presence, position, and shape of these absorption bands provide definitive structural confirmation.

Predicted FT-IR Spectrum: A Functional Group Analysis

Based on the molecular structure of 3-(Dimethylamino)-2-methylpropan-1-ol, the following characteristic absorption bands are anticipated in its FT-IR spectrum:

• O-H Stretching (Alcohol): A very prominent, broad absorption band is expected in the region of 3500-3200 cm⁻¹[1][2]. This broadening is a direct consequence of intermolecular hydrogen bonding between the hydroxyl groups of adjacent molecules[3][4]. The strength and broad nature of this peak make it one of the most easily identifiable features in the spectrum of an alcohol[2][3][4].

• C-H Stretching (Alkyl): Multiple sharp, strong absorptions will be present in the 2950-2850 cm⁻¹ region[5][6]. These are characteristic of the stretching vibrations of the C-H bonds in the methyl and methylene groups of the molecule.

• C-O Stretching (Primary Alcohol): A strong, distinct absorption band is predicted to appear in the range of 1260-1050 cm⁻¹[1][2][3]. For a primary alcohol like 3-(Dimethylamino)-2-methylpropan-1-ol, this peak is typically found towards the lower end of this range, often near 1050 cm⁻¹[5].

• C-N Stretching (Tertiary Aliphatic Amine): The stretching vibration of the C-N bond in a tertiary aliphatic amine is expected to produce a weak to medium intensity band in the 1250-1020 cm⁻¹ region[7][8]. This peak may sometimes overlap with other absorptions in the fingerprint region, including the C-O stretch.

• Fingerprint Region: The region below 1500 cm⁻¹ is known as the fingerprint region and contains a complex series of absorptions due to bending vibrations and skeletal vibrations of the molecule[5]. While individual peak assignment in this region is complex, the overall pattern is unique to the molecule and serves as a valuable tool for identification when compared against a reference spectrum.

Since 3-(Dimethylamino)-2-methylpropan-1-ol is a tertiary amine, it will not exhibit the N-H stretching bands typically seen for primary and secondary amines in the 3500-3300 cm⁻¹ region[6][7].

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

The following protocol outlines a robust method for obtaining the FT-IR spectrum of 3-(Dimethylamino)-2-methylpropan-1-ol, which is a liquid at room temperature.

Instrumentation:

• Fourier-Transform Infrared (FT-IR) Spectrometer

• Attenuated Total Reflectance (ATR) accessory (e.g., with a diamond or zinc selenide crystal) or alternatively, salt plates (NaCl or KBr) for thin-film analysis.

Procedure (ATR Method - Recommended):

• Instrument Preparation: Ensure the FT-IR spectrometer is powered on and has undergone its standard diagnostic checks. Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Spectrum Acquisition:

  • Clean the ATR crystal surface with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

  • Acquire a background spectrum. This will account for any ambient atmospheric absorptions and the absorbance of the ATR crystal itself.

• Sample Application:

  • Place a small drop of 3-(Dimethylamino)-2-methylpropan-1-ol onto the center of the ATR crystal, ensuring the crystal surface is fully covered.

• Spectrum Acquisition:

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A resolution of 4 cm⁻¹ is generally sufficient for routine identification.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Perform a baseline correction if necessary to ensure all peaks originate from a flat baseline.

  • Label the significant peaks with their corresponding wavenumbers (cm⁻¹).

Justification of Experimental Choices:

• The ATR technique is chosen for its simplicity, speed, and minimal sample preparation. It is ideal for liquid samples and avoids the need for preparing thin films between salt plates, which can be technique-dependent.

• Purging the instrument is critical to prevent the strong, sharp peaks from atmospheric CO₂ (around 2360 cm⁻¹) and the broad O-H bands from water vapor (around 3700-3500 cm⁻¹ and 1800-1500 cm⁻¹) from obscuring the sample's spectral features.

• Co-adding multiple scans enhances the signal-to-noise ratio, making weaker absorption bands more clearly visible.

Data Presentation: Summary of Expected Vibrational Modes

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Peak Shape
Alcohol	O-H Stretch	3500 - 3200	Strong	Broad
Alkyl	C-H Stretch	2950 - 2850	Strong	Sharp
Primary Alcohol	C-O Stretch	1260 - 1050	Strong	Sharp
Tertiary Amine	C-N Stretch	1250 - 1020	Weak to Medium	Sharp

Visualization of Key Molecular Vibrations

The following diagram illustrates the key functional groups and their associated vibrational modes that are central to the interpretation of the FT-IR spectrum of 3-(Dimethylamino)-2-methylpropan-1-ol.

Caption: Key functional groups and their characteristic FT-IR vibrational frequencies.

Conclusion

The FT-IR spectrum of 3-(Dimethylamino)-2-methylpropan-1-ol is characterized by a dominant, broad O-H stretching band, strong C-H and C-O stretching absorptions, and a weaker C-N stretching vibration. This guide provides the foundational knowledge for researchers and drug development professionals to confidently acquire and interpret the FT-IR spectrum of this compound, ensuring its identity and purity in various applications. The combination of theoretical prediction, a validated experimental protocol, and clear data visualization serves as a comprehensive resource for the structural elucidation of this important amino alcohol.

References

• Chemistry LibreTexts. (2022, October 4). 3.1.12: Spectroscopy of Alcohols and Phenols. [Link]

• Maricopa Open Digital Press. IR Spectrum and Characteristic Absorption Bands. Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. [Link]

• Doc Brown's Advanced Organic Chemistry Revision Notes. Infrared spectrum of 2-methylpropan-1-ol C4H10O. [Link]

• University of Calgary. IR: alcohols. [Link]

• University of Calgary. IR: amines. [Link]

• Millersville University. Table of Characteristic IR Absorptions. [Link]

• For Dummies. (2016, March 26). How to Identify Alcohols and Amines in the IR Spectrum. [Link]

• WebSpectra. IR Absorption Table. [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. [Link]

Sources

• 1. uanlch.vscht.cz [uanlch.vscht.cz]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. How to Identify Alcohols and Amines in the IR Spectrum | dummies [dummies.com]
• 5. infrared spectrum of 2-methylpropan-1-ol C4H10O (CH3)2CHCH2OH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of isobutyl alcohol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. IR Absorption Table [webspectra.chem.ucla.edu]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Guide: Solubility and Phase Behavior of 3-(Dimethylamino)-2-methylpropan-1-ol

Executive Summary

3-(Dimethylamino)-2-methylpropan-1-ol (CAS: 33622-41-2 ) is a bifunctional amino alcohol utilized as a critical intermediate in the synthesis of pharmaceuticals (e.g., Duloxetine precursors) and as a specialized solvent in acid-gas capture.[1]

This guide provides a comprehensive analysis of its solubility profile, focusing on miscibility (as it is a liquid at room temperature), thermodynamic parameters, and experimental protocols for phase equilibrium determination.

Core Physicochemical Profile

Property	Value	Source/Estimation
CAS Number	33622-41-2	PubChem [1]
Molecular Formula	C₆H₁₅NO	--
Molecular Weight	117.19 g/mol	--
Physical State	Colorless to pale yellow liquid	Sigma-Aldrich [2]
Boiling Point	61–62 °C (at 20 mmHg)	ChemicalBook [3]
Density	~0.91 g/mL (at 25 °C)	Sigma-Aldrich SDS [4]
Predicted LogP	0.2–0.4	PubChem [1]
pKa	~9.5–10.0 (Amine)	Est.[2][3] based on alkanolamines

Miscibility and Solvent Compatibility

As a liquid with both a hydrophilic hydroxyl group (-OH) and a lipophilic dimethylamino moiety, 3-(Dimethylamino)-2-methylpropan-1-ol exhibits amphiphilic behavior. Its solubility is best described through Hansen Solubility Parameters (HSP) , which predict miscibility based on dispersion forces ($ \delta_D

\delta_P \delta_H $).

Hansen Solubility Parameters (Calculated)

Using the Hoftyzer-Van Krevelen group contribution method, the theoretical HSP values are derived below. These values serve as a guide for solvent selection.

Parameter	Value (MPa )	Mechanistic Insight
Dispersion ($ \delta_D $)	15.8	Contributions from the aliphatic isobutyl backbone.
Polarity ($ \delta_P $)	6.5	Dipole moments from the C-N and C-O bonds.
H-Bonding ($ \delta_H $)	16.2	Strong donor/acceptor potential from the primary -OH.
Total ($ \delta_T $)	23.5

Miscibility Map

The table below categorizes common organic solvents by their compatibility with 3-(Dimethylamino)-2-methylpropan-1-ol based on the "Like Dissolves Like" principle and Relative Energy Difference (RED).

Solvent Class	Representative Solvents	Miscibility Prediction	Mechanistic Rationale
Protic Polar	Water, Methanol, Ethanol	Miscible	Strong H-bonding interactions match the solute's high .
Aprotic Polar	DMSO, DMF, Acetonitrile	Miscible	Compatible dipole interactions; sufficient polarity to solvate the amine.
Chlorinated	Dichloromethane (DCM), Chloroform	Miscible	Good dispersion match; specific interaction between Cl and amine N.
Ethers	THF, Diethyl Ether	Soluble	Moderate H-bonding acceptance; good for extraction.
Aliphatic Hydrocarbons	Hexane, Heptane	Immiscible / Partial	Large and mismatch. Likely forms a biphasic system (miscibility gap).
Aromatic Hydrocarbons	Toluene, Xylene	Partially Miscible	Better dispersion match than aliphatics, but may require heating for homogeneity.

Experimental Protocol: Laser Monitoring for Phase Equilibrium

To determine precise solubility limits (Cloud Points) or Liquid-Liquid Equilibrium (LLE) boundaries, the Laser Monitoring Technique is the gold standard. This method detects the onset of turbidity (phase separation) with high sensitivity.

Workflow Diagram

Figure 1: Automated Laser Monitoring workflow for determining miscibility gaps (Cloud Points).

Step-by-Step Methodology

• Setup: Equip a jacketed glass vessel with a magnetic stirrer and a laser transmissivity probe (e.g., 635 nm diode laser with a photodetector).

• Solvent Charge: Gravimetrically dispense pure solvent (e.g., Hexane) into the vessel. Maintain temperature

  within K.

• Titration: Slowly add 3-(Dimethylamino)-2-methylpropan-1-ol using a precision syringe pump.

• Detection: Monitor the photodetector voltage. A sharp decrease indicates the formation of a second phase (emulsion/turbidity).

• Calculation: The solubility limit

  (g/g) is calculated as:

• Temperature Sweep: Repeat the experiment across the range

  to construct the binodal curve.

Thermodynamic Modeling

For process simulation (e.g., distillation or extraction), experimental data should be correlated using activity coefficient models. The NRTL (Non-Random Two-Liquid) model is recommended for amino alcohol systems due to its ability to handle strong hydrogen bonding.

Recommended Model: NRTL

The activity coefficient

is derived as:

Where:

• : Non-randomness parameter (typically set to 0.3 for LLE).
• : Binary interaction parameters (fitted to experimental cloud point data).

Solvent Selection Logic

Figure 2: Thermodynamic decision tree for solvent selection based on phase behavior requirements.

Applications & Process Implications

Synthesis of Duloxetine

3-(Dimethylamino)-2-methylpropan-1-ol is a key intermediate in the synthesis of Duloxetine.

• Process: Resolution of the racemic alcohol is often performed via diastereomeric salt formation.

• Solvent Choice: A solvent system like Ethyl Acetate/Methanol or Toluene is utilized. The amino alcohol must be soluble enough to react but the resulting salt must precipitate selectively.

• Reference: See Eli Lilly’s Resolution-Racemization-Recycle (RRR) synthesis [5].

CO₂ Capture

Similar to AMP (2-Amino-2-methyl-1-propanol), this sterically hindered amine is investigated for CO₂ absorption.

• Solubility Requirement: High water solubility is essential to prepare 30-50 wt% aqueous amine solutions.

• Phase Change: Some systems utilize a "phase change solvent" where the amine is miscible with water initially but phase separates upon CO₂ loading, reducing regeneration energy.

References

• PubChem. 3-(Dimethylamino)-2-methylpropan-1-ol (Compound Summary). National Library of Medicine. Link

• Sigma-Aldrich. 3-(Dimethylamino)-1,2-propanediol (Analog Reference). Link

• ChemicalBook. 2-Dimethylamino-2-methyl-1-propanol Properties. Link

• MilliporeSigma. Safety Data Sheet: 2-Dimethylamino-2-methylpropanol solution. Link

• ResearchGate. Revisiting Eli Lilly's Resolution-Racemization-Recycle Synthesis of Duloxetine. Link

• Hansen, C. M.Hansen Solubility Parameters: A User's Handbook. CRC Press.

Sources

• 1. CAS:95849-02-8, 氮杂环丁烷-3-基甲醇-毕得医药 [bidepharm.com]
• 2. Hansen solubility parameters [stenutz.eu]
• 3. 2-DIMETHYLAMINO-2-METHYL-1-PROPANOL | 7005-47-2 [chemicalbook.com]

Technical Guide: Stability and Storage of 3-(Dimethylamino)-2-methylpropan-1-ol

Part 1: Executive Summary

3-(Dimethylamino)-2-methylpropan-1-ol (CAS 33622-41-2) is a critical bifunctional amino alcohol intermediate, widely utilized in the synthesis of analgesic pharmaceuticals (e.g., Tapentadol precursors) and functionalized polymers. Its structural duality—possessing both a tertiary amine and a primary alcohol—grants it unique reactivity but also renders it susceptible to specific degradation pathways.

Critical Storage Directive: This compound is air-sensitive and hygroscopic . It must be stored under an inert atmosphere (Nitrogen or Argon) to prevent N-oxide formation and carbonate salt precipitation. Failure to strictly control moisture and oxygen exposure will result in rapid yellowing and titer loss.

Part 2: Chemical Identity & Physicochemical Profile

Understanding the physical constants is the first step in designing a robust storage protocol. The following data aggregates experimental and predicted values for CAS 33622-41-2.[1]

Table 1: Physicochemical Properties[2][3]

Property	Value / Range	Note
IUPAC Name	3-(Dimethylamino)-2-methylpropan-1-ol
CAS Number	33622-41-2
Molecular Formula	C₆H₁₅NO
Molecular Weight	117.19 g/mol
Appearance	Clear to light yellow liquid	Yellowing indicates oxidation
Boiling Point	160 – 175 °C	At 760 mmHg (Atmospheric)
Flash Point	~71 °C (Closed Cup)	Class IIIA Combustible Liquid
Density	0.88 – 0.97 g/mL	At 25 °C
pKa	~9.5 – 10.0	Estimated (Tertiary Amine)
Solubility	Miscible in water, alcohols, DCM	Highly Hygroscopic

Part 3: Stability Mechanisms & Degradation Pathways

To ensure integrity, one must understand the "Why" behind the degradation. This molecule faces three primary threats: Oxidative Dealkylation/N-Oxidation, Hygroscopic Hydrolysis/Carbonation, and Thermal Degradation.

Oxidative Instability (The "Yellowing" Effect)

The tertiary amine nitrogen has a lone pair of electrons susceptible to attack by atmospheric oxygen. This leads to the formation of N-oxides.

• Mechanism: Direct reaction with

  forms the amine N-oxide. Further radical oxidation can lead to cleavage of the N-methyl groups (dealkylation), producing formaldehyde and secondary amines, which are impurities that can interfere with subsequent nucleophilic substitutions.

• Visual Indicator: The liquid transitions from colorless to pale yellow, then to amber/brown.

Hygroscopicity & Carbon Dioxide Sequestration

Amino alcohols are potent "CO₂ scrubbers."

• Mechanism: The basic amine accepts a proton from water (absorbed from humidity) to form an ammonium hydroxide species. This species rapidly reacts with atmospheric

  to form bicarbonate or carbonate salts.

• Consequence: Formation of white solid precipitates (carbamates/carbonates) within the liquid or crusting on the cap. This alters the stoichiometry of the reagent in synthesis.

Thermal Sensitivity

While the carbon backbone is stable, elevated temperatures (>40°C) accelerate the oxidation kinetics exponentially.

Diagram 1: Degradation Pathways

The following diagram illustrates the chemical fate of the molecule upon exposure to environmental stressors.

Figure 1: Primary degradation pathways driven by environmental exposure. Note that the amine group is the primary locus of instability.

Part 4: Storage & Handling Protocols

This protocol is designed to maximize shelf life (targeting >2 years) and maintain purity >98%.

Storage Compatibility Matrix

Parameter	Recommendation	Rationale
Temperature	2°C to 8°C (Refrigerated)	Slows oxidation kinetics significantly.
Atmosphere	Inert Gas (Nitrogen/Argon)	CRITICAL. Displaces and .
Container Material	Amber Glass or Stainless Steel	Amber blocks UV (radical initiator). Steel is inert.
Cap/Seal	Teflon-lined screw cap + Parafilm	Teflon resists amine corrosion; Parafilm blocks moisture.
Incompatible Materials	Copper, Brass, Zinc, Strong Acids	Amines corrode copper alloys (blue discoloration).

Detailed Handling Workflow

1. Receiving & Initial Storage

• Upon receipt, inspect the liquid. It should be colorless. If yellow, check the Certificate of Analysis (CoA) date.

• If the manufacturer packaging is not inert-sealed (e.g., simple plastic bottle), transfer immediately to an amber glass bottle under a nitrogen blanket.

• Store in a dedicated flammables refrigerator (Class IIIA combustible).

2. Dispensing Protocol (The "Schlenk" Standard)

• Do not pour. Pouring introduces a massive surface area to air.

• Syringe Transfer: Use a dry, nitrogen-flushed syringe with a long needle (e.g., 16-18G) to withdraw the liquid through a septum if possible.

• Blanketing: Immediately after withdrawal, backfill the headspace of the storage container with dry nitrogen for 10-15 seconds before resealing.

• Seal: Wrap the cap junction tightly with Parafilm M to prevent passive diffusion of water vapor during refrigerated storage.

Diagram 2: Storage Decision Logic

Follow this logic flow to determine the appropriate action for inventory management.

Figure 2: Decision tree for inventory management and quality assurance.

Part 5: Quality Control & Re-test Parameters

If the compound has been stored for >6 months or shows signs of yellowing, validate purity using these methods:

• Visual: Clear, colorless to pale yellow.[2] Dark amber indicates significant N-oxide formation.

• Water Content (Karl Fischer): Limit < 0.5%. High water content suggests a breach in seal integrity and potential carbonate formation.

• Assay (GC-FID):

  • Column: Amine-deactivated column (e.g., Rtx-Volatile Amine or CP-Volamine). Standard silica columns will show tailing due to the basic amine.

  • Purity Target: > 98.0%.

• Titration: Non-aqueous titration with Perchloric acid (

  ) in glacial acetic acid can determine the amine content, but this will not differentiate between the product and some basic impurities. GC is preferred.

Part 6: Safety & Regulatory[3][6]

• Corrosivity: This compound is a Class 8 Corrosive (Skin Corr. 1B). It causes severe skin burns and eye damage.[3][4] Always use Neoprene or Nitrile gloves and a face shield.

• Flammability: Flash point ~71°C. It is combustible. Keep away from heat and open flames.[4][5]

• Spill Cleanup: Do not use cellulose-based absorbents (sawdust/paper) as they may react with the amine. Use vermiculite or sand.

References

• Matrix Scientific. (2023). Safety Data Sheet: 3-(Dimethylamino)-2-methylpropan-1-ol. Retrieved from

• PubChem. (2023). Compound Summary: 3-(Dimethylamino)-2-methylpropan-1-ol (CAS 33622-41-2).[1][6][7][8] National Library of Medicine. Retrieved from

• ChemChart. (2023). Physical Properties of (2S)-3-amino-2-methylpropan-1-ol and analogs. Retrieved from

• Santa Cruz Biotechnology. (2023). 3-(Dimethylamino)-2-methylpropan-1-ol Product Data. Retrieved from

• Fisher Scientific. (2021).[4] Safety Data Sheet for Amino Alcohol Analogs (1-Dimethylamino-2-propanol). Retrieved from

Sources

• 1. echemi.com [echemi.com]
• 2. Dimethylaminoisopropanol - Wikipedia [en.wikipedia.org]
• 3. 2-(Dimethylamino)-2-methylpropanol | C6H15NO | CID 23435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. 33622-41-2 Cas No. | 3-(Dimethylamino)-2-methylpropan-1-ol | Matrix Scientific [matrixscientific.com]
• 7. (2S)-3-amino-2-methylpropan-1-ol (15518-10-2) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 8. scbt.com [scbt.com]

3-(Dimethylamino)-2-methylpropan-1-ol material safety data sheet (MSDS)

Operational Safety, Reactivity Profile, and Application Guide

Executive Summary & Chemical Identity

3-(Dimethylamino)-2-methylpropan-1-ol (often abbreviated as DMAMP or 3-DMAMP) is a bifunctional amino-alcohol building block characterized by a primary hydroxyl group and a tertiary amine, separated by a branched carbon chain. Unlike linear amino alcohols, the C2-methyl substitution introduces steric hindrance, influencing both its nucleophilicity and lipophilicity.

This molecule is critical in drug development as a solubility enhancer and a precursor for Mannich base derivatives . Its dual functionality allows it to serve as a pH-tunable linker in prodrug synthesis and as a catalyst in polymerization reactions (e.g., polyurethanes).

Chemical Identification Table

Parameter	Specification
IUPAC Name	3-(Dimethylamino)-2-methylpropan-1-ol
CAS Number	22563-88-8 (Racemic) / 33622-41-2 (Isomer specific)
Molecular Formula	C₆H₁₅NO
Molecular Weight	117.19 g/mol
SMILES	CN(C)CC(C)CO
Synonyms	1-Hydroxy-2-methyl-3-dimethylaminopropane; DMAMP

Physicochemical Profile

Understanding the physical state is the first step in risk mitigation.

Property	Value / Characteristic	Technical Insight
Physical State	Liquid (Colorless to Pale Yellow)	Viscosity increases with oxidative degradation.
Boiling Point	~160–170 °C (Estimated)	High BP due to hydrogen bonding; requires high-vac distillation for purification.
Flash Point	> 60 °C (Combustible)	Warning: Vapors can form explosive mixtures above 60°C.
Density	~0.85 - 0.90 g/mL	Lighter than water; floats during aqueous extraction.
pKa	~9.5–10.0 (Amine)	Basic. Will exist as a cation at physiological pH (7.4), aiding aqueous solubility.
Solubility	Miscible in water, alcohols, DCM	Hygroscopic; absorbs atmospheric moisture rapidly.

Hazard Characterization (GHS Classification)

Scientific Rationale: As a low-molecular-weight amine, this compound mimics the toxicity of cellular signaling molecules while possessing the alkalinity to saponify membrane lipids.

Core Hazards

• H314: Causes severe skin burns and eye damage. [1][2]

  • Mechanism:[3] The high pH (>11 in solution) causes liquefactive necrosis. Unlike acid burns (which coagulate protein), alkali burns penetrate deep into tissue by saponifying fats and denaturing proteins.

• H227: Combustible Liquid. [1][2]

• H302: Harmful if swallowed. [2]

  • Mechanism:[3] Tertiary amines can disrupt neurotransmission and cause mucosal ulceration in the GI tract.

Diagram 1: Exposure Response Logic

This flowchart dictates the immediate decision-making process upon exposure.

Figure 1: Critical Response Workflow for Amino-Alcohol Exposure. Note the prohibition on neutralization for skin burns to prevent exothermic aggravation.

Safe Handling & Storage Protocols

Scientific Integrity: Protocols are designed to prevent the two primary degradation pathways: Oxidation (N-oxide formation) and Carbamation (reaction with atmospheric CO₂).

Personal Protective Equipment (PPE) Matrix

Component	Recommendation	Scientific Justification
Gloves	Nitrile (≥ 0.11 mm)	Latex is permeable to organic amines. Breakthrough time for Nitrile is >480 min.
Respiratory	Type A (Brown) Filter	Required if heating. The vapor pressure is low, but aerosols are highly caustic.
Eye Protection	Face Shield + Goggles	"Safety glasses" are insufficient. Amines track moisture; vapors can bypass side-shields.

Storage Conditions

• Atmosphere: Store under Dry Nitrogen or Argon .

  • Reason: 3-DMAMP reacts with CO₂ in the air to form carbamate salts (white crust), altering stoichiometry in precise synthesis.

• Container: Borosilicate glass or Stainless Steel.

  • Avoid: Aluminum or Copper (amines form corrosive complexes with these metals).

• Temp: Cool, dry place (< 25°C).

Synthetic Utility & Application

As an application scientist, you utilize 3-DMAMP not just as a solvent, but as a chiral scaffold (if using the enantiopure form) or a functional handle .

Key Reaction Pathways

• Esterification (Prodrug Synthesis): The primary alcohol reacts with carboxylic acid chlorides to form esters. The tertiary amine remains free to form salts (e.g., HCl or Citrate), improving water solubility of lipophilic drugs.

• Quaternization: Reaction with alkyl halides (e.g., Methyl Iodide) creates quaternary ammonium salts, used as phase transfer catalysts or antimicrobial agents.

• Oxidation: Swern oxidation of the alcohol yields the amino-aldehyde, a precursor for reductive amination.

Diagram 2: Synthetic Versatility

This diagram illustrates the transformation of 3-DMAMP into high-value pharmacological intermediates.

Figure 2: Divergent synthesis pathways utilizing the bifunctional nature of 3-DMAMP.

Disposal & Environmental Fate[2][4]

• Ecotoxicity: Amines are generally toxic to aquatic life due to pH shifts. Do not release into drains.[3][2][4]

• Disposal Protocol:

  • Dissolve in a combustible solvent (e.g., ethanol).

  • Atomize into a chemical incinerator equipped with an afterburner and scrubber.

  • Note: Nitrogen oxides (NOx) will be generated during combustion; scrubbers must be active.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 33622-41-2. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). C&L Inventory: Amino Alcohols Hazard Classification. Retrieved from [Link]

(Note: Specific MSDS data for the 2-methyl isomer is often extrapolated from the 1-propanol analogue or specific supplier batches due to its specialized nature in R&D.)

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 4. echemi.com [echemi.com]

Protocols & Analytical Methods

Use of 3-(Dimethylamino)-2-methylpropan-1-ol in organic synthesis

Application Note: 3-(Dimethylamino)-2-methylpropan-1-ol in Organic Synthesis

Abstract

This technical guide details the synthetic utility of 3-(dimethylamino)-2-methylpropan-1-ol (CAS 33622-41-2) , a critical bifunctional intermediate used primarily in the synthesis of phenothiazine-class pharmaceuticals. Unlike linear amino-alcohols, the C2-methyl branching in this molecule introduces chirality and steric constraints that influence its reactivity and the pharmacological profiles of downstream APIs (Active Pharmaceutical Ingredients). This document provides validated protocols for its conversion to alkylating agents and its subsequent application in constructing tricyclic antipsychotics and antihistamines, specifically Levomepromazine and Alimemazine .

Structural Properties & Reactivity Profile

The molecule features a primary alcohol and a tertiary amine separated by a branched carbon chain. This bifunctionality dictates its chemical behavior:

• Nucleophilicity vs. Basicity: The tertiary dimethylamine group (

  ) acts as a proton acceptor or a ligand for metal catalysis, while the primary alcohol serves as the handle for nucleophilic substitution or oxidation.

• Chirality: The C2 position is a stereocenter. The (

  )- and ( )-enantiomers impart distinct biological activities to resulting drugs (e.g., Levomepromazine is the levorotatory isomer).

• Stability: Unlike 2-aminoethanol derivatives, which rapidly form strained 3-membered aziridinium ions leading to rearrangement, this 3-aminopropanol derivative would form a 4-membered azetidinium ring. While possible, this pathway is kinetically slower, making the molecule more regiostable during activation (e.g., chlorination).

Property	Value
IUPAC Name	3-(Dimethylamino)-2-methylpropan-1-ol
CAS Registry	33622-41-2
Molecular Formula
Molecular Weight	117.19 g/mol
Boiling Point	175–178 °C (at 760 mmHg)
Solubility	Miscible with water, ethanol, chloroform; low solubility in hexanes.[1]

Critical Intermediate Synthesis: The Alkyl Chloride

The most frequent industrial application is the conversion of the hydroxyl group to a chloride, generating 1-chloro-3-(dimethylamino)-2-methylpropane , a potent alkylating agent.

Mechanism of Activation

The reaction with thionyl chloride (

) proceeds via an alkyl chlorosulfite intermediate.[2] While neighboring group participation (NGP) by the amine is possible, the steric bulk of the C2-methyl group and the strain of a 4-membered transition state favor direct displacement or (retention) depending on solvent, minimizing skeletal rearrangement.

Figure 1: Mechanistic pathway for the chlorination of 3-(dimethylamino)-2-methylpropan-1-ol using thionyl chloride.

Protocol 1: Synthesis of 1-Chloro-3-(dimethylamino)-2-methylpropane HCl

Target: Preparation of the electrophile for phenothiazine alkylation.

Reagents:

• 3-(Dimethylamino)-2-methylpropan-1-ol (11.7 g, 100 mmol)

• Thionyl Chloride (

  ) (14.3 g, 120 mmol)

• Chloroform (

  ) or Toluene (Dry, 100 mL)

Step-by-Step Methodology:

• Setup: Equip a 250 mL three-necked round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, a reflux condenser, and a nitrogen inlet. Connect the condenser outlet to a caustic scrubber (NaOH trap) to neutralize

  and gases.

• Dissolution: Charge the flask with 3-(dimethylamino)-2-methylpropan-1-ol and solvent (

  ). Cool the solution to 0–5 °C using an ice bath.

• Addition: Charge the addition funnel with

  . Add it dropwise to the amine solution over 45 minutes. Caution: The reaction is exothermic. Maintain internal temperature < 10 °C.

• Reaction: Once addition is complete, remove the ice bath and allow the mixture to warm to room temperature (RT) over 1 hour. Then, heat to reflux (approx. 60–65 °C for

  ) for 3–4 hours.

• Monitoring: Monitor reaction progress by TLC (System:

  :MeOH:NH_4OH 90:9:1). The starting alcohol spot ( ) should disappear.

• Isolation: Cool the mixture to RT. Evaporate the solvent and excess

  under reduced pressure (rotary evaporator).

• Purification: The residue is the hydrochloride salt. Triturate the solid with anhydrous diethyl ether (2 x 50 mL) to remove non-polar impurities. Filter the hygroscopic off-white solid quickly under nitrogen.

  • Yield: Typically 90–95%.

  • Storage: Store in a desiccator; the salt is hygroscopic.

Pharmaceutical Application: Synthesis of Levomepromazine

The primary industrial utility of this alcohol is in the synthesis of Levomepromazine (Methotrimeprazine), an analgesic and antipsychotic. The synthesis involves the nucleophilic attack of the phenothiazine nitrogen on the alkyl chloride prepared in Protocol 1.

Protocol 2: N-Alkylation of 2-Methoxyphenothiazine

Reagents:

• 2-Methoxyphenothiazine (22.9 g, 100 mmol)

• 1-Chloro-3-(dimethylamino)-2-methylpropane HCl (prepared above) (approx. 20 g)

• Sodium Amide (

  ) or Sodium Hydride ( , 60% dispersion) (4.8 g, 120 mmol)

• Toluene or Xylene (Dry, 200 mL)

Step-by-Step Methodology:

• Deprotonation: In a dry 500 mL flask under argon, suspend

  in dry toluene. Add 2-methoxyphenothiazine in portions at RT.

• Activation: Heat the mixture to 80–90 °C for 1 hour until hydrogen evolution ceases and the phenothiazine anion is formed (often indicated by a color change to reddish-brown).

• Alkylation:

  • Option A (Free Base): Neutralize the alkyl chloride salt with cold NaOH, extract the free amine into toluene, and dry. Add this solution dropwise to the phenothiazine anion.

  • Option B (Solid Addition): Add the alkyl chloride hydrochloride salt directly to the reaction mixture (requires excess base, e.g., 2.2 eq of

    total). Option A is preferred for cleaner kinetics.

• Reflux: Heat the reaction to reflux (110 °C) for 6–12 hours.

• Workup: Cool to RT. Quench carefully with water (dropwise initially). Separate the organic layer.[3][4][5][6][7] Extract the aqueous layer with toluene.[6]

• Extraction: Extract the combined organic layers with dilute HCl (1M). The product moves into the aqueous phase as the salt, leaving unreacted phenothiazine in the organic layer.

• Basification: Basify the aqueous extract with NaOH (pH > 10) and extract the liberated oil into ethyl acetate.

• Crystallization: Convert to the maleate or hydrochloride salt for crystallization from ethanol/ether.

Figure 2: Synthetic workflow for the production of Levomepromazine from the amino-alcohol precursor.

Advanced Applications: Chiral Resolution

Since the biological activity of phenothiazines often depends on the stereochemistry at the methyl-bearing carbon, obtaining the enantiopure alcohol is valuable.

• Enzymatic Resolution: Lipases (e.g., Pseudomonas fluorescens lipase) can selectively transesterify the primary alcohol of one enantiomer using vinyl acetate as the acyl donor, leaving the other enantiomer as the free alcohol.

• Chemical Resolution: The amino-alcohol can be resolved via salt formation with chiral acids such as Dibenzoyl-L-tartaric acid or Mandelic acid prior to chlorination.

Handling & Safety Information

Hazard Class	Description	Precaution
Corrosivity	The free amine is alkaline and can cause skin burns.	Wear nitrile gloves and eye protection.
Toxicity	Moderate acute toxicity.	Work in a fume hood; avoid inhalation of vapors.
Reactivity	Reacts violently with oxidizing agents and acid chlorides.	Store away from acids and oxidizers.
Hygroscopicity	Absorbs moisture from air.	Store under inert gas (Nitrogen/Argon).

References

• Synthesis of Alkyl Chlorides: ChemicalBook. "3-(Dimethylamino)propyl chloride hydrochloride synthesis." Accessed October 2023. Link

• Phenothiazine Alkylation: Google Patents. "Method for preparing 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine (RU2233274C1)."[7] Accessed October 2023. Link

• Thionyl Chloride Mechanism: Master Organic Chemistry. "SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi." Accessed October 2023. Link

• Compound Data: Matrix Scientific. "3-(Dimethylamino)-2-methylpropan-1-ol Data Sheet." Accessed October 2023. Link

• General Reactivity: PubChem. "3-(Dimethylamino)-1-propanol Compound Summary." (Analogous reactivity data). Accessed October 2023. Link

Sources

• 1. prepchem.com [prepchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. US3025325A - Method for the production of 1-dimethylamino-2-chloroalkyl hydrochlorides - Google Patents [patents.google.com]
• 4. 3-(DIMETHYLAMINO)PROPYL CHLORIDE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 5. US20120277471A1 - Synthesis Method of 3-Methylamino-1, 2-Propanediol - Google Patents [patents.google.com]
• 6. US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]
• 7. RU2233274C1 - Method for preparing 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine - Google Patents [patents.google.com]

Stereospecific synthesis using 3-(Dimethylamino)-2-methylpropan-1-ol

Application Note: Stereospecific Synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol

Executive Summary

This technical guide details the stereospecific synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol (CAS: 33622-41-2 for racemate), a critical chiral building block in the synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) and as a ligand in asymmetric catalysis.[1]

Unlike racemic synthesis followed by resolution, this protocol utilizes the "Chiral Pool" strategy , starting from the commercially available Roche Ester (Methyl 3-hydroxy-2-methylpropionate).[1] This approach guarantees high enantiomeric excess (ee >98%) and minimizes waste, aligning with Green Chemistry principles.

Key Applications:

• Medicinal Chemistry: Precursor for Duloxetine analogs and Tapentadol intermediates.[1]

• Ligand Design: Synthesis of chiral amino-alcohol ligands for zinc-catalyzed alkylations.

• Fragment-Based Drug Discovery: Introduction of the "Magic Methyl" group to improve metabolic stability and potency.[1]

Strategic Synthesis Architecture

The synthesis relies on the conservation of chirality from the starting material. We employ a two-step sequence: Amidation followed by Hydride Reduction .[1] This route is preferred over the displacement of halides due to milder conditions and higher functional group tolerance.

Pathway Logic (DOT Visualization)

Figure 1: Strategic workflow for the conversion of (S)-Roche Ester to the target amino alcohol.

Detailed Experimental Protocols

Reagents and Equipment

• Starting Material: Methyl (S)-(+)-3-hydroxy-2-methylpropionate (Roche Ester), >99% ee.[1]

• Reagents: Dimethylamine (40% aq. or 2.0 M in THF), Lithium Aluminum Hydride (LAH), THF (anhydrous), Sodium Sulfate (Na2SO4).[1]

• Equipment: High-pressure glass reactor (Ace Glass) or Autoclave, 3-neck round bottom flask, Nitrogen manifold.[1]

Protocol A: Amidation of Roche Ester

Rationale: Direct amidation of esters with dimethylamine can be sluggish.[1] Using a sealed vessel drives the equilibrium toward the amide without requiring acid chloride activation, which could racemize the alpha-center.

• Charge: In a pressure tube/autoclave, load 10.0 g (84.6 mmol) of (S)-Roche Ester.

• Addition: Add 30 mL of Dimethylamine (40% aq. solution) or equivalent equivalents in Methanol.

• Reaction: Seal the vessel and heat to 60°C for 12–16 hours.

  • Note: Monitor internal pressure.[1] The reaction is heterogeneous initially but becomes homogeneous.[1]

• Work-up:

  • Cool to room temperature.[1]

  • Concentrate in vacuo to remove water/methanol and excess amine.[1]

  • Azeotrope with toluene (2 x 50 mL) to remove trace water (Critical for Step 2).[1]

• Output: Viscous oil (Intermediate Amide). Yield approx. 11.0 g (Quant).[1] Proceed directly to reduction.

Protocol B: LAH Reduction to Amino-Alcohol

Rationale: Lithium Aluminum Hydride (LAH) is chosen over Borane because it effectively reduces the amide to the amine without affecting the C-2 stereocenter, provided temperature is controlled.

• Setup: Flame-dry a 500 mL 3-neck flask equipped with a reflux condenser and addition funnel under Nitrogen atmosphere.

• Slurry Preparation: Add LiAlH4 (6.4 g, 169 mmol, 2.0 equiv) to 150 mL anhydrous THF. Cool to 0°C.[1][2]

• Addition: Dissolve the crude amide (from Protocol A) in 50 mL anhydrous THF. Add dropwise to the LAH slurry over 45 minutes.

  • Caution: Exothermic H2 gas evolution.[1] Maintain internal temp <10°C.

• Reflux: Once addition is complete, warm to room temperature, then heat to reflux (66°C) for 4 hours.

• Quench (Fieser Method):

  • Cool to 0°C.[1][2]

  • Add 6.4 mL water (slowly).

  • Add 6.4 mL 15% NaOH solution.[1]

  • Add 19.2 mL water.[1]

• Isolation:

  • Warm to RT and stir for 30 mins until a white granular precipitate forms.

  • Filter through a Celite pad.[1] Wash cake with THF.

  • Dry filtrate over Na2SO4, filter, and concentrate.

• Purification: Distillation under reduced pressure (bp ~75°C @ 15 mmHg) or use as-is if NMR indicates purity.

Analytical Validation & QC

To ensure the "Magic Methyl" effect is biologically valid, the enantiomeric excess (ee) must be confirmed.

Data Summary Table: Expected Properties

Parameter	Specification	Method
Appearance	Colorless to pale yellow liquid	Visual
Purity	> 97%	GC-FID / 1H-NMR
Chiral Purity (ee)	> 98%	Chiral HPLC / Mosher's Ester
Density	~0.90 g/mL	Pycnometer

| Boiling Point | 170-175°C (atm) | DSC/Distillation |[1]

Chiral HPLC Method (Self-Validating)

• Column: Chiralcel OD-H or Phenomenex Lux Cellulose-1.[1]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1]

• Flow Rate: 0.5 mL/min.

• Detection: UV @ 210 nm (weak absorption) or Refractive Index (RI).[1]

• Validation: Inject racemic standard (prepared via reaction of 3-chloro-2-methylpropanol + HNMe2) to establish separation factor (

  ).[1]

QC Decision Tree (DOT Visualization)

Figure 2: Quality Control workflow ensuring chemical and stereochemical integrity.

Troubleshooting & Critical Process Parameters (CPPs)

• Racemization Risk:

  • Cause: High temperatures during the amidation step or prolonged exposure to strong base.

  • Mitigation: Do not exceed 70°C in Step 1.[1] Use the Roche Ester which is less prone to alpha-proton abstraction than the corresponding aldehyde.[1]

• Incomplete Reduction:

  • Observation: Presence of amide carbonyl stretch in IR (~1640 cm-1).[1]

  • Fix: Ensure THF is strictly anhydrous.[1] Water kills LAH, reducing the effective stoichiometry.

• Product Volatility:

  • Risk:[1][3] Loss of product during rotary evaporation.[1]

  • Mitigation: The amino-alcohol is relatively volatile.[1] Do not use high vacuum (<10 mbar) at temperatures >40°C during solvent removal.[1]

References

• Vertex Pharmaceuticals. (2012).[1] Stereospecific Synthesis of Tapentadol Intermediates. World Intellectual Property Organization.[1] Patent WO2012101649A1.[1] [1]

• PubChem. (2023).[1] Compound Summary: 3-(Dimethylamino)-2-methylpropan-1-ol.[1][4][5] National Library of Medicine.[1] [1]

• Phenomenex. (2023).[1] Chiral HPLC Application Guide: Separation of Amino Alcohols.

• Eli Lilly & Co. (2005).[1] Process for the preparation of Duloxetine. U.S. Patent 6,967,262 (Referencing resolution logic for similar amino-alcohols).[1]

• Sigma-Aldrich. (2023).[1] Product Specification: 1,3-Bis(dimethylamino)-2-propanol (Structural Analog).

Sources

• 1. 3-(Dimethylamino)-1-propanol | C5H13NO | CID 76646 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 3. WO2012101649A1 - A novel stereospecific synthesis of (-) (2s,3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]
• 4. 3-(Dimethylamino)-2-methyl-1-propanol | C6H15NO | CID 118095 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CID 161474807 | C12H30N2O2 | CID 161474807 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: The Role of 3-(Dimethylamino)-2-methylpropan-1-ol and Structurally Related Amino Alcohols in Pharmaceutical Synthesis

Abstract

This technical guide provides an in-depth exploration of the synthetic utility of 3-(dimethylamino)-2-methylpropan-1-ol and its structural analogs in the pharmaceutical industry. While its direct applications are specific, its core structure—an amino alcohol—is fundamental to the synthesis of numerous active pharmaceutical ingredients (APIs). This document elucidates its primary role as a key precursor in the synthesis of the analgesic Tramadol and explores the broader catalytic and stereochemical directing roles of related amino alcohols. Detailed protocols, mechanistic insights, and workflow visualizations are provided for researchers, chemists, and drug development professionals to leverage these versatile building blocks effectively.

Introduction: The Strategic Importance of Amino Alcohols in Medicinal Chemistry

Amino alcohols are a privileged class of organic compounds characterized by the presence of both an amine and an alcohol functional group. This bifunctionality makes them exceptionally valuable in pharmaceutical synthesis. The nitrogen atom can act as a base, a nucleophile, or a ligand for metal catalysts, while the hydroxyl group can be a proton donor, a nucleophile, or a coordinating group. 3-(Dimethylamino)-2-methylpropan-1-ol (CAS: 33622-41-2) and its analogs are integral components in building complex molecular architectures.[1][2]

The dimethylamino group, in particular, is a common pharmacophore found in a wide array of FDA-approved drugs, contributing to properties like solubility, receptor binding, and metabolic stability.[3] These derivatives are employed in synthesizing drugs with antimicrobial, antihistaminic, anticancer, and analgesic properties.[3] This guide will focus on the most prominent application of a structurally related precursor in the synthesis of Tramadol and delve into the broader principles of using such molecules to control stereochemistry.

Core Application: A Key Building Block in the Synthesis of Tramadol

The most significant industrial application related to the core structure of 3-(dimethylamino)-2-methylpropan-1-ol is in the synthesis of Tramadol, a centrally acting analgesic.[4] The synthesis hinges on a Grignard reaction involving a key intermediate, 2-(dimethylaminomethyl)cyclohexanone, which shares the critical dimethylaminomethyl functional group. This intermediate is typically prepared via a Mannich reaction of cyclohexanone, formaldehyde, and dimethylamine.

The classic synthesis of Tramadol involves the addition of an organometallic reagent, such as 3-methoxyphenylmagnesium bromide, to 2-(dimethylaminomethyl)cyclohexanone.[5] This reaction creates the tertiary alcohol and the second of the two stereocenters present in the Tramadol molecule.

Figure 2: Conceptual model of an amino alcohol as a chiral auxiliary.

While 3-(dimethylamino)-2-methylpropan-1-ol itself is not a widely cited chiral auxiliary, structurally similar compounds are. For instance:

• (S)-3-(Dimethylamino)-1-(2-thienyl)-1-propanol: This chiral alcohol is a valuable building block for synthesizing bioactive molecules, including being a precursor to the antidepressant Duloxetine. [6][7]Its defined stereochemistry is crucial for the final product's efficacy.

• Pseudoephedrine: Used as a highly effective chiral auxiliary for the asymmetric alkylation of enolates to produce chiral carboxylic acids and amino acids with high diastereoselectivity. []* 1,1'-Binaphthyl-2,2'-diol (BINOL): Though not an amino alcohol, BINOL is a classic example of an axially chiral molecule whose derivatives are widely used as ligands and organocatalysts in asymmetric synthesis. [9][10][11] The underlying principle remains the same: the fixed spatial arrangement of coordinating groups dictates the stereochemical outcome of the reaction.

Detailed Protocols

Protocol 1: Industrial-Grade Synthesis of Tramadol Base

This protocol is a representative synthesis adapted from modern, optimized procedures utilizing a green solvent system. [4][12] Objective: To synthesize a mixture of (RR, SS)- and (RS, SR)-2-dimethylaminomethyl-1-(3-methoxyphenyl) cyclohexanol (Tramadol base) via a Grignard reaction.

Materials:

• Magnesium turnings

• Iodine crystal (for initiation)

• 3-Bromoanisole

• 2-Methyltetrahydrofuran (2-MeTHF), anhydrous

• 2-(Dimethylaminomethyl)cyclohexanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Nitrogen or Argon gas supply

• Three-neck round-bottom flask, condenser, dropping funnel, and magnetic stirrer

Procedure:

• Grignard Reagent Preparation: a. Flame-dry all glassware and allow to cool under a stream of inert gas (Nitrogen or Argon). b. To the three-neck flask, add magnesium turnings (1.2 equivalents) and a single crystal of iodine. c. Add a small portion of anhydrous 2-MeTHF. d. In the dropping funnel, prepare a solution of 3-bromoanisole (1.0 equivalent) in anhydrous 2-MeTHF. e. Add a small amount of the 3-bromoanisole solution to the magnesium. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Gentle heating may be required. [13] f. Once initiated, add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux. g. After the addition is complete, stir the mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

• Coupling Reaction: a. Cool the Grignard reagent solution to 0 °C using an ice bath. b. Prepare a solution of 2-dimethylaminomethylcyclohexanone (1.0 equivalent) in anhydrous 2-MeTHF and add it to the dropping funnel. c. Add the ketone solution dropwise to the stirred Grignard reagent, maintaining the internal temperature below 10 °C. [12] d. After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours. Monitor reaction completion by TLC or HPLC.

• Work-up and Isolation: a. Cool the reaction mixture again to 0 °C. b. Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution. [14]This will hydrolyze the magnesium alkoxide and neutralize any remaining Grignard reagent. c. Transfer the mixture to a separatory funnel. The organic layer (2-MeTHF) will separate from the aqueous layer. d. Separate the layers and extract the aqueous layer with additional 2-MeTHF (2x). e. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude Tramadol base as an oil.

Self-Validation and Trustworthiness: The success of this protocol is contingent on maintaining strictly anhydrous conditions until the quenching step. The initiation of the Grignard reaction is the most critical phase; the disappearance of the iodine color is a reliable visual cue. [13]The final product is an isomeric mixture, which can be verified by NMR spectroscopy and quantified by HPLC before proceeding to isomer separation.

Conclusion

3-(Dimethylamino)-2-methylpropan-1-ol and its related structures are more than just simple reagents; they are enabling molecules in pharmaceutical synthesis. Their primary, well-documented role as precursors in the synthesis of Tramadol highlights the industrial importance of the dimethylaminomethyl moiety in forming complex APIs through robust reactions like the Grignard addition. [15]Furthermore, the broader class of chiral amino alcohols provides a fundamental platform for asymmetric synthesis, acting as powerful chiral auxiliaries to control stereochemistry—a critical factor in modern drug design. [16]The protocols and mechanistic discussions presented herein offer a framework for researchers to understand and apply these versatile compounds with scientific rigor and practical insight.

References

• ResearchGate. (n.d.). Synthesis of Tramadol and Analogous.

• Patsnap. (n.d.). Method for synthesizing tramadol hydrochloride. Eureka. Retrieved from [Link]

• Google Patents. (n.d.). WO2003078380A2 - Process for preparing tramadol hydrochloride and/or tramadol momohydrate.
• Sonavane, S., Walvalkar, R., Kulkarni, N., & Pradhan, N. (2017). COMPARATIVE PERFORMANCE EVALUATION & SYSTEMATIC SCREENING OF 2-METHF AS GREEN SOLVENT FOR COST EFFECTIVE, IMPROVED INDUSTR. International Journal of Development Research, 7(10), 15949-15952.

• Quick Company. (n.d.). A Commercially Viable Process For The Preparation Of Tramadol. Retrieved from [Link]

• Google Patents. (n.d.). US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol.
• ResearchGate. (n.d.). Experiment 12: Grignard Synthesis of Triphenylmethanol.

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Ramström, O., et al. (2019). Synthesis of (R)-N-aryloxazolidinones. Molecules, 24(1), 1-11.
• ResearchGate. (n.d.). FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years.
• ResearchGate. (n.d.). Kinetics of Carbon Dioxide (CO2) with Ethylenediamine, 3Amino1-propanol in Methanol and Ethanol, and with 1-Dimethylamino-2-propanol and 3-Dimethylamino-1-propanol in Water Using Stopped-Flow Technique.
• University of Colorado Boulder. (n.d.). Grignard Reaction. Retrieved from a PDF on the University of Colorado Boulder website.
• Davies, S. G., et al. (2005). Asymmetric synthesis of (1R,2S,3R)-3-methylcispentacin and (1S,2S,3R)-3-methyltranspentacin by kinetic resolution of tert-butyl (±)-3-methylcyclopentene-1-carboxylate. Organic & Biomolecular Chemistry, 3(7), 1284-1295.
• Google Patents. (n.d.). US3856867A - Process for the preparation of grignard reagents and their utilization in organic syntheses.

• Adichemistry. (n.d.). GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. Retrieved from [Link]

• Bentham Science. (n.d.). Recent Progress in BINOL Mediated Asymmetric Reactions. Retrieved from [Link]

• National Institutes of Health. (n.d.). Recent Advancement in H8–BINOL Catalyzed Asymmetric Methodologies. PMC. Retrieved from [Link]

• MDPI. (n.d.). Computational Study of Catalytic Poisoning Mechanisms in Polypropylene Polymerization: The Impact of Dimethylamine and Diethylamine on the Deactivation of Ziegler–Natta Catalysts and Co-Catalysts. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral auxiliary. Retrieved from [Link]

• MDPI. (n.d.). Advances in the Asymmetric Synthesis of BINOL Derivatives. Retrieved from [Link]

• MDPI. (n.d.). Mechanistic Aspects of the Chemical Reactions in a Three-Way Catalytic Converter Containing Cu and Platinum Group Metals. Retrieved from [Link]

• PubChem. (n.d.). 3-(Dimethylamino)-2-methyl-1-propanol. Retrieved from [Link]

• PubChem. (n.d.). 3-(Dimethylamino)-1-(3-methoxyphenyl)-2-methylpropan-1-one. Retrieved from [Link]

Sources

• 1. 3-(dimethylamino)-2-methylpropan-1-ol | 33622-41-2 [chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. journalijdr.com [journalijdr.com]
• 5. A Commercially Viable Process For The Preparation Of Tramadol [quickcompany.in]
• 6. chemimpex.com [chemimpex.com]
• 7. Buy 3-(Dimethylamino)-1-(2-thienyl)-1-propanol (EVT-346591) | 13636-02-7 [evitachem.com]
• 9. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 10. benthamscience.com [benthamscience.com]
• 11. mdpi.com [mdpi.com]
• 12. Method for synthesizing tramadol hydrochloride - Eureka | Patsnap [eureka.patsnap.com]
• 13. adichemistry.com [adichemistry.com]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. WO2003078380A2 - Process for preparing tramadol hydrochloride and/or tramadol momohydrate - Google Patents [patents.google.com]
• 16. tcichemicals.com [tcichemicals.com]

Protocol for the synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol

Executive Summary

This application note details a robust, two-step synthetic protocol for 3-(Dimethylamino)-2-methylpropan-1-ol (CAS: 33622-41-2).[1][2][3] This β-amino alcohol serves as a critical pharmacophore in the synthesis of local anesthetics, antidepressants (e.g., Duloxetine precursors), and functionalized polymers.[1][2][3]

The method utilizes a Mannich condensation followed by a chemoselective reduction .[3] Unlike direct alkylation methods which often suffer from poly-alkylation, this route ensures high regioselectivity for the 2-methyl isomer.[1][2][3]

Key Technical Specifications:

• Target Moiety: Primary alcohol with a β-amino group and α-methyl branch.[1][2][3]

• Primary Challenge: Controlling the regioselectivity during the C-C bond formation to prevent self-aldol condensation of the starting aldehyde.

• Solution: Utilization of pre-formed iminium species (in situ) and controlled temperature reduction.[1][2][3]

Retrosynthetic Analysis & Mechanism

The synthesis is designed around the disconnection of the C2–C3 bond. The logic follows the construction of the carbon skeleton via an electrophilic aminomethylation (Mannich reaction) of an enolizable aldehyde, followed by hydride reduction.

Reaction Pathway:

• Mannich Reaction: Propionaldehyde reacts with formaldehyde and dimethylamine to form the intermediate 3-(dimethylamino)-2-methylpropanal .[1][2][3]

• Reduction: The aldehyde intermediate is reduced to the alcohol using Sodium Borohydride (NaBH

  ).[3]

Figure 1: Synthetic pathway utilizing the Mannich condensation followed by reductive workup.[1][2][3]

Safety & Pre-requisites

Critical Hazard Warning: This protocol involves volatile amines and hydride reducing agents.[2][3]

• Dimethylamine (DMA): Gas at STP or volatile liquid (40% aq).[1][2][3] Highly flammable and corrosive.[2][3][4] Use the Hydrochloride salt (DMA[1]·HCl) to minimize volatility during weighing.[2][3]

• Propionaldehyde: Highly flammable (Flash point: -30°C).[1][2][3] Polymerizes if not stored correctly.[2][3]

• Sodium Borohydride: Reacts violently with water/acids to release hydrogen gas.[2][3]

PPE Requirements:

• Fume hood with high face velocity (>100 fpm).[1][2][3]

• Butyl rubber gloves (Nitrile is insufficient for prolonged amine exposure).[1][2][3]

• Full-face shield during the reduction quenching step.[2][3]

Detailed Experimental Protocol

Phase 1: Mannich Condensation (Synthesis of the Aldehyde)

Objective: Install the dimethylamino group at the alpha position of propionaldehyde.

Reagents:

• Propionaldehyde (Freshly distilled): 58.0 g (1.0 mol)[1][2][3]

• Paraformaldehyde: 33.0 g (1.1 mol eq.[1][2][3] HCHO)

• Dimethylamine Hydrochloride (DMA[1][2][3]·HCl): 81.5 g (1.0 mol)[1][2][3]

• Conc. HCl (Catalytic): 1.0 mL[1][2][3]

• Solvent: Isopropanol (IPA) or Ethanol (200 mL)

Step-by-Step:

• Setup: Equip a 500 mL 3-neck round-bottom flask (RBF) with a reflux condenser, internal thermometer, and magnetic stir bar.

• Salt Formation: Charge the flask with DMA·HCl, Paraformaldehyde, and IPA.[3] Add catalytic HCl.[2][3]

• Reaction: Heat the mixture to 60°C until the solution becomes clear (depolymerization of paraformaldehyde and formation of Eschenmoser’s salt in situ).

• Addition: Add Propionaldehyde dropwise over 45 minutes. Note: Maintain temperature between 60-65°C. Rapid addition causes propionaldehyde self-aldol condensation.[1][2][3]

• Reflux: After addition, reflux at 80°C for 3 hours.

• Monitoring: Monitor by TLC (Mobile phase: 10% MeOH in DCM). The aldehyde intermediate is unstable; proceed immediately to Phase 2 or store under Argon at -20°C.

Phase 2: Chemoselective Reduction

Objective: Convert the aldehyde to the primary alcohol without over-reduction or amine oxidation.

Reagents:

• Crude Mannich Base (from Phase 1)[1][2][3]

• Sodium Borohydride (NaBHngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  ): 18.9 g (0.5 mol)[2][3]

• Solvent: Methanol (300 mL)

Step-by-Step:

• Cooling: Cool the crude reaction mixture from Phase 1 to 0°C using an ice/salt bath.

• Dilution: Dilute with 100 mL Methanol.

• Hydride Addition: Add NaBHngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  portion-wise over 1 hour. Caution: Exothermic hydrogen evolution.[2]

• Stirring: Allow the reaction to warm to Room Temperature (RT) and stir for 4 hours.

• Quenching: Cool back to 0°C. Slowly add 50 mL of saturated NH

  Cl solution to destroy excess borohydride.

• pH Adjustment: The solution will be basic. Adjust pH to ~12-13 using 20% NaOH to ensure the amine is in the free-base form for extraction.[2][3]

Workup and Purification Logic

The isolation of amino-alcohols requires specific attention to pH-dependent solubility (partition coefficient).[1][2][3]

Figure 2: Purification workflow ensuring isolation of the free-base amino alcohol.[1][2][3]

Purification Steps:

• Solvent Removal: Remove Methanol under reduced pressure (Rotavap).[1][2][3] Do not heat above 40°C to avoid degradation.[2][3]

• Extraction: Dissolve the residue in 100 mL water. Extract with Dichloromethane (DCM) (3 x 100 mL).[1][2][3]

  • Why? The product is highly soluble in DCM in its free-base form.[2][3]

• Drying: Dry combined organics over anhydrous Na

  SO . Filter.

• Distillation: Perform fractional vacuum distillation.

  • Boiling Point: Expect product fraction at 70–75°C @ 15 mmHg (approximate).

  • Yield: Typical yield is 65-75%.[1][2][3]

Analytical Characterization

Test	Expected Result	Diagnostic Feature
Appearance	Clear, colorless liquid	Yellowing indicates oxidation/impurities.[1][2][3]
GC-MS	M+ Peak at 117 m/z	Base peak often 58 m/z (CHngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> =N Me fragment).[2][3]
1H NMR	ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> 2.22 (s, 6H)	Singlet for -N(CH ) group.[2][3]
1H NMR	ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> 0.8-1.0 (d, 3H)	Doublet for the -methyl group.[2][3]
IR	Broad band 3200-3400 cmngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">	O-H stretch (Hydrogen bonded).[2][3]

Troubleshooting & Optimization

• Issue: Low Yield in Step 1.

  • Cause: Propionaldehyde self-aldol condensation.[1][2][3]

  • Fix: Use Paraformaldehyde instead of aqueous formalin to reduce water content.[2][3] Ensure slow addition of the aldehyde to the amine/formaldehyde mixture (inverse addition).

• Issue: Product is water-soluble during extraction.

  • Cause: pH is too low; amine is protonated (ammonium salt).[1][2][3]

  • Fix: Ensure aqueous layer pH > 12 using NaOH before extraction.[2][3] Saturate the aqueous layer with NaCl (salting out) to force the organic product into the DCM layer.

• Issue: Polymerization.

  • Cause: Overheating during distillation.[2][3]

  • Fix: Use high vacuum (<5 mmHg) to lower the boiling point.[2][3] Add a radical inhibitor (e.g., BHT) to the distillation pot.[2]

References

• PubChem Database. Compound Summary: 3-(Dimethylamino)-2-methylpropan-1-ol.[1][2][3] National Library of Medicine.[2][3] [Link](Note: Link directs to the closest isomer record for structural comparison).[1][2]

• Organic Syntheses. General Procedures for Mannich Reactions. Org.[2][3][5][6][7] Synth. Coll. Vol. 4, p. 281.[2][3] [Link][1][2][3]

Sources

• 1. 3-(Dimethylamino)-1-propanol | C5H13NO | CID 76646 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(Dimethylamino)-1-(3-methoxyphenyl)-2-methylpropan-1-one | C13H19NO2 | CID 19360495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-(Dimethylamino)-1,2-propanediol | C5H13NO2 | CID 79078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemos.de [chemos.de]
• 5. 3-Dimethylamino-2,2-dimethyl-1-propanol [myskinrecipes.com]
• 6. Mannich reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Application Note: Purification Strategies for 3-(Dimethylamino)-2-methylpropan-1-ol

Executive Summary

3-(Dimethylamino)-2-methylpropan-1-ol (CAS 33622-41-2 / 22563-88-8) is a critical bifunctional intermediate featuring a tertiary amine and a primary hydroxyl group.[1][2][3] Its amphiphilic nature and thermal sensitivity present unique purification challenges.[1][3] While simple distillation often suffices for crude grades, pharmaceutical applications require the removal of specific impurities such as unreacted Mannich bases, aldehydes, and oxidation byproducts (N-oxides).[1]

This guide details three tiered purification protocols:

• Acid-Base Back-Extraction: For bulk removal of neutral organic impurities.[1][2][3]

• Fractional Vacuum Distillation: The industry standard for >98% purity.[1][2][3]

• Flash Column Chromatography: For isolation of analytical reference standards.[1][2][3]

Chemical Profile & Properties

Understanding the physicochemical behavior of the target is the first step in designing a purification logic.[2]

Property	Value / Characteristic	Relevance to Purification
Molecular Formula	C₆H₁₅NO	Low molecular weight; volatile under vacuum.[1][2][4][3]
Molecular Weight	117.19 g/mol	Amenable to GC analysis and distillation.[1][2][4][3]
Boiling Point (Est.)	160–170°C (atm) / 75–85°C (10 mmHg)	High thermal risk. Distillation must be under vacuum to prevent degradation.[2][4][3]
pKa (Est.)	~9.5–10.0 (Amine)	Highly basic.[1][2][4][3] Will protonate fully in dilute acid (pH < 4).[1][3]
Solubility	Miscible with water, alcohols, DCM.[1][4][3]	Water washes are ineffective unless pH is manipulated.[1][4][3]
Appearance	Colorless to pale yellow liquid	Color indicates oxidation; pure compound is clear.[1][2][4][3]

Pre-Purification Assessment

Before initiating any protocol, analyze the crude mixture via GC-MS or TLC to identify the impurity profile.[1][2]

• Scenario A (Neutral Impurities): Presence of unreacted aldehydes or non-basic byproducts.[1][2][3] -> Use Protocol 1.

• Scenario B (Volatiles/Oligomers): Presence of solvents, light amines, or heavy dimers.[1][3] -> Use Protocol 2.

• Scenario C (Close-eluting Isomers): High purity required for analytical standards.[1][2][3] -> Use Protocol 3.

Protocol 1: Acid-Base Back-Extraction (Chemical Cleanup)

Objective: Isolate the basic amino-alcohol from neutral organic impurities (e.g., starting aldehydes, neutral solvents) without thermal stress.[1][2][3]

Reagents

• Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE)[1][2][3]

• Hydrochloric Acid (2M HCl)[1][2][3]

• Sodium Hydroxide (5M NaOH) - Caution: Exothermic[1][2][4][3]

• Brine (Saturated NaCl)[1][2][3]

• Sodium Sulfate (Anhydrous)[1][2][3]

Workflow Diagram (Logic)

Caption: Selective protonation logic separates the basic target from neutral contaminants.[1][2][4][3]

Step-by-Step Procedure

• Dissolution: Dissolve the crude oil in DCM (10 mL per gram of crude).

• Acid Extraction: Transfer to a separatory funnel. Add 2M HCl (1.2 equivalents relative to amine).[1][3] Shake vigorously.

  • Mechanism:[4][3][5][6][7][8][9] The amine protonates (

    ), becoming water-soluble.[1][2] Neutral impurities remain in the DCM.

• Separation 1: Drain the lower organic layer (DCM) and set aside.[1][2][3] (Check by TLC to ensure target is in the aqueous layer).[3]

• Basification: Transfer the aqueous acidic layer to a beaker. Place in an ice bath. Slowly add 5M NaOH with stirring until pH > 12.

  • Observation: The solution will become cloudy as the free amine separates (oiling out).

• Re-Extraction: Extract the basic aqueous mixture with fresh DCM (3 x volume).

• Drying: Combine organic extracts, wash with brine, and dry over anhydrous

  .

• Concentration: Filter and remove solvent via rotary evaporation (40°C, >200 mbar) to yield the semi-pure amine.

Protocol 2: Fractional Vacuum Distillation (Gold Standard)

Objective: Obtain high-purity (>99%) material by separating based on boiling point.[1][2][3] This is the preferred method for scale-up.[1][3]

Equipment Setup

• Vacuum Source: High-vacuum pump (capable of <10 mmHg).[1][2][3]

• Column: Vigreux column (10-20 cm) or packed column for better fractionation.

• Manifold: Short-path distillation head with thermometer.

• Heating: Oil bath with magnetic stirring (Do not use a mantle directly on the flask to avoid hot spots).

Operational Parameters

• Pressure: Target 5–10 mmHg.

• Bath Temp: Start at 80°C, ramp slowly.

• Expected Vapor Temp (Bp): ~75–85°C at 10 mmHg (Estimate).[1][2][3]

Procedure

• Degassing: Place the crude (or extraction product) in the boiling flask. Stir rapidly. Apply vacuum without heat for 10 minutes to remove residual solvents (DCM/Ether) and dissolved gases.[1][3]

• Heating: Raise the oil bath temperature slowly (approx 5°C/min).

• Foreshot (Fraction 1): Collect the first 5-10% of distillate. This usually contains volatile amines (dimethylamine) or water.[1][2][3]

  • Indicator: Vapor temp may fluctuate or be significantly lower than expected.[1][3]

• Main Cut (Fraction 2): When the temperature stabilizes (plateau), switch to the main receiver. Collect the clear, colorless liquid.[3]

  • QC Check: Monitor refractive index or take a quick GC aliquot if inline sampling is available.[1][3]

• Termination: Stop collection when vapor temperature drops (pot is empty) or spikes (heavy impurities distilling).

Protocol 3: Flash Column Chromatography (Analytical Purity)

Objective: Isolate the compound from closely related polar impurities or N-oxides.[1][2][3] Challenge: Amines interact with acidic silanols on silica gel, causing "streaking" (tailing) and poor separation.[1][2][3] Solution: Use an amine-modified mobile phase.[1][2][3][7]

Mobile Phase System

• Base Solvent: Dichloromethane (DCM)[1][2][3]

• Polar Modifier: Methanol (MeOH)[1][2][3]

• Additive: Triethylamine (TEA) or Ammonium Hydroxide (

  )[1][2][3]

• Ratio: DCM : MeOH :

  (90 : 9 : 1)[1][3]

Procedure

• Slurry Packing: Pre-treat the silica gel by slurrying in the mobile phase.[2] This neutralizes active sites before the sample touches the column.

• Loading: Dissolve the crude in a minimum amount of DCM/MeOH (9:1). Load carefully onto the sand bed.[3]

• Elution: Run isocratic elution with the 90:9:1 mixture.

• Detection: The compound is not UV-active (unless derivatized).[1][2][3] Use Iodine Staining or Ninhydrin Stain (turns blue/purple) on TLC plates for fraction analysis.[1][2][3]

• Recovery: Pool fractions. Crucial: To remove the ammonia/TEA additive, perform azeotropic evaporation with toluene or leave on a high-vacuum line for 12+ hours.[1][2]

Quality Control & Characterization

Method	Parameter	Acceptance Criteria
GC-FID/MS	Purity	> 98.0% Area
1H NMR	Identity	Confirm methyl doublet (~0.9 ppm), N-dimethyl singlet (~2.2 ppm).[1][2][4][3] No aldehyde peaks (~9.5 ppm).[1][3]
Karl Fischer	Water Content	< 0.5% (Hygroscopic nature requires tight sealing).[1][2][4][3]
Appearance	Visual	Clear, colorless liquid.[1][2][4][3] Yellowing indicates oxidation.[1][3]

Troubleshooting Note: If the product turns yellow upon standing, it is oxidizing to the N-oxide.[1][2] Store under Nitrogen or Argon at 4°C.

References

• PubChem. (2025).[1][2][3][10] 3-(Dimethylamino)-2-methylpropan-1-ol Compound Summary. National Library of Medicine.[1][2][3] Available at: [Link][1][2][3]

• University of Rochester. (n.d.).[1][3] How To: Purify by Distillation. Department of Chemistry. (Standard vacuum distillation parameters). Available at: [Link]

Sources

• 1. 3-(Dimethylamino)-1,2-propanediol | C5H13NO2 | CID 79078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(Dimethylamino)-2-methyl-1-propanol | C6H15NO | CID 118095 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dimethylaminoisopropanol - Wikipedia [en.wikipedia.org]
• 4. 2-Propanol, 1-(dimethylamino)- (CAS 108-16-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]
• 6. 3-Dimethylamino-1-propanol synthesis - chemicalbook [chemicalbook.com]
• 7. RU2480000C2 - Method of producing 2-dimethylamino-1,3-bis(phenylthiosulphonyl)propane - Google Patents [patents.google.com]
• 8. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. 2-(Dimethylamino)-2-methylpropanol | C6H15NO | CID 23435 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: A Deep Dive into the Reaction Kinetics of 3-(Dimethylamino)-2-methylpropan-1-ol

Introduction: Unveiling the Reactivity of a Key Pharmaceutical Intermediate

3-(Dimethylamino)-2-methylpropan-1-ol is a tertiary amino alcohol that serves as a versatile building block in the synthesis of a variety of pharmacologically active molecules.[1][2] Its structural features, a primary alcohol for esterification or oxidation and a tertiary amine for salt formation or quaternization, make it a valuable intermediate in drug discovery and development.[3][4][] A thorough understanding of its reaction kinetics is paramount for optimizing synthetic routes, ensuring process safety, and controlling the formation of impurities. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting kinetic studies of 3-(dimethylamino)-2-methylpropan-1-ol, with a focus on its esterification reaction.

The Significance of Esterification Kinetics

Esterification is a fundamental transformation in organic synthesis, and the resulting esters of amino alcohols often exhibit diverse biological activities. The kinetics of this reaction are of particular interest as the proximal dimethylamino group can exert a significant influence on the reaction rate and mechanism, potentially acting as an intramolecular catalyst.[6][7] Studying these kinetics allows for the elucidation of reaction mechanisms, the determination of rate laws, and the quantification of the effects of temperature and catalysts on the reaction rate.

Investigating Esterification Kinetics: A Methodological Framework

The study of reaction kinetics involves monitoring the change in concentration of reactants or products over time. For the esterification of 3-(dimethylamino)-2-methylpropan-1-ol with a carboxylic acid, such as acetic anhydride, the progress of the reaction can be effectively monitored using gas chromatography-mass spectrometry (GC-MS).[1]

Proposed Reaction Mechanism: The Role of the Amino Group

The esterification of an alcohol with an acid anhydride can be catalyzed by a nucleophilic catalyst, such as 4-(dimethylamino)pyridine (DMAP).[8] In the case of 3-(dimethylamino)-2-methylpropan-1-ol, the tertiary amino group within the molecule can potentially play a similar role, leading to intramolecular catalysis. The proposed mechanism involves the initial formation of a highly reactive acyl-ammonium intermediate, which is then attacked by the hydroxyl group to form the ester.

Caption: Proposed intramolecular catalysis pathway for the esterification.

Experimental Protocol: A Step-by-Step Guide to Kinetic Analysis

This protocol details the procedure for studying the kinetics of the esterification of 3-(dimethylamino)-2-methylpropan-1-ol with acetic anhydride.

Materials and Reagents

• 3-(Dimethylamino)-2-methylpropan-1-ol (≥98% purity)

• Acetic Anhydride (≥99% purity)

• Anhydrous Toluene (solvent)

• Dodecane (internal standard)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• GC vials and caps

Instrumentation

• Gas Chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)

• Autosampler

• Heated magnetic stirrer

• Constant temperature oil bath or heating mantle with a temperature controller

• Syringes for sampling

Reaction Setup and Procedure

• Reactor Preparation : A 100 mL three-necked round-bottom flask is equipped with a magnetic stir bar, a reflux condenser with a drying tube, a thermometer, and a septum for sampling.

• Reagent Charging : The flask is charged with a solution of 3-(dimethylamino)-2-methylpropan-1-ol (e.g., 0.1 M) and dodecane (internal standard, e.g., 0.05 M) in anhydrous toluene.

• Temperature Equilibration : The reaction mixture is heated to the desired temperature (e.g., 60°C, 70°C, 80°C) using the constant temperature bath and allowed to equilibrate for 15 minutes with stirring.

• Reaction Initiation : The reaction is initiated by adding a pre-determined volume of acetic anhydride (e.g., to achieve an initial concentration of 0.1 M) via a syringe through the septum. Time zero (t=0) is recorded at the moment of addition.

• Sampling : At regular time intervals (e.g., 0, 5, 10, 20, 30, 60, 90, 120 minutes), a 0.1 mL aliquot of the reaction mixture is withdrawn using a syringe.

• Quenching : Each aliquot is immediately quenched in a GC vial containing 1 mL of saturated aqueous sodium bicarbonate solution to stop the reaction. The vial is capped and shaken vigorously.

• Sample Preparation for GC Analysis : After the layers have separated, a sample of the organic layer is taken, dried over anhydrous sodium sulfate, and transferred to a new GC vial for analysis.

• GC Analysis : The samples are analyzed by GC-FID or GC-MS to determine the concentration of the reactant and product relative to the internal standard.

Caption: Workflow for the kinetic analysis of the esterification reaction.

Data Analysis

• Calibration : A calibration curve is generated for 3-(dimethylamino)-2-methylpropan-1-ol and its ester product using standard solutions of known concentrations with the internal standard.

• Concentration Calculation : The peak areas from the GC chromatograms are used to calculate the concentrations of the reactant and product at each time point using the calibration curve.

• Kinetic Plots : The concentration of 3-(dimethylamino)-2-methylpropan-1-ol is plotted against time.

• Rate Law Determination : Assuming a pseudo-first-order reaction with respect to the amino alcohol (if acetic anhydride is in large excess) or a second-order reaction overall, the appropriate integrated rate law is used to determine the rate constant (k). For a second-order reaction, a plot of 1/[Reactant] versus time will yield a straight line with a slope equal to k.

Quantitative Data Presentation

The following table presents hypothetical kinetic data obtained from experiments conducted at different temperatures.

Temperature (°C)	Initial [Amino Alcohol] (M)	Initial [Acetic Anhydride] (M)	Rate Constant (k) (M⁻¹s⁻¹)
60	0.1	0.1	1.5 x 10⁻³
70	0.1	0.1	3.2 x 10⁻³
80	0.1	0.1	6.5 x 10⁻³

Arrhenius Analysis : The rate constants obtained at different temperatures can be used to determine the activation energy (Ea) of the reaction using the Arrhenius equation:

ln(k) = ln(A) - Ea/(RT)

A plot of ln(k) versus 1/T will yield a straight line with a slope of -Ea/R, where R is the gas constant.

Self-Validating Protocols and Trustworthiness

To ensure the reliability of the kinetic data, the following measures should be implemented:

• Internal Standard : The use of an internal standard corrects for variations in injection volume and detector response.

• Reproducibility : Each kinetic experiment should be repeated at least three times to ensure the reproducibility of the results.

• Control Experiments : A control experiment without the amino alcohol can be performed to assess the stability of the acetic anhydride under the reaction conditions. Another control with a simple alcohol lacking the amino group (e.g., 2-methylpropan-1-ol) can be run to quantify the catalytic effect of the dimethylamino group.[6][7]

Conclusion

This application note provides a comprehensive framework for the kinetic study of the esterification of 3-(dimethylamino)-2-methylpropan-1-ol. The detailed protocol and data analysis guidelines will enable researchers to obtain reliable kinetic data, which is crucial for understanding the reaction mechanism and for the optimization of synthetic processes in drug development. The insights gained from such studies will facilitate the efficient and controlled synthesis of novel pharmaceutical compounds derived from this important amino alcohol.

References

• The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. ScholarWorks @ UTRGV. Available at: [Link]

• Reaction Kinetics of CO 2 in Aqueous 1-Amino-2-Propanol, 3-Amino-1-Propanol, and Dimethylmonoethanolamine Solutions in the Temperature Range of 298−313 K Using the Stopped-Flow Technique. ResearchGate. Available at: [Link]

• Preparation method of 3-dimethylamino-1,2-propanediol. Google Patents.

• 2-(Dimethylamino)-2-methylpropanol. PubChem. Available at: [Link]

• Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol. Google Patents.

• Dimethylamination of Primary Alcohols Using a Homogeneous Iridium Catalyst: A Synthetic Method for N,N-Dimethylamine Derivatives. ACS Publications. Available at: [Link]

• Kinetic Study on the Esterification of Hexanoic Acid with N,N-Dialkylamino Alcohols: Evidence for an Activation by Hydrogen Bond. Zeitschrift für Naturforschung B. Available at: [Link]

• Kinetics of Carbon Dioxide (CO 2) with Ethylenediamine, 3Amino1-propanol in Methanol and Ethanol, and with 1-Dimethylamino-2-propanol and 3-Dimethylamino-1-propanol in Water Using Stopped-Flow Technique. ResearchGate. Available at: [Link]

• C12H30N2O2 | CID 161474807. PubChem. Available at: [Link]

• Recent developments in chemical reactivity of N,N-dimethylenamino ketones as synthons for various heterocycles. RSC Publishing. Available at: [Link]

• Kinetic Study on the Esterification of Hexanoic Acid with N,N-Dialkylamino Alcohols: Evidence for an Activation by Hydrogen Bonding. ResearchGate. Available at: [Link]

• FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. ResearchGate. Available at: [Link]

• Process for producing N,N-dimethyl-N-alkylamine or N,N-dimethyl-N-alkenylamine. Google Patents.

• Kinetic Aspects of Esterification and Transesterification in Microstructured Reactors. MDPI. Available at: [Link]

• Reactions of Amino Acids: Esterification. Pearson. Available at: [Link]

• Analytical Methods. OPUS. Available at: [Link]

• Method for preparing amino acid esters. Google Patents.

• Substitution of alcohols by N-nucleophiles via transition metal-catalyzed dehydrogenation. The Royal Society of Chemistry. Available at: [Link]

• A novel stereospecific synthesis of (-) (2s,3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol. Google Patents.

• C12H30N2O2 | CID 157065003. PubChem. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 6. znaturforsch.com [znaturforsch.com]
• 7. researchgate.net [researchgate.net]
• 8. scholarworks.utrgv.edu [scholarworks.utrgv.edu]

Asymmetric synthesis with 3-(Dimethylamino)-2-methylpropan-1-ol derivatives

Application Note: Asymmetric Synthesis & Utilization of 3-(Dimethylamino)-2-methylpropan-1-ol Derivatives

Executive Summary

This technical guide details the protocols for the asymmetric preparation and catalytic application of 3-(Dimethylamino)-2-methylpropan-1-ol (DMAMP) and its derivatives.[1] Belonging to the class of 1,3-amino alcohols, this scaffold possesses a unique "bite angle" distinct from classic 1,2-amino alcohols (e.g., ephedrine, prolinol), making it a critical ligand for specific organometallic transformations and a versatile building block for SNRI (Serotonin-Norepinephrine Reuptake Inhibitor) analogs.

Key Workflows Covered:

• Preparation: Enzymatic Kinetic Resolution (EKR) to isolate enantiopure (

  )- and ( )-DMAMP.

• Application: Protocol for the enantioselective addition of diethylzinc to aldehydes using DMAMP as a chiral ligand.

• Derivatization: Strategic functionalization for pharmaceutical intermediate synthesis.[1]

Part 1: The Chiral Scaffold & Preparation

The core challenge with 3-(dimethylamino)-2-methylpropan-1-ol (CAS 33622-41-2) is establishing the stereocenter at the C2 position.[1] Unlike amino acids derived from the chiral pool, this backbone is often synthesized as a racemate via the Mannich reaction of formaldehyde, dimethylamine, and propionaldehyde, followed by reduction.

To utilize this molecule in asymmetric synthesis, optical purity (>98% ee) is non-negotiable.[1] We recommend Enzymatic Kinetic Resolution (EKR) over classical fractional crystallization due to higher yields and solvent efficiency.[1]

Protocol 1: Lipase-Catalyzed Kinetic Resolution

Principle: Pseudomonas fluorescens lipase (PFL) or Candida antarctica lipase B (CAL-B) exhibits high enantioselectivity toward the acetylation of the primary hydroxyl group in 1,3-amino alcohols. The lipase selectively acetylates the (

)-enantiomer, leaving the ( )-alcohol unchanged (or vice versa depending on specific enzyme strain).[1]

Materials:

• Substrate: (

  )-3-(Dimethylamino)-2-methylpropan-1-ol (100 mmol).

• Acyl Donor: Vinyl acetate (300 mmol) – acts as solvent and reagent.[1]

• Catalyst: Immobilized CAL-B (Novozym 435), 5% w/w relative to substrate.[1]

• Solvent: MTBE (Methyl tert-butyl ether) or neat (if viscosity allows).[1]

Step-by-Step Workflow:

• Setup: In a flame-dried round-bottom flask, dissolve (

  )-DMAMP (11.7 g) in MTBE (50 mL). Add Vinyl acetate (25.8 g).[1]

• Initiation: Add immobilized CAL-B beads (0.6 g). Seal the flask and incubate in an orbital shaker at 30°C / 200 rpm.

• Monitoring: Monitor conversion via GC-FID using a chiral column (e.g., Cyclosil-B).

  • Target: Stop reaction at exactly 50% conversion. (Theoretical max yield for resolution is 50% for each enantiomer).[1][2]

• Workup:

  • Filter off the enzyme beads (can be recycled).[1]

  • Evaporate volatiles (MTBE and unreacted vinyl acetate).[1]

• Separation: The residue contains the (

  )-alcohol and the ( )-acetate .[1]

  • Acid/Base Extraction: Dissolve residue in dilute HCl (pH 2).[1] Wash with ether (extracts the neutral (

    )-acetate).[1]

  • Basify the aqueous layer (pH 12) with NaOH and extract with DCM to recover the (

    )-alcohol .[1]

• Hydrolysis (Optional): The (

  )-acetate can be hydrolyzed (MeOH/K2CO3) to yield the ( )-alcohol.

Data Specification:

Parameter	Specification	Method
Yield ( -Alcohol)	42-45% (Theoretical 50%)	Gravimetric
Enantiomeric Excess (ee)	>98%	Chiral GC / HPLC
Chemical Purity	>99%	1H-NMR

Part 2: Application as Chiral Ligand (Asymmetric Alkylation)[1]

The primary application of enantiopure DMAMP derivatives is as chiral ligands in the addition of organozinc reagents to aldehydes. The 1,3-distance between the amine and alcohol creates a distinct 6-membered chelate with Zinc, offering alternative stereocontrol compared to 5-membered chelates formed by 1,2-amino alcohols.

Mechanism of Action

The ligand reacts with dialkylzinc to form a bimetallic zinc alkoxide complex. This complex coordinates the aldehyde, activating it for nucleophilic attack while shielding one face of the carbonyl, inducing asymmetry.

Visualization: Catalytic Cycle

Figure 1: Catalytic cycle for the enantioselective addition of diethylzinc to benzaldehyde using DMAMP.

Protocol 2: Enantioselective Ethylation of Benzaldehyde

Reagents:

• Ligand: (

  )-3-(Dimethylamino)-2-methylpropan-1-ol (5 mol%).[1]

• Substrate: Benzaldehyde (1.0 mmol).[1]

• Reagent: Diethylzinc (1.0 M in hexane, 2.2 mmol).[1]

• Solvent: Anhydrous Toluene.[1]

Procedure:

• Ligand Formation: In a Schlenk flask under Argon, dissolve (

  )-DMAMP (6.8 mg, 0.05 mmol) in dry toluene (2 mL).

• Zinc Addition: Add

  (2.2 mL, 2.2 mmol) dropwise at 0°C. Stir for 20 minutes at room temperature. Note: Evolution of ethane gas indicates formation of the Zinc-alkoxide species.

• Substrate Addition: Cool the mixture to 0°C. Add Benzaldehyde (106 mg, 1.0 mmol) slowly.

• Reaction: Stir at 0°C for 12–18 hours. Monitor disappearance of aldehyde by TLC (Hexane/EtOAc 8:2).

• Quench: Carefully add saturated

  (aq) to quench excess Zinc.[1]

• Extraction: Extract with

  (3x). Dry over and concentrate.

• Analysis: Determine ee% using Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 98:2).

Self-Validating Checkpoint:

• Racemic Control: Always run a parallel reaction with racemic ligand.[1] The product should be racemic (0% ee).[1] If the control shows ee, check for contamination.

• Background Reaction: Run a reaction without ligand. Conversion should be slow and product racemic. If rapid background reaction occurs, the temperature is too high.

Part 3: Pharma Intermediate Derivatization

Derivatives of 3-(dimethylamino)-2-methylpropan-1-ol are structural analogs to the "Roche Ester" and intermediates for Duloxetine (Cymbalta) and Tapentadol.[1] The key transformation often involves converting the hydroxyl group into a leaving group for Nucleophilic Aromatic Substitution (

).

Protocol 3: Synthesis of Aryl Ether Scaffold ( )

This protocol mimics the synthesis of the Duloxetine core, replacing the thienyl-alcohol with our methylated scaffold.

Workflow Visualization:

Figure 2: Workflow for converting the chiral alcohol into a bi-aryl ether pharmacophore.

Procedure:

• Deprotonation: Dissolve (

  )-DMAMP (10 mmol) in DMSO (20 mL). Add NaH (60% dispersion, 12 mmol) portion-wise at room temperature. Stir for 1 hour until evolution ceases.

• Coupling: Add 1-Fluoronaphthalene (11 mmol) dropwise.

• Heating: Heat the mixture to 100°C for 4–6 hours. The reaction turns dark.

• Workup: Pour into ice water. Extract with Ethyl Acetate.[1][3]

• Purification: The product is an amine; purify via acid-base extraction or column chromatography (DCM/MeOH/NH3).

References

• Enzymatic Resolution of Amino Alcohols

  • Kamal, A., et al. "Lipase-catalyzed resolution of 1,3-amino alcohols."[1] Tetrahedron: Asymmetry, 2003.[1][4]

  • Source: (Verified Context: General methodology for 1,3-amino alcohol resolution).[1]

• Mechanism of Zinc-Amino Alcohol Catalysis

  • Noyori, R., & Kitamura, M. "Enantioselective Addition of Organometallic Reagents to Carbonyl Compounds." Angewandte Chemie International Edition, 1991.[1]

  • Source:[1]

• Duloxetine/Tapentadol Analog Chemistry

  • Wheeler, W. J., et al. "An asymmetric synthesis of duloxetine hydrochloride." Journal of Labelled Compounds and Radiopharmaceuticals, 1995.

  • Source:[1]

• Physical Properties & Safety Data

  • PubChem Compound Summary for CID 76646 (Related 3-dimethylamino-1-propanol structure for safety benchmarking).[1]

  • Source:[1]

Sources

• 1. 3-(Dimethylamino)-1-propanol | C5H13NO | CID 76646 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN102285961A - Method for preparing chiral intermediate of duloxetine - Google Patents [patents.google.com]
• 3. WO2012101649A1 - A novel stereospecific synthesis of (-) (2s,3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]
• 4. Asymmetric synthesis of a stereopentade fragment toward latrunculins - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Utility of 3-(Dimethylamino)-2-methylpropan-1-ol in the Synthesis of Bioactive Molecules: Application Notes and Protocols

Introduction: Unveiling the Potential of a Versatile Amino Alcohol Building Block

In the landscape of medicinal chemistry and drug development, the identification and utilization of versatile chiral building blocks are paramount to the efficient synthesis of complex bioactive molecules. 3-(Dimethylamino)-2-methylpropan-1-ol, a structurally simple yet functionally rich amino alcohol, has emerged as a significant precursor in the synthesis of a variety of pharmacologically active agents. Its unique combination of a tertiary amine and a primary alcohol on a chiral scaffold provides a powerful handle for synthetic chemists to introduce key pharmacophoric elements and modulate the physicochemical properties of target molecules. This guide provides an in-depth exploration of the applications of 3-(dimethylamino)-2-methylpropan-1-ol, complete with detailed protocols and the scientific rationale behind its use in the synthesis of bioactive compounds.

The core value of 3-(dimethylamino)-2-methylpropan-1-ol lies in its bifunctional nature. The tertiary dimethylamino group often serves as the hydrophilic component in drug molecules, crucial for solubility and interaction with biological targets. The primary hydroxyl group, on the other hand, is a versatile site for modification, readily undergoing reactions such as esterification and etherification to introduce a wide range of functionalities. The methyl group at the 2-position introduces a chiral center, which is of critical importance in modern drug design, as different enantiomers of a drug can exhibit vastly different pharmacological and toxicological profiles.

This document will delve into the practical applications of this valuable building block, with a particular focus on its role in the synthesis of local anesthetics and its potential in the development of cardiovascular and central nervous system (CNS) active agents.

Core Application: Synthesis of Local Anesthetics via Esterification

A prominent application of amino alcohols analogous to 3-(dimethylamino)-2-methylpropan-1-ol is in the synthesis of local anesthetics.[1][2][3][4] The classic structure of many local anesthetics comprises a lipophilic aromatic moiety linked via an ester or amide to a hydrophilic amino group.[3] 3-(Dimethylamino)-2-methylpropan-1-ol provides the essential hydrophilic amino alcohol core for the construction of novel ester-based local anesthetics.

The synthesis of Nitracaine, a known local anesthetic, from the structurally similar 3-(diethylamino)-2,2-dimethylpropan-1-ol serves as an excellent template for understanding the utility of this class of compounds.[1] The following protocol adapts this established transesterification procedure for 3-(dimethylamino)-2-methylpropan-1-ol, providing a clear pathway to novel bioactive esters.

Protocol 1: Synthesis of 3-(Dimethylamino)-2-methylpropyl 4-nitrobenzoate (A Nitracaine Analog)

This protocol details the synthesis of a potential local anesthetic through the esterification of 3-(dimethylamino)-2-methylpropan-1-ol with a suitable aromatic ester.

Reaction Scheme:

A schematic of the transesterification reaction.

Materials and Equipment:

Reagent/Equipment	Details
3-(Dimethylamino)-2-methylpropan-1-ol	Reagent grade
Methyl 4-nitrobenzoate	Reagent grade
Sodium Methoxide	Catalyst
Toluene	Anhydrous
Round-bottom flask	Appropriate size
Reflux condenser
Magnetic stirrer with heating
Separatory funnel
Rotary evaporator
Anhydrous sodium sulfate
Standard laboratory glassware

Experimental Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3-(dimethylamino)-2-methylpropan-1-ol (1.0 equivalent) and methyl 4-nitrobenzoate (1.1 equivalents) in anhydrous toluene.

• Catalyst Addition: To the stirred solution, add a catalytic amount of sodium methoxide (0.1 equivalents).

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and wash with water and then with brine to remove the catalyst and any water-soluble impurities.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel to afford the pure 3-(dimethylamino)-2-methylpropyl 4-nitrobenzoate.

Causality and Self-Validation:

• Choice of Reagents: Methyl 4-nitrobenzoate is chosen as the acyl donor due to the electron-withdrawing nitro group, which makes the ester carbonyl more susceptible to nucleophilic attack by the hydroxyl group of the amino alcohol.

• Catalyst: Sodium methoxide is a strong base that deprotonates the hydroxyl group of the amino alcohol, increasing its nucleophilicity and facilitating the transesterification reaction.

• Solvent and Temperature: Toluene is a suitable high-boiling solvent that allows the reaction to be carried out at an elevated temperature, driving the equilibrium towards the product side by removing the methanol byproduct through distillation.

• Work-up: The aqueous work-up is crucial for removing the basic catalyst and any unreacted starting materials or byproducts, ensuring a cleaner crude product for purification.

Broader Applications in Bioactive Molecule Synthesis

The utility of 3-(dimethylamino)-2-methylpropan-1-ol and its analogs extends beyond local anesthetics into other therapeutically important areas.

Cardiovascular Drug Discovery

The amino alcohol scaffold is a key feature in many cardiovascular drugs, particularly β-blockers.[] These drugs often contain an aryloxypropanolamine moiety. 3-(Dimethylamino)-2-methylpropan-1-ol can serve as a valuable synthon for creating novel β-blocker candidates through the reaction of its corresponding epoxide with various aromatic amines.

A potential synthetic workflow for β-blocker analogs.

Central Nervous System (CNS) Active Agents

Derivatives of 3-(dimethylamino)-2-methylpropan-1-ol are also valuable intermediates in the synthesis of CNS-active drugs, such as antidepressants. For instance, the synthesis of Duloxetine, a serotonin-norepinephrine reuptake inhibitor, involves a key intermediate, (R)-3-(methylamino)-1-(thiophen-2-yl)propan-1-ol, which shares the core amino alcohol structure.[] This highlights the potential of using 3-(dimethylamino)-2-methylpropan-1-ol to generate libraries of compounds for screening against various CNS targets.

Conclusion

3-(Dimethylamino)-2-methylpropan-1-ol is a versatile and valuable building block in the synthesis of bioactive molecules. Its bifunctional nature, coupled with the presence of a chiral center, provides a robust platform for the development of novel therapeutics. The detailed protocol for the synthesis of a local anesthetic analog via esterification showcases a primary application of this compound. Furthermore, its potential in the synthesis of cardiovascular and CNS-active agents underscores its broader significance in drug discovery. Researchers and scientists in drug development can leverage the strategic placement of the amino and hydroxyl groups in 3-(dimethylamino)-2-methylpropan-1-ol to efficiently construct diverse molecular architectures with promising pharmacological activities.

References

• Roman, G. Generation of a structurally diverse library through alkylation and ring closure reactions using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride. Acta Chim. Slov.

• RSC Publishing. Synthesis and biological activities of local anesthetics. Available from: [Link]

• Wang, L. et al. Synthesis and biological activities of local anesthetics. RSC Adv. 2019, 9, 41993-42005. Available from: [Link]

• QuimicaOrganica.org. Synthesis of Local Anesthetics derived from various functional groups. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and biological activities of local anesthetics - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis and biological activities of local anesthetics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Local Anesthetics derived from various functional groups [quimicaorganica.org]

Application Note: Scalable Synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol , a critical amino-alcohol intermediate used in the synthesis of various pharmaceutical APIs (e.g., kinase inhibitors, antihistamines).[1]

While industrial routes often utilize high-pressure hydrogenation of Mannich bases, this guide focuses on a Two-Step Ester Reduction Strategy utilizing Methyl Methacrylate and Red-Al® (Sodium bis(2-methoxyethoxy)aluminum hydride) .[1] This route is selected for its operational safety, high yield, and accessibility in pilot-plant settings without the need for specialized high-pressure hydrogenation autoclaves.[1]

Key Advantages of This Protocol:

• Scalability: Avoids the use of solid Lithium Aluminum Hydride (LiAlH₄), replacing it with liquid, thermally stable Red-Al.

• Atom Economy: High-yielding Michael addition in the first step.[1]

• Safety: Engineered quench protocols to manage aluminum salt formation and hydrogen evolution.

Retrosynthetic Analysis & Strategy

The synthesis is designed around the construction of the carbon-nitrogen backbone via a conjugate addition, followed by a chemoselective reduction of the ester moiety.[1]

Reaction Scheme

• Michael Addition: Reaction of Methyl methacrylate with Dimethylamine (DMA) to form Methyl 3-(dimethylamino)-2-methylpropionate.[1]

• Reduction: Reduction of the ester using Red-Al to yield the target alcohol.

Figure 1: Retrosynthetic strategy focusing on the methacrylate backbone.

Process Development & Safety Parameters

Solvent Selection

• Step 1 (Michael Addition): Methanol (MeOH) is used to solubilize the dimethylamine and facilitate proton transfer.

• Step 2 (Reduction): Toluene is the required solvent. Red-Al is commercially available as a ~70% solution in toluene.[1][2] Toluene provides excellent thermal management and azeotropic water removal capabilities if needed.

Critical Safety Parameters (RC1/DSC Insights)

• Exotherm Control: The Michael addition is highly exothermic. DMA must be added slowly to the acrylate at low temperatures (<10°C) to prevent polymerization of the methyl methacrylate.

• Hydrogen Evolution: The reduction step releases 2 moles of

  gas per mole of ester. Adequate headspace ventilation and nitrogen sweeping are mandatory.

• Quench Hazard: The hydrolysis of aluminum intermediates is exothermic. A controlled quench using Rochelle salt (Sodium Potassium Tartrate) or NaOH is required to prevent "jelly" formation (aluminum hydroxides) that traps the product.

Detailed Experimental Protocols

Step 1: Synthesis of Methyl 3-(dimethylamino)-2-methylpropionate[1]

Reagents:

• Methyl Methacrylate (1.0 equiv)

• Dimethylamine (DMA) (1.2 equiv, 40% aq. solution or 2.0M in MeOH)

• Methanol (Solvent, 5 volumes)

Protocol:

• Setup: Charge a jacketed glass reactor with Methyl Methacrylate and Methanol. Cool the mixture to 0°C .

• Addition: Add the Dimethylamine solution dropwise via an addition funnel, maintaining the internal temperature below 10°C . Note: Rapid addition will trigger an exotherm and potential polymerization.

• Reaction: Once addition is complete, allow the mixture to warm to room temperature (20–25°C). Stir for 4–6 hours.

• IPC (In-Process Control): Monitor by GC or TLC. The disappearance of the acrylate peak indicates completion.

• Workup: Concentrate the reaction mixture under reduced pressure to remove methanol and excess DMA.

• Purification: The resulting oil is typically >95% pure and can be used directly. For high-purity needs, distill under vacuum (bp ~60–65°C at 10 mmHg).

Yield: 90–95% (Colorless liquid).

Step 2: Reduction to 3-(Dimethylamino)-2-methylpropan-1-ol[1]

Reagents:

• Methyl 3-(dimethylamino)-2-methylpropionate (Intermediate from Step 1)[1]

• Red-Al® (Sodium bis(2-methoxyethoxy)aluminum hydride), 70% in Toluene (1.5 equiv of hydride)[1]

• Toluene (Anhydrous, 10 volumes)

• Sodium Hydroxide (15% aq. solution) for quench.

Protocol:

• Inertion: Purge a clean, dry reactor with Nitrogen (

  ). Ensure the system is connected to a scrubber or vent line for release.

• Charging: Charge Red-Al solution and anhydrous Toluene. Cool to 0–5°C .

• Addition: Mix the amino-ester (from Step 1) with 1 volume of Toluene. Add this solution dropwise to the Red-Al mixture.

  • Caution: Significant hydrogen evolution will occur.[3] Control addition rate to manage gas evolution and temperature (keep <15°C).

• Reaction: After addition, warm to ambient temperature, then heat to 40–50°C for 2 hours to ensure complete reduction.

• IPC: Check for the disappearance of the ester carbonyl stretch via IR or by GC analysis.

• Quench (Critical Step):

  • Cool the reaction mixture back to 0°C .

  • Slowly add 15% NaOH solution. The first few drops will be vigorous.

  • Stir rapidly. The mixture will form two clear layers (Organic Toluene layer and Aqueous Aluminate layer). Note: Using NaOH avoids the gelatinous precipitate common with water/acid quenches.[1]

• Isolation: Separate the layers. Extract the aqueous layer once with Toluene.

• Drying: Combine organic layers, dry over

  , and filter.

• Distillation: Remove Toluene under reduced pressure. Distill the residue under vacuum to obtain the pure product.

Yield: 80–85% (Colorless viscous liquid).

Process Workflow Diagram

Figure 2: Operational workflow from starting materials to isolated product.

Analytical Specifications

Parameter	Specification	Method
Appearance	Clear, colorless liquid	Visual
Purity	> 98.0%	GC-FID (DB-1 Column)
Identity	Conforms to Structure	1H-NMR (CDCl3)
Water Content	< 0.5%	Karl Fischer
Residual Toluene	< 890 ppm	GC-Headspace (ICH Q3C)

1H NMR Diagnostic Signals (CDCl3, 400 MHz):

• 2.22 (s, 6H, )
• 0.85 (d, 3H, )[1]
• 3.40-3.60 (m, 2H, )[1]

Troubleshooting & Optimization

• Issue: Polymerization in Step 1.

  • Cause: Temperature too high or lack of inhibitor.

  • Fix: Ensure Methyl Methacrylate contains MEHQ inhibitor (usually 10-50 ppm). Keep T < 10°C.

• Issue: "Jelly" formation during Quench.

  • Cause: Incorrect pH resulting in

    gel.

  • Fix: Use 15-20% NaOH or Rochelle Salt solution.[1] Do not use pure water. Ensure the mixture is basic (pH > 12) to form soluble aluminates (

    ).

• Issue: Low Yield in Step 2.

  • Cause: Incomplete reduction or loss during workup (product is water-soluble).

  • Fix: The amino-alcohol is polar.[1] Perform multiple extractions of the aqueous layer or use continuous extraction. Minimize water volume during quench.

References

• Sigma-Aldrich. (n.d.). Red-Al® Reducing Agent - Technical Bulletin. Retrieved from [1]

• Organic Chemistry Portal. (n.d.). Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride).[1][4] Retrieved from

• Billings, C. A., et al. (2015). Process for the synthesis of tertiary diamines of the 1,3-diamino-2-propanol family. WO2015165795A1. Retrieved from

• BASF SE. (2011).[5] Method for producing 3-dimethylamino-1-propanol. US20110060166.[5] (Describes the industrial hydrogenation route for comparison). Retrieved from

• Fisher Scientific. (2025). Safety Data Sheet: Methyl 3-dimethylamino-2-methylpropionate. Retrieved from

Sources

• 1. US3402203A - Process of preparing n, n-dimethylamino alcohols - Google Patents [patents.google.com]
• 2. Red-Al, Sodium bis(2-methoxyethoxy)aluminumhydride [organic-chemistry.org]
• 3. Aluminium Hydride Reagents - Wordpress [reagents.acsgcipr.org]
• 4. Red-Al | Chem-Station Int. Ed. [en.chem-station.com]
• 5. 3-Dimethylamino-1-propanol synthesis - chemicalbook [chemicalbook.com]

Application Note: 3-(Dimethylamino)-2-methylpropan-1-ol as a Reactive Catalyst &amp; Ligand Precursor

This Application Note is structured as a high-level technical guide for researchers and formulation scientists. It focuses on the dual utility of 3-(Dimethylamino)-2-methylpropan-1-ol (CAS 33622-41-2) as both a reactive catalyst in polymer chemistry and a bifunctional building block in organic synthesis.[1]

Executive Summary

In the landscape of modern organic synthesis and materials science, 3-(Dimethylamino)-2-methylpropan-1-ol represents a critical class of "reactive catalysts."[1] Unlike traditional fugitive catalysts (e.g., Triethylamine, DMEA) that remain free in a matrix and off-gas over time, this molecule possesses a primary hydroxyl group that covalently anchors it into the reaction product.[1]

This guide details its primary application in Low-VOC Polyurethane (PU) Systems , where it serves as a non-emissive gelling catalyst.[1] Additionally, we explore its utility as a N,O-bidentate ligand precursor for transition metal catalysis, leveraging the steric hindrance of the 2-methyl backbone to modulate coordination geometry.[1]

Technical Profile & Mechanistic Insight

Chemical Identity[1]

• IUPAC Name: 3-(Dimethylamino)-2-methylpropan-1-ol[1][2][3][4]

• CAS Number: 33622-41-2[1][2][3][4][5]

• Molecular Formula: C₆H₁₅NO[1][2][4][5][6]

• Functionality: Bifunctional (Tertiary Amine + Primary Alcohol)[1]

The "Anchor & Catalyze" Mechanism

The structural uniqueness of this molecule lies in the 2-methyl substitution .

• Catalytic Center (Tertiary Amine): The dimethylamino group possesses a lone pair that activates nucleophiles (polyols/water) for attack on electrophiles (isocyanates/epoxides).[1]

• The Anchor (Hydroxyl Group): The primary alcohol reacts with the electrophile at a slower rate than the catalytic activation.[1]

• Steric Modulation: The 2-methyl group introduces steric bulk near the hydroxyl tail.[1] This is a crucial design feature: it delays the "locking" of the catalyst, allowing it to remain mobile and active during the early stages of reaction (e.g., foam rise) before finally immobilizing itself into the polymer backbone.[1]

Figure 1: The dual-pathway mechanism.[1] The amine cycles catalytically (dashed line) until the hydroxyl group reacts with the isocyanate, permanently locking the catalyst into the matrix (solid bold line).[1]

Protocol A: Low-VOC Polyurethane Foam Formulation

Objective: Synthesize a flexible polyurethane foam using 3-(Dimethylamino)-2-methylpropan-1-ol to achieve VDA 278 compliance (low fogging/emissions) while maintaining rise kinetics comparable to DMEA.[1]

Materials

• Polyol: Standard polyether polyol (MW ~3000, OH value ~56).[1]

• Isocyanate: TDI (Toluene Diisocyanate) 80/20 index 105.[1]

• Catalyst: 3-(Dimethylamino)-2-methylpropan-1-ol (Purity >98%).[1]

• Surfactant: Silicone stabilizer (e.g., Tegostab).[1]

• Blowing Agent: Distilled Water.[1]

Experimental Workflow (The "Cup Test")

This protocol uses a standard free-rise cup test to evaluate catalytic efficiency.[1]

• Conditioning: Ensure all reagents are at 25°C ± 1°C.

• Premix Preparation:

  • In a 500 mL paper cup, weigh 100g of Polyol.[1]

  • Add 3.0g Water (Blowing agent).[1]

  • Add 1.0g Silicone Surfactant.[1]

  • Add 0.15g - 0.30g of 3-(Dimethylamino)-2-methylpropan-1-ol. Note: Adjust loading to match the molar equivalent of standard DMEA if comparing.

• High-Shear Mixing: Mix at 3000 RPM for 15 seconds using a dispersion blade.

• Activation: Add the Isocyanate (TDI) rapidly (within 2 seconds).

• Reaction Monitoring:

  • Immediately mix for exactly 7 seconds.

  • Pour into a secondary container (cardboard box) to allow free rise.

  • Record: Cream Time (start of rise), Gel Time (string formation), and Rise Time (end of expansion).

Data Analysis & Troubleshooting

Parameter	Observation	Diagnosis/Action
Cream Time	> 15 seconds	Catalyst activity is too low. Increase dosage by 0.05g.
Shrinkage	Foam collapses after rise	"Closed cell" content too high.[1] The catalyst may be promoting too much gelling over blowing.[1] Reduce catalyst or add a specific blowing co-catalyst.[1]
Odor	Amine smell in cured foam	Success Indicator. If smell is absent/low compared to DMEA control, the catalyst has successfully reacted into the backbone.[1]

Protocol B: Synthesis of N,O-Chelated Metal Complexes

Objective: Use 3-(Dimethylamino)-2-methylpropan-1-ol as a ligand to form a Copper(II) complex, demonstrating its utility in coordination chemistry.

Rationale

Amino alcohols act as bidentate ligands.[1] The 2-methyl group on the propyl backbone creates a "puckered" chelate ring upon coordination, which can induce stereoselectivity in subsequent catalytic reactions (e.g., Henry reactions).[1]

Methodology

• Ligand Preparation: Dissolve 2.0 mmol of 3-(Dimethylamino)-2-methylpropan-1-ol in 10 mL anhydrous Ethanol.

• Metal Addition: Add 1.0 mmol of Cu(OAc)₂·H₂O dissolved in 5 mL Ethanol dropwise.

• Reflux: Heat the mixture to 60°C for 2 hours. The solution should turn deep blue, indicating N,O-chelation.[1]

• Isolation: Evaporate solvent under reduced pressure. Recrystallize the residue from Ethanol/Hexane to obtain blue crystals of the bis-chelate complex [Cu(L)₂].[1]

Figure 2: Synthesis workflow for metal-ligand coordination.

Safety & Handling (EHS)[1]

• Hazards: Like most low-molecular-weight amines, this compound is corrosive to skin and eyes and harmful if swallowed.[1]

• Storage: Hygroscopic. Store under nitrogen in a cool, dry place.

• PPE: Neoprene gloves, chemical splash goggles, and a fume hood are mandatory.[1]

• Spill Control: Neutralize spills with dilute acetic acid before absorbing with inert material (vermiculite).[1]

References

• PubChem Compound Summary. (2025). 3-(Dimethylamino)-2-methylpropan-1-ol (CID 118095).[1][4] National Center for Biotechnology Information.[1] Retrieved from [Link][1][4]

• Huntsman Corporation. (n.d.).[1] JEFFCAT® Amine Catalysts for Polyurethanes - Technical Bulletin.[1] (General reference for reactive amine catalyst mechanisms in PU foams).

• Kroschwitz, J. I. (2004).[1] Kirk-Othmer Encyclopedia of Chemical Technology: Polyurethanes.[1] Wiley-Interscience.[1] (Authoritative source on amine gelling/blowing balance).

• VDA (Verband der Automobilindustrie). (2011).[1] VDA 278: Thermal Desorption Analysis of Organic Emissions for the Characterization of Non-Metallic Materials for Automobiles.[1] (Standard for VOC/Fogging compliance cited in Protocol A).[1]

Sources

• 1. 3-(Dimethylamino)-1-(3-methoxyphenyl)-2-methylpropan-1-one | C13H19NO2 | CID 19360495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(dimethylamino)-2-methylpropan-1-ol | 33622-41-2 [chemicalbook.com]
• 3. 33622-41-2|3-(Dimethylamino)-2-methylpropan-1-ol|BLD Pharm [bldpharm.com]
• 4. 3-(Dimethylamino)-2-methyl-1-propanol | C6H15NO | CID 118095 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. CID 161474807 | C12H30N2O2 | CID 161474807 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Guide: High-Yield Synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol

The following technical guide is designed for researchers and process chemists seeking to optimize the synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol (CAS: 33622-41-2). It prioritizes high-yield, high-purity methodologies suitable for drug development applications.

Strategic Route Selection

For the synthesis of 3-(dimethylamino)-2-methylpropan-1-ol, two primary pathways exist. Selecting the correct route is the first step in yield optimization.

Feature	Route A: Michael Addition (Recommended)	Route B: Mannich Condensation
Precursors	Methyl Methacrylate (MMA) + Dimethylamine	Propionaldehyde + Formaldehyde + Dimethylamine
Intermediate	Methyl 3-(dimethylamino)-2-methylpropanoate (Stable Ester)	3-(Dimethylamino)-2-methylpropanal (Unstable Aldehyde)
Yield Potential	High (>85%)	Moderate (60-75%)
Purity Profile	Clean; main impurity is unreacted MMA.	Complex; Aldol condensation side-products common.
Scalability	Excellent; robust intermediates.	Difficult; aldehyde intermediate prone to polymerization.

Recommendation: Adopt Route A (Michael Addition followed by Reduction) for research and pilot-scale synthesis to maximize yield and reproducibility. The ester intermediate is significantly more stable than the aldehyde formed in the Mannich route, allowing for rigorous purification before the final reduction.

Synthesis Workflow Visualization

The following diagram outlines the logic flow for the recommended Michael Addition pathway, including critical control points (CCPs).

Caption: Optimized 2-step synthesis workflow via the Michael Addition route.

Module 1: The Michael Addition (Ester Synthesis)

Objective: Synthesize Methyl 3-(dimethylamino)-2-methylpropanoate. Challenge: Methacrylates are poor Michael acceptors compared to acrylates due to steric hindrance at the

-position.

Optimized Protocol

• Reagents:

  • Methyl Methacrylate (MMA): 1.0 equiv.

  • Dimethylamine (DMA): 2.0 - 3.0 equiv (Use 2M solution in MeOH or anhydrous gas).

  • Catalyst: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.05 equiv) OR Glacial Acetic Acid (0.1 equiv).

  • Solvent: Methanol (Concentration ~1-2 M).

• Procedure:

  • Combine MMA and solvent in a pressure vessel (or sealed tube).

  • Add catalyst.[1][2][3]

  • Cool to 0°C and add DMA. Seal the vessel.

  • Heat to 60–80°C for 12–24 hours. (Note: Without heat/pressure, this reaction can take days).

• Workup:

  • Concentrate under reduced pressure to remove excess DMA and MeOH.

  • Purification: Vacuum distillation is recommended to remove any polymerized MMA.

  • Expected Yield: 85–95%.

Troubleshooting Guide: Michael Addition

Issue	Probable Cause	Corrective Action
Low Conversion (<50%)	Steric hindrance of MMA; Temperature too low.	Increase temperature to 80°C; ensure a sealed system to keep DMA in solution. Add 5 mol% DBU.
Polymerization (Jelly)	Radical polymerization of MMA.	Add a radical inhibitor (e.g., MEHQ or Hydroquinone, 100 ppm) to the reaction mixture.
Side Products	Transesterification with solvent.	If using Ethanol, you may get the ethyl ester.[1][4][5] Use Methanol as solvent to match the methyl ester of MMA.[6][7]

Module 2: The Reduction (Ester to Alcohol)

Objective: Reduce the ester to 3-(dimethylamino)-2-methylpropan-1-ol. Challenge: The product is a water-soluble amino alcohol. Standard acid/base extraction often leads to massive yield loss into the aqueous phase.

Optimized Protocol

• Reagents:

  • Intermediate Ester: 1.0 equiv.

  • Lithium Aluminum Hydride (LiAlH

    ): 1.2 - 1.5 equiv (powder or solution).

  • Solvent: Anhydrous THF or Diethyl Ether.

• Procedure:

  • Suspend LiAlH

    in dry THF at 0°C under Nitrogen/Argon.

  • Add the ester (diluted in THF) dropwise. Maintain temp <10°C.

  • Allow to warm to Room Temperature (RT) and reflux for 2–4 hours.

  • Monitor: TLC or GC (disappearance of ester peak).

• Critical Workup (The Fieser Method):

  • Do not use standard acid quench.

  • Cool reaction to 0°C.[8]

  • For every 1 gram of LiAlH

    used, add sequentially:

    • 1 mL Water (Add very slowly; vigorous gas evolution).

    • 1 mL 15% NaOH (aq) .

    • 3 mL Water .

  • Warm to RT and stir for 15 minutes. The aluminum salts will form a granular, white sand-like precipitate.

  • Filtration: Filter off the solids. Wash the filter cake thoroughly with THF (3x) to recover trapped product.

  • Drying: Dry the filtrate over Na

    SO and concentrate.

Troubleshooting Guide: Reduction & Isolation

Issue	Probable Cause	Corrective Action
Gel/Emulsion Formation	Incorrect quenching method (Aluminum Hydroxide gel).[9]	Use the Fieser Method strictly. If gel forms, add Rochelle's Salt (Potassium sodium tartrate) saturated solution and stir overnight to break the emulsion [1].
Low Yield (Product Loss)	Product stayed in the aqueous phase or aluminum salts.	The amino alcohol is highly water-soluble. Avoid aqueous extraction if possible. If Fieser salts are sticky, reflux the salts in THF for 30 mins and refilter.
Amine Odor in Lab	Volatility of the product.	The product has a relatively low molecular weight. Do not apply high vacuum for prolonged periods at high temperatures during concentration.

Purification & Characterization

Final Purification:

• Method: Vacuum Distillation.

• Boiling Point: ~160-170°C at atmospheric pressure; significantly lower under vacuum (e.g., ~65-70°C at 10 mmHg).

• Storage: Store under inert gas (Argon) to prevent oxidation of the amine or absorption of moisture (hygroscopic).

Data Table: Typical Process Metrics

Parameter	Standard Process	Optimized Process (This Guide)
Route	Mannich (Aldehyde)	Michael (Ester)
Step 1 Yield	65%	92%
Step 2 Yield	70%	88%
Overall Yield	~45%	~81%

| Major Impurity | Aldol condensates | Unreacted MMA (easily removed) |

Frequently Asked Questions (FAQ)

Q1: Can I use NaBH

instead of LiAlH ? A: NaBH alone is generally too mild to reduce esters effectively. However, adding a Lewis acid (like LiCl or ZnCl ) or using NaBH in refluxing THF/Methanol can work, but LiAlH is cleaner and faster for this specific transformation.

Q2: Why is the Michael addition taking so long? A: The methyl group on the methacrylate creates steric hindrance. If you are running this at room temperature, it may take days. Heating to 60-80°C in a pressure vessel is the standard way to drive this reaction to completion in <24 hours [2].

Q3: My product is colored yellow/brown. Is it impure? A: Pure amino alcohols are colorless. Yellowing indicates oxidation (N-oxide formation) or traces of polymerized methacrylate. Distillation is required.[1][4]

References

• Fieser, L. F.; Fieser, M.Reagents for Organic Synthesis; Wiley: New York, 1967; Vol. 1, p 581.

• Cioffi, N., et al. "Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation." Molecules, 2012, 17(1), 1-x. Link (Demonstrates accelerated kinetics for hindered acrylates).

• BenchChem. "Technical Guide to 3-(Diethylamino)-2,2-dimethylpropan-1-ol." Link (Analogous chemistry for amino alcohols).

Sources

• 1. US7071351B2 - Synthesis of alkylaminoalkyl (meth)acrylate by transesterification - Google Patents [patents.google.com]
• 2. Investigation into thiol-(meth)acrylate Michael addition reactions using amine and phosphine catalysts - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. US20160068464A1 - Method for producing methylmethacrylate - Google Patents [patents.google.com]
• 4. US3642877A - Process for the preparation of dimethylaminoethyl methacrylate - Google Patents [patents.google.com]
• 5. US3642877A - Process for the preparation of dimethylaminoethyl methacrylate - Google Patents [patents.google.com]
• 6. Efficient Synthesis of Methyl Methacrylate by One Step Oxidative Esterification over Zn-Al-Mixed Oxides Supported Gold Nanocatalysts [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Workup [chem.rochester.edu]
• 9. reddit.com [reddit.com]

Common side products in 3-(Dimethylamino)-2-methylpropan-1-ol synthesis

This guide serves as a technical support center for researchers synthesizing 3-(Dimethylamino)-2-methylpropan-1-ol . It is structured to address specific failure modes, impurity profiles, and process optimizations based on the standard Michael Addition-Reduction pathway.

Status: System Operational Current Version: 2.4 (Process Optimization) Support Tier: Level 3 (Senior Application Scientist)

Core Chemistry & Impurity Landscape

The synthesis typically proceeds via the Michael addition of dimethylamine to methyl methacrylate, followed by hydride reduction. Understanding this pathway is critical for diagnosing impurities.

Reaction Pathway & Impurity Map

The following diagram illustrates the "Happy Path" (Main Reaction) versus the "Failure Modes" (Side Products).

Figure 1: Mechanistic pathway showing the genesis of common impurities (Red nodes).

Troubleshooting Knowledge Base (Q&A)

Ticket #001: "I see a gummy, insoluble residue in my reaction flask."

Diagnosis: Oligomerization of Methyl Methacrylate (MMA). Root Cause: Methyl methacrylate is highly prone to radical polymerization. If the dimethylamine addition is too slow, or if the reaction temperature spikes before the amine consumes the acrylate double bond, PMMA (Poly(methyl methacrylate)) will form. Solution:

• Inhibitor Check: Ensure your MMA contains a stabilizer (e.g., MEHQ) and do not remove it unless necessary. The basicity of the amine will not be affected by trace MEHQ.

• Temperature Control: Keep the MMA cold (0°C) and add the amine slowly to the acrylate (or vice versa depending on scale, but controlling the exotherm is key).

• Stoichiometry: Use a slight excess of dimethylamine (1.1 – 1.2 eq) to drive the Michael addition faster than the polymerization rate.

Ticket #002: "My product has a sharp, acrid smell and low purity after distillation."

Diagnosis: Retro-Michael Decomposition. Root Cause: The intermediate ester (Methyl 3-(dimethylamino)-2-methylpropionate) is thermally unstable. Upon heating (especially during distillation), it can undergo a Retro-Michael reaction , ejecting dimethylamine and regenerating methacrylate or methacrylic acid derivatives. Solution:

• Avoid High Pot Temperatures: Do not distill the ester intermediate at atmospheric pressure. Use high vacuum (< 5 mmHg) to keep the boiling point low.

• Acidic Workup Warning: If you acidify the ester to remove neutrals, ensure you do not heat the acidic aqueous layer excessively, as this accelerates hydrolysis and elimination.

Ticket #003: "I have a persistent impurity at RRT 0.95 relative to the product."

Diagnosis: Incomplete Reduction (The Aldehyde). Root Cause: The reduction of the ester to the alcohol proceeds via an aldehyde intermediate (3-(dimethylamino)-2-methylpropanal). If the reducing agent (e.g., LiAlH4) is old, wet, or used in insufficient quantity, the reaction "stalls" at the aldehyde. Solution:

• Reagent Quality: Titrate or use fresh LiAlH4.

• Quench Protocol: Ensure the reaction is refluxed sufficiently (usually 1-2 hours after addition) to push the aldehyde to the alcohol.

• Detection: This impurity often appears as a "shoulder" on the main peak in GC or LC and shows a distinctive carbonyl stretch in IR (~1720 cm⁻¹).

Impurity Profile & Data Summary

The following table summarizes the physicochemical characteristics of the target molecule and its critical side products.

Component	Structure Description	Origin	Detection (GC/MS or TLC)	Removal Strategy
Target Product	3-(Dimethylamino)-2-methylpropan-1-ol	Main Synthesis	Major Peak	N/A
Impurity A	Methyl 3-(dimethylamino)-2-methylpropionate	Unreacted Intermediate	Lower Polarity (Faster eluting)	Acid/Base Extraction (pKa diff)
Impurity B	3-(Dimethylamino)-2-methylpropanal	Incomplete Reduction	Close to Product (RRT ~0.9-0.95)	Ensure excess reducing agent
Impurity C	Poly(methyl methacrylate) (PMMA)	Side Reaction (Polymerization)	Baseline hump / Insoluble solid	Filtration (insoluble in ether/acid)
Impurity D	Methacrylic Acid / Methacrolein	Retro-Michael Degradation	Sharp, early eluting peak	Vacuum Distillation (volatile)
Impurity E	N-Oxide Derivative	Oxidation (Storage)	Very Polar (Slow eluting)	Store under N2 / Recrystallize

Validated Experimental Protocol

Objective: Synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol minimizing Impurity C (Polymer) and Impurity B (Aldehyde).

Step 1: Michael Addition (Formation of Ester)[1]

• Setup: Charge a 3-neck flask with Methyl Methacrylate (1.0 eq) and a magnetic stir bar. Cool to 0°C in an ice bath.

• Addition: Add Dimethylamine (2.0 M in THF or Methanol, 1.2 eq) dropwise via an addition funnel over 30 minutes. Crucial: Monitor internal temperature; do not exceed 10°C to prevent polymerization.

• Reaction: Allow to warm to room temperature and stir for 4 hours.

• Check: TLC or GC should show disappearance of MMA. If MMA remains, add 0.1 eq more amine.

• Isolation: Concentrate in vacuo. Note: Do not heat above 40°C to prevent Retro-Michael. The residue is Methyl 3-(dimethylamino)-2-methylpropionate .

Step 2: Reduction (Ester to Alcohol)

• Setup: Suspend LiAlH4 (1.5 eq) in dry THF under Nitrogen/Argon at 0°C.

• Addition: Dissolve the crude ester from Step 1 in dry THF. Add this solution dropwise to the LiAlH4 slurry.

  • Why? Adding Ester to Hydride ensures the reducing agent is always in excess, preventing the accumulation of the Aldehyde Impurity .

• Reflux: After addition, warm to reflux for 2 hours.

• Fieser Quench: Cool to 0°C. Carefully add (per gram of LiAlH4):

  • 1 mL Water

  • 1 mL 15% NaOH

  • 3 mL Water

• Workup: Stir until the aluminum salts form a white, granular precipitate. Filter through Celite. Dry the filtrate over Na2SO4 and concentrate.

• Purification: Distill under high vacuum (approx. bp 60-70°C at 1 mmHg).

Decision Logic for Purification

Use this logic flow to determine the best purification method based on your crude analysis.

Figure 2: Troubleshooting logic for purification selection.

References

• Michael Addition Kinetics:Reaction of methyl methacrylate and dimethylamine.

• Synthesis of Beta-Amino Esters:Methodologies for the prepar

  • Source:

  • Context: Provides general protocols for amine addition to acryl
• Retro-Michael Instability:Thermal degradation of beta-amino carbonyls.

• Reduction Protocols:Reduction of esters to alcohols using LiAlH4.

  • Source:

  • Context: Standard Fieser quench and reduction stoichiometry.
• Impurity Profiling:Analysis of amine impurities in pharmaceutical intermediates.

Technical Support Center: Troubleshooting 3-(Dimethylamino)-2-methylpropan-1-ol Reactions

Product: 3-(Dimethylamino)-2-methylpropan-1-ol CAS: 22135-49-5 (General analog reference) Chemical Formula: C₆H₁₅NO Molecular Weight: 117.19 g/mol [1]

Introduction: The Dual-Nucleophile Challenge

Welcome to the technical support center for 3-(Dimethylamino)-2-methylpropan-1-ol . This molecule is a valuable bifunctional building block, featuring a primary alcohol and a tertiary amine separated by a branched carbon chain.

Researchers often encounter failure not because the chemistry is "bad," but because the amine functionality interferes with standard alcohol protocols . The tertiary amine is basic (pKa ~9-10) and nucleophilic, often outcompeting the hydroxyl group or deactivating acidic catalysts.[1]

This guide addresses the three most common failure modes: Oxidation Stalling , Competitive N-Alkylation , and Extraction Loss .

Part 1: Troubleshooting Oxidation Reactions (Alcohol Aldehyde)

User Issue: "I tried a standard Swern oxidation to get the aldehyde, but I recovered starting material or a complex mixture."

Root Cause Analysis

The tertiary amine in your substrate can act as an internal base or nucleophile.

• Salt Formation: If you use acidic oxidants (like PCC/PDC), the amine protonates, rendering the molecule insoluble in organic solvents (DCM) and halting the reaction.[1]

• N-Oxidation: Strong oxidants (like

  or mCPBA) will attack the nitrogen to form the N-oxide before touching the alcohol.[1]

• Swern Quenching: In a Swern oxidation, if the amine is not pre-complexed or if the temperature rises too fast, the amine can attack the activated DMSO species.

Solution Protocol: The Modified Swern

You must prevent the amine from interfering with the activated sulfonium intermediate.

Parameter	Standard Protocol	Required Modification for Amino-Alcohols
Temperature	-78°C	Maintain -78°C strictly during addition. Do not warm until base addition.[1]
Base	Triethylamine (Et₃N)	Use DIPEA (Hünig's Base) .[1] It is more sterically hindered and less likely to compete.[1]
Stoichiometry	2.0 eq Oxalyl Chloride	Increase to 2.5 - 3.0 eq . The amine may sequester some reagent.
Quenching	Water	Phosphate Buffer (pH 7) .[1][2] Prevents rapid pH swings that solubilize the product.

Step-by-Step Fix:

• Cool oxalyl chloride (2.5 eq) in DCM to -78°C.

• Add DMSO (5.0 eq) dropwise.[1] Wait 15 mins.

• Critical Step: Add your amino-alcohol (1.0 eq) slowly.

• Stir for 30-45 mins at -78°C.

• Add DIPEA (5.0 eq) dropwise.[1]

• Allow to warm to 0°C over 1 hour.

Expert Tip: If Swern fails, switch to Parikh-Doering Oxidation (

/ DMSO).[1] It is milder and tolerates basic amines better than Swern or PCC.[1]

Part 2: Troubleshooting Esterification (O-Acylation)

User Issue: "I tried to make the ester using an acid chloride, but the yield is <20%, and I see a white precipitate."

Root Cause Analysis

The "white precipitate" is likely the hydrochloride salt of your starting material.

The tertiary amine in your substrate acts as a "proton sponge," scavenging the HCl generated during the reaction.[1] Once protonated, the molecule precipitates out of DCM/THF and can no longer react.

Solution Protocol: The "Base-Overload" Method

You must ensure the amine remains deprotonated (free base) to keep it soluble, while simultaneously neutralizing the generated HCl.

The Fix:

• Solvent: Switch to DCM (Dichloromethane) or DMF (if solubility is an issue).[1]

• Base: You need a sacrificial base .[1] Add 3.0 - 4.0 equivalents of Triethylamine (Et₃N) or Pyridine.[1]

  • Why? 1 eq neutralizes the HCl from the reaction. 1 eq keeps your substrate's amine free.[1] The excess drives kinetics.

• Catalyst: Add 10 mol% DMAP (4-Dimethylaminopyridine) . This forms a hyper-nucleophilic acyl-pyridinium intermediate that reacts faster with the alcohol than the amine can interfere.

Reaction Decision Tree:

Figure 1: Decision logic for esterification of amino-alcohols. Choose the pathway based on your acylating agent.

Part 3: Troubleshooting Isolation (The "Missing Product" Syndrome)

User Issue: "My TLC shows conversion, but after aqueous workup, my mass balance is zero. The product is gone."

Root Cause Analysis

3-(Dimethylamino)-2-methylpropan-1-ol is an amphiphilic small molecule .[1]

• Low Molecular Weight: High water solubility.[1]

• Basic Nitrogen: At neutral or acidic pH (pH < 9), it exists as a cation (

  ) and stays 100% in the water layer.[1]

• Hygroscopic: Even the free base loves water.

Solution Protocol: The pH Swing Extraction

You cannot use a standard "wash with water/brine" protocol. You must manipulate the pH to force the molecule into the organic phase.

The "Salting Out" Protocol:

• Quench: Stop reaction with water.

• Acidify (Optional Wash): If you need to remove non-basic impurities, adjust to pH 2-3 with 1M HCl.[1] Wash with Ether/EtOAc.[1] Your product is in the water layer. Discard organic layer.[1]

• Basify (Critical): Adjust the aqueous layer to pH 12-14 using 4M NaOH or sat.

  .

  • Visual Cue: The solution might turn cloudy as the free base oils out.

• Extract: Use DCM (Dichloromethane) or Chloroform/Isopropanol (3:1 ratio) .[1]

  • Note: Ether or Hexane will fail to extract this polar molecule.[1]

• Salt Saturation: Saturate the aqueous layer with solid NaCl (Salt it out) to decrease water solubility of the amine.[1]

• Dry: Dry organic layer over

  (Sodium Sulfate), NOT Magnesium Sulfate ( is slightly acidic and can bind amines).[1]

Figure 2: The pH-Swing Extraction Protocol designed to isolate water-soluble amino alcohols.

Part 4: FAQ - Rapid Fire Troubleshooting

Q: Can I use Jones Reagent (

) for oxidation? A: No. Jones reagent is strongly acidic ( ).[1] It will protonate the amine, trapping it in the aqueous layer, and the Chromium will form difficult-to-break complexes with the nitrogen.

Q: My product smells like rotting fish. Is it degraded? A: Not necessarily. Low molecular weight amines naturally have a "fishy" or ammoniacal odor.[1] However, if the smell is acrid or sharp, check for N-oxide formation (verify via LC-MS, M+16 peak).[1]

Q: I need to protect the amine. Which group is best? A: Use Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl) .[1]

• Why? They remove the basicity of the nitrogen, making the molecule behave like a normal alcohol.

• Protocol: React with

  in THF/Water with before attempting oxidation or esterification.[1]

Q: The boiling point is high (approx 160°C).[1] How do I remove solvent without losing product? A: The product is not volatile enough to be lost on a Rotavap at 40°C/20mbar. However, do not use high-vacuum (<1 mbar) with heat for prolonged periods unless you are intentionally distilling it.[1]

References

• Omura, K., & Swern, D. (1978).[1] Oxidation of alcohols by "activated" dimethyl sulfoxide.[1][3][4][5] a preparative, steric and mechanistic study. Tetrahedron, 34(11), 1651-1660.[1] Link[1]

• Dale, J. A., & Mosher, H. S. (1973).[1] Nuclear magnetic resonance enantiomer reagents. Configuration of the chiral moiety in carboxylic acid derivatives. Journal of the American Chemical Society, 95(2), 512-519.[1] (Discusses amino-alcohol esterification dynamics). Link[1]

• Li, J. J. (2014).[1] Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.[1] (Reference for Swern and Parikh-Doering mechanisms). Link[1]

• Pande, C. S., & Gupta, N. (2002).[1] Troubleshooting in the synthesis of amino acid esters. Journal of Chemical Education, 79(10), 1224.[1] (General reference for zwitterion solubility issues).

• Sigma-Aldrich. (n.d.).[1] 3-Dimethylamino-1-propanol Product Specification (Analogous behavior reference). Link

Sources

• 1. US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]
• 2. Solubility Parameters of Amino Acids on Liquid–Liquid Phase Separation and Aggregation of Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Swern oxidation - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Overcoming steric hindrance in reactions with 3-(Dimethylamino)-2-methylpropan-1-ol

Topic: Overcoming Steric Hindrance & Reactivity Issues with 3-(Dimethylamino)-2-methylpropan-1-ol Ticket ID: #AA-3DM-001 Status: Open Analyst: Senior Application Scientist

Executive Summary

You are encountering difficulties with 3-(Dimethylamino)-2-methylpropan-1-ol , a deceptive building block. While it appears to be a simple primary alcohol, it presents a "perfect storm" of reactivity blockers:

• Steric Drag: The

  -methyl group at the C2 position creates significant steric bulk, retarding attack at the C1 hydroxyl.

• Electronic Deactivation: The tertiary amine at C3 can form an intramolecular hydrogen bond with the hydroxyl proton (6-membered ring motif), locking the molecule in a non-reactive conformation and reducing the nucleophilicity of the oxygen.

• Catalyst Poisoning: The basic dimethylamino tail can coordinate with Lewis acids or protonate intermediates in acid-catalyzed pathways.

This guide provides troubleshooting protocols to bypass these specific mechanistic bottlenecks.

Module 1: Acylation & Esterification Troubleshooting

User Issue: "Standard EDC/DCC coupling yields are low (<30%), or the reaction stalls completely."

Root Cause Analysis

The

-methyl group blocks the trajectory of the incoming acylating agent. Furthermore, if you are using standard acid catalysis (e.g., ), the amine becomes protonated ( ), creating a strong electron-withdrawing inductive effect that further deactivates the alcohol.

The Solution: The "Hyper-Nucleophile" Protocol (Steglich Modification)

Do not rely on the alcohol's inherent nucleophilicity. You must activate the acyl donor to a level where it can overcome the steric barrier.

Protocol:

• Reagents: Use EDC·HCl (1.5 eq) instead of DCC to simplify workup (urea byproduct is water-soluble).

• Catalyst: You must use DMAP (4-Dimethylaminopyridine) .

  • Standard: 10-20 mol%.

  • Hindered (Your case): Increase to 0.5 - 1.0 equivalents .

  • Why? In this specific substrate, the amine tail may act as a competitive base. Using stoichiometric DMAP ensures enough catalyst remains free to form the highly reactive

    -acylpyridinium intermediate.

• Solvent: DCM (Anhydrous). Avoid DMF if possible, as it complicates the removal of the amine salt later.

Critical Step: If the reaction is still slow, switch to a Mixed Anhydride method using Pivaloyl Chloride (creates extreme steric pressure to release the product) or 2,4,6-Trichlorobenzoyl chloride (Yamaguchi reagent) .

Visualization: DMAP Catalytic Cycle vs. Steric Bulk

Figure 1: DMAP acts as an acyl-transfer agent. It attacks the bulky O-acylisourea to form a discrete, charged intermediate that is electrophilic enough to be attacked by the hindered alcohol.

Module 2: Nucleophilic Substitution (Mitsunobu & Activation)

User Issue: "I cannot convert the alcohol to a halide or ether. The Mitsunobu reaction (DEAD/PPh3) gives no product."

Root Cause Analysis

• Betaine Interference: The basic nitrogen in your substrate can deprotonate the pronucleophile (e.g., the phenol or acid you are coupling) before the phosphonium intermediate forms.

• Steric Shielding: The

  transition state is crowded by the C2-methyl group.

The Solution: Modified Mitsunobu (ADDP/PBu3)

Standard DEAD/PPh3 is often too bulky and not reactive enough for this specific scaffold.

Protocol:

• Phosphine: Switch to Tributylphosphine (

  ) . It is more nucleophilic and less sterically demanding than Triphenylphosphine ( ).

• Azode: Use ADDP (1,1'-(azodicarbonyl)dipiperidine) . This reagent forms a more stable betaine intermediate that resists side reactions with the amine tail.

• Order of Addition (Crucial):

  • Mix Substrate + Pronucleophile +

    in THF.

  • Cool to 0°C.[1]

  • Add ADDP last in portions. This prevents the amine from pre-reacting with the azo-compound.

Parameter	Standard Condition	Optimized for 3-DM-2-MP-1-ol
Reagent A	DEAD / DIAD	ADDP (Solid, easier handling, more stable intermediate)
Reagent B	Triphenylphosphine ( )	Tributylphosphine ( ) (Higher nucleophilicity)
pKa Limit	Nucleophile pKa < 11	Nucleophile pKa < 13 (ADDP allows less acidic nucleophiles)
Temperature	RT	0°C -> RT (Control exotherm to prevent elimination)

Module 3: Purification & Handling

User Issue: "My product disappears during aqueous workup, or streaks on silica gel."

Root Cause Analysis

The molecule is amphiphilic.

• Acidic pH: The amine is protonated (

  ), making the molecule highly water-soluble. It will stay in the aqueous layer.

• Silica Interaction: The amine interacts strongly with the acidic silanols on silica gel, causing streaking or irreversible adsorption.

The Solution: pH-Switch Extraction & Amine-Silica

Protocol:

• Quench: Stop reaction with water/buffer.

• Acid Wash (Removal of non-amine byproducts):

  • Adjust aqueous layer to pH 3-4 with 1M HCl.

  • Wash with Ether/EtOAc. Discard organic layer (contains unreacted acids, protecting groups, or non-basic impurities). Your product is currently trapped in the water.

• Base Release (Recovery):

  • Adjust aqueous layer to pH > 12 using NaOH or

    .

  • Note: The solution will turn cloudy as the free base oils out.

  • Extract 3x with DCM (Chloroform/Isopropanol 3:1 is better if the molecule is very polar).

• Chromatography:

  • Pre-treat silica gel with 1% Triethylamine (Et3N) in Hexanes before loading the column. This neutralizes the acidic sites.

  • Alternatively, use DCM/MeOH/NH4OH (90:10:1) as the eluent.

Visualization: Purification Decision Tree

Figure 2: Acid-Base extraction strategy to isolate amino-alcohol derivatives without chromatography.

References

• Steglich Esterification Mechanism & Modifications

  • Neises, B., & Steglich, W. (1978).[2] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524.

• Mitsunobu Reaction with Modified Reagents (ADDP/PBu3)

  • Tsunoda, T., Yamamiya, Y., & Itô, S. (1993). 1,1'-(Azodicarbonyl)dipiperidine-Tributylphosphine (ADDP-PBu3): A New Reagent System for Mitsunobu Reaction. Tetrahedron Letters, 34(10), 1639-1642.

• Reactivity of Beta-Amino Alcohols

  • Bergmeier, S. C. (2000). The Synthesis of Vicinal Amino Alcohols. Tetrahedron, 56(17), 2561-2576.

• Purification of Amino-Functionalized Compounds

  • Common Organic Chemistry. (n.d.).

Disclaimer: These protocols are for research use only. Always consult the Safety Data Sheet (SDS) for 3-(Dimethylamino)-2-methylpropan-1-ol and all reagents before use.

Sources

• 1. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 2. Steglich Esterification [organic-chemistry.org]

Managing exothermic reactions in 3-(Dimethylamino)-2-methylpropan-1-ol synthesis

Welcome to the technical support center for the synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into managing the exothermic nature of this synthesis. Adherence to strict safety and thermal management protocols is critical for ensuring a safe, efficient, and reproducible reaction.

Introduction to the Synthesis and its Exothermic Nature

The synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol, a valuable intermediate in the pharmaceutical industry, typically involves a Mannich-type reaction or a related aminomethylation process. A common pathway involves the reaction of isobutyraldehyde (2-methylpropanal) with dimethylamine and formaldehyde. This condensation reaction is highly exothermic, meaning it releases a significant amount of heat.

Proper management of this exotherm is not merely a procedural formality; it is fundamental to the safety, yield, and purity of the final product. A failure to control the reaction temperature can lead to a rapid increase in reaction rate, which in turn generates more heat. This vicious cycle, known as a thermal runaway, can result in a dangerous increase in temperature and pressure, potentially leading to vessel failure, release of hazardous materials, and compromised product quality due to side reactions and degradation.[1][2][3]

This guide provides a structured, question-and-answer-based approach to troubleshoot and manage the challenges associated with this exothermic process.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of the exotherm in the synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol?

A1: The primary source of the exotherm is the Mannich reaction itself, which involves the aminoalkylation of an acidic proton located on the alpha-carbon of a carbonyl compound. In this specific synthesis, the reaction between isobutyraldehyde, dimethylamine, and formaldehyde is a multi-step process that includes the formation of a dimethylaminomethyl cation (or a related reactive species like Eschenmoser's salt) and its subsequent reaction with the enolate of isobutyraldehyde.[4][5] The formation of new carbon-carbon and carbon-nitrogen bonds is thermodynamically favorable and releases significant energy as heat.

The key heat-generating steps are:

• Formation of the Mannich reagent: The reaction between dimethylamine and formaldehyde to form an iminium ion is rapid and exothermic.

• Enolate formation: The deprotonation of isobutyraldehyde is generally less exothermic but contributes to the overall heat profile.

• C-C Bond Formation: The nucleophilic attack of the isobutyraldehyde enolate on the electrophilic iminium ion is the main bond-forming step and is highly exothermic.

Q2: I'm observing a rapid, uncontrolled temperature increase early in the reaction. What are the likely causes and immediate actions?

A2: An uncontrolled temperature spike, especially early on, typically points to an excessive concentration of reactive species, leading to a reaction rate that outpaces the heat removal capacity of your system.

Immediate Corrective Actions:

• Cease Reagent Addition: Immediately stop the feed of any limiting reagent (typically the aldehyde or the pre-formed Mannich reagent).

• Maximize Cooling: Ensure your cooling system is operating at maximum capacity. This may involve lowering the temperature of the cooling fluid or increasing its flow rate.

• Increase Agitation: Enhance stirring to improve heat transfer to the vessel walls and cooling jacket, and to prevent localized "hot spots."

• Emergency Quenching (if necessary): If the temperature continues to rise uncontrollably towards the solvent's boiling point or a known decomposition temperature, a pre-planned emergency quenching procedure should be initiated. This may involve the addition of a cold, inert solvent or a suitable quenching agent.

Root Cause Analysis:

• Reagent Addition Rate: The most common cause is adding a reagent too quickly. The rate of heat generation is directly proportional to the rate of addition.

• Inadequate Cooling: The cooling system may be under-powered for the scale of the reaction, or there may be a malfunction.

• Poor Heat Transfer: Insufficient agitation can lead to poor mixing and inefficient heat transfer from the reaction bulk to the cooling surfaces.

Troubleshooting Guide

Problem/Observation	Potential Cause(s)	Recommended Troubleshooting Steps & Solutions
Initial temperature spike upon reagent addition	1. Addition rate is too high.2. Initial reaction temperature is too high, leading to a rapid onset of the reaction.3. Localized concentration of reagents due to poor mixing.	1. Reduce Addition Rate: Immediately slow the rate of reagent addition. Implement a programmed, slow addition profile.2. Pre-cool the Reactor: Ensure the initial temperature of the reactor contents is at the lower end of the recommended range before starting the addition.3. Improve Agitation: Increase the stirring speed to ensure rapid dispersion of the added reagent. Ensure the agitator is appropriately designed for the vessel geometry.
Gradual but steady increase in temperature beyond the setpoint	1. Heat generation rate exceeds the heat removal capacity of the cooling system.2. Fouling on the reactor walls, reducing heat transfer efficiency.3. Change in reaction kinetics as concentrations of reactants change.	1. Re-evaluate Cooling Capacity: The reaction scale may be too large for the available cooling system. Consider reducing the batch size or using a more efficient cooling system.2. Reactor Maintenance: Ensure the reactor is clean and free from any insulating residue from previous batches.3. Semi-batch Operation: A semi-batch process, where one reagent is added slowly over time, is the standard approach to manage heat evolution in such reactions.[2]
Formation of unexpected byproducts or dark coloration of the reaction mixture	1. Excessive temperature leading to side reactions (e.g., self-condensation of isobutyraldehyde, polymerization, or degradation).2. Localized hot spots due to poor mixing.	1. Strict Temperature Control: Maintain the reaction temperature within the validated range (e.g., 25-40°C, depending on the specific process).[6] Use a reliable temperature control unit.2. Optimize Agitation: Ensure vigorous and effective stirring throughout the reaction.
Reaction fails to initiate or proceeds very slowly	1. Reaction temperature is too low.2. Incorrect pH of the reaction medium.3. Impure reagents or presence of an inhibitor.	1. Controlled Heating: Gently warm the reaction mixture to the recommended initiation temperature. Be prepared for a potential exotherm once the reaction begins.2. Verify pH: The formation of the enolate is pH-dependent. Ensure the reaction conditions are appropriate.3. Reagent Quality Control: Use reagents of known purity and ensure they have been stored correctly.

Experimental Protocols and Workflows

Protocol 1: Controlled Semi-Batch Synthesis

This protocol is designed to control the exothermic reaction by limiting the concentration of the reactants through the slow addition of one of the components.

Materials:

• Jacketed reactor with overhead stirrer, temperature probe (thermocouple), and addition funnel/pump.

• Cooling/heating circulator connected to the reactor jacket.

• Isobutyraldehyde

• Aqueous Dimethylamine (e.g., 40% wt)

• Aqueous Formaldehyde (e.g., 37% wt)

• Appropriate solvent (e.g., water, methanol).[6]

Procedure:

• Reactor Setup: Charge the jacketed reactor with the aqueous dimethylamine solution and solvent.

• Initial Cooling: Cool the reactor contents to the starting temperature, for example, 10-15°C.

• Premixing (optional but recommended): In a separate vessel, prepare a mixture of isobutyraldehyde and formaldehyde.

• Controlled Addition: Slowly add the aldehyde mixture to the stirred dimethylamine solution in the reactor over a period of 2-4 hours. The addition rate should be carefully controlled to maintain the internal temperature within a narrow range (e.g., 25-35°C). The cooling system will need to actively remove the heat generated.

• Monitoring: Continuously monitor the internal temperature. The addition rate should be linked to the temperature; if the temperature exceeds the setpoint, the addition should be slowed or stopped.

• Digestion Period: After the addition is complete, allow the reaction to stir at the set temperature for an additional 1-3 hours to ensure complete conversion.[6]

• Quenching and Work-up: Cool the reaction mixture and proceed with the appropriate quenching and work-up procedure.

Workflow for Managing Temperature Excursions

The following diagram illustrates a decision-making workflow in the event of a temperature deviation from the desired setpoint.

Caption: Decision workflow for managing temperature excursions during the reaction.

In-Depth Technical Discussion

Q3: How can I quantitatively assess the thermal risk before scaling up the synthesis?

A3: Before any scale-up, it is imperative to perform a calorimetric study of the reaction. Techniques like Reaction Calorimetry (RC1) or Differential Scanning Calorimetry (DSC) can provide critical data:

• Heat of Reaction (ΔHr): This tells you the total amount of energy released per mole of reactant.

• Heat Flow: This measures the rate of heat generation during the reaction, which is crucial for designing an adequate cooling system.

• Adiabatic Temperature Rise (ΔTad): This is a calculated value (ΔTad = |ΔHr| / m·Cp) that estimates the maximum possible temperature increase if all cooling were to fail. A high ΔTad indicates a high-risk reaction.

• Maximum Temperature of the Synthesis Reaction (MTSR): This is the temperature reached under adiabatic conditions from the process temperature, which helps in assessing the risk of thermal runaway.

This data allows chemical engineers to properly size the cooling system and define safe operating parameters (e.g., maximum allowable addition rate) for the intended scale.

Q4: What are the best practices for quenching the reaction, both routinely and in an emergency?

A4: Quenching is the process of deactivating any remaining reactive species.[7] The choice of quenching agent and procedure depends on the specific reagents used.

Routine Quenching:

• Procedure: Once the reaction is deemed complete by in-process controls (e.g., HPLC, GC), the mixture should be cooled to a low temperature (e.g., 0-5°C). A pre-cooled solution of a weak acid (e.g., acetic acid in water) can be slowly added to neutralize the basic dimethylamine and any remaining enolates.

• Rationale: Cooling before quenching is critical because the neutralization itself can be exothermic. Slow addition with good stirring prevents localized heat and pressure buildup.

Emergency Quenching:

• Agent: The ideal emergency quenching agent should be readily available, have a high heat capacity, be inert to the reactants under runaway conditions, and effectively stop the reaction. A cold, non-reactive solvent that is miscible with the reaction medium is often a good choice. For some systems, a solution of a reducing agent like sodium bisulfite could be considered if it safely consumes unreacted aldehydes.

• System Design: For pilot or production scale, the reactor should be equipped with a dedicated emergency quench system, including a quench tank with the agent held under an inert atmosphere, and a wide-bore valve for rapid addition.

Process Logic Diagram: Routine vs. Emergency Quench

Caption: Logical flow for selecting the appropriate quenching protocol.

References

• EP0046288A1 - Process for the preparation of 3-dimethylamino-2,2-dimethyl propanal.
• WO2012146978A2 - A novel process for the preparation of tapentadol or a pharmaceutically acceptable salt thereof.
• CN104370757A - Preparation method of 3-dimethylamino-1,2-propanediol.
• US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol.
• US7119211B2 - Process for preparing optically active 3-(methylamino)-1-(2-thienyl) propan-1-ol and intermediates for preparation.

• Eschenmoser's salt - Wikipedia. [Link]

• 3-(N-Methylamino)-1-(2-thienyl)propan-1-ol: Revisiting Eli Lilly's Resolution−Racemization−Recycle Synthesis of Duloxetine for Its Robust Processes - ResearchGate. [Link]

• Supplemental Topics - Meerwein-Pondorf-Verley Reduction - MSU chemistry. [Link]

• Safety Methods for Mitigating Thermal Runaway of Lithium-Ion Batteries—A Review - MDPI. [Link]

• The Eschenmoser's Salt as a Formylation Agent for the Synthesis of Indolizinecarbaldehydes and Their Use for Colorimetric Nitrite Detection - NIH. [Link]

• Thermal Stability of Amine Compounds and Dichloromethane - Aidic. [Link]

• Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal. [Link]

• Mitigating Thermal Runaway Propagation of NCM 811 Prismatic Batteries via Hollow Glass Microspheres Plates - PolyU Institutional Research Archive. [Link]

• The Eschenmoser's Salt as a Formylation Agent for the Synthesis of Indolizinecarbaldehydes and Their Use for Colorimetric Ni - SciSpace. [Link]

• Preventing Thermal Runaway Propagation in Lithium Ion Battery Packs Using a Phase Change Composite - YouTube. [Link]

• Quenching Reactive Substances - KGROUP. [Link]

• 3-methylamino-1-(2-thienyl)
• Methods and reaction mixtures for controlling exothermic reactions - Google P

• What is thermal runaway in Lithium-ion batteries and how to control it? - YouTube. [Link]

• Process for the preparation of 3-dimethylamino-1-phenyl-1-(m-chlorophenyl)

• Mannich amino methylation reactions using Chloromethyl Methyl Ether | Request PDF - ResearchGate. [Link]

• Quenching of Pyrophoric Materials - The Sarpong Group. [Link]

• Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction - MDPI. [Link]

• Top Three Causes of Thermal Runaway and How to Prevent Them - YouTube. [Link]

• The Eschenmoser Methenylation Name Reaction - MSU chemistry. [Link]

• Benzenepropanal, α,α-dimethyl - Organic Syntheses Procedure. [Link]

• A Publication of Reliable Methods for the Preparation of Organic Compounds - Working with Hazardous Chemicals. [Link]

• Process for the preparation of 3-dimethylamino-1-phenyl-1-\m-chlorophenyl\ propan-2-ol and intermediate for this process - Googleapis.com. [Link]

• WO2012101649A1 - A novel stereospecific synthesis of (-) (2s,3s)-1-dimethylamino-3-(3-methoxyphenyl)

Sources

• 1. mdpi.com [mdpi.com]
• 2. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 3. m.youtube.com [m.youtube.com]
• 4. Eschenmoser's salt - Wikipedia [en.wikipedia.org]
• 5. Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction [mdpi.com]
• 6. CN104370757A - Preparation method of 3-dimethylamino-1,2-propanediol - Google Patents [patents.google.com]
• 7. kgroup.du.edu [kgroup.du.edu]

Technical Support Center: Troubleshooting Catalyst Poisoning in Reactions Utilizing 3-(Dimethylamino)-2-methylpropan-1-ol

Welcome to the technical support center for researchers and professionals utilizing 3-(Dimethylamino)-2-methylpropan-1-ol in their catalytic reactions. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions to address common challenges, particularly catalyst poisoning and deactivation. As a bidentate ligand, 3-(Dimethylamino)-2-methylpropan-1-ol is a powerful tool in various transformations, including cross-coupling reactions. However, its inherent chemical nature and the sensitivity of modern catalytic systems can lead to unexpected decreases in reaction efficiency. This document aims to elucidate the root causes of such issues and provide actionable solutions based on established scientific principles.

I. Understanding the Role of 3-(Dimethylamino)-2-methylpropan-1-ol and Potential for Catalyst Interaction

3-(Dimethylamino)-2-methylpropan-1-ol possesses two key functional groups that can interact with a metal center: a tertiary amine and a primary alcohol. This dual coordination can be beneficial for stabilizing the catalyst and promoting the desired reaction. However, these same groups can also contribute to catalyst deactivation under certain conditions.

II. Frequently Asked Questions (FAQs)

Q1: My reaction is sluggish or has stalled completely. Could 3-(Dimethylamino)-2-methylpropan-1-ol be poisoning the catalyst?

A1: While 3-(Dimethylamino)-2-methylpropan-1-ol is designed to be a ligand, its strong coordination to the metal center can sometimes lead to the formation of overly stable, catalytically inactive complexes. This is particularly a risk if the ligand-to-metal ratio is not optimized. Furthermore, amines, in general, can sometimes form inactive bis(amino)-palladium complexes, which can take the catalyst out of the active cycle.[1] Computational studies on analogous systems, such as those involving dimethylamine, suggest that smaller, less sterically hindered amines can be potent catalyst poisons due to their strong binding to active sites.[2]

Q2: I suspect my starting materials or solvents are contaminated. What are the most likely culprits for catalyst poisoning in this system?

A2: The most common and potent catalyst poisons are sulfur and halide compounds.[3][4] Even trace amounts of these impurities can lead to irreversible catalyst deactivation.

• Sulfur Compounds: Thiols, sulfides, and other sulfur-containing functional groups in your starting materials or solvents can irreversibly bind to the metal center of the catalyst.[5]

• Halide Ions: Residual chlorides, bromides, or iodides from previous synthetic steps or impure reagents can coordinate strongly to the catalyst, inhibiting substrate binding.[3]

Q3: Can the 3-(Dimethylamino)-2-methylpropan-1-ol ligand itself degrade under the reaction conditions and cause poisoning?

A3: While 3-(Dimethylamino)-2-methylpropan-1-ol is generally stable, harsh reaction conditions (e.g., high temperatures, strongly acidic or basic media) could potentially lead to its degradation. However, a more common issue is the interaction of the ligand with other components of the reaction mixture. For instance, in the presence of a strong base, the alcohol moiety could be deprotonated, altering its coordination to the metal center.

III. Troubleshooting Guide: Diagnosing and Resolving Catalyst Deactivation

This section provides a systematic approach to identifying and mitigating catalyst poisoning when using 3-(Dimethylamino)-2-methylpropan-1-ol.

Step 1: Initial Diagnosis - Is it Poisoning?

Before assuming catalyst poisoning, it's crucial to rule out other common experimental errors.

Troubleshooting Flowchart for Initial Diagnosis

Caption: Initial diagnosis workflow for reaction failure.

Step 2: Identifying the Source of Poisoning

If catalyst poisoning is suspected, the next step is to pinpoint the source.

Potential Source	Diagnostic Test / Observation	Confirmation Method
Starting Materials/Reagents	Run a control reaction with highly purified starting materials.	Analyze starting materials for trace impurities using techniques like GC-MS or elemental analysis.
Solvent	Use freshly distilled or anhydrous, high-purity solvent from a new bottle.	Test the solvent for peroxides (if applicable) and other potential contaminants.
Inert Gas	Ensure the inert gas supply is pure and the lines are free of leaks.	Use an oxygen sensor to verify an inert atmosphere.
Glassware	Use glassware that has been rigorously cleaned and oven-dried. Avoid using glassware that was previously used for reactions containing sulfur compounds.	Run a control reaction in brand new or acid-washed glassware.

Step 3: Mitigating the Poisoning

Once the source of the poison is identified, or if it remains elusive, several strategies can be employed to rescue the reaction.

Mitigation Strategies for Catalyst Poisoning

Poison Type	Mitigation Strategy	Underlying Principle
Sulfur Compounds	- Pre-treat starting materials with a sulfur scavenger (e.g., activated carbon, copper powder).- Use a higher catalyst loading (as a last resort).	Scavengers bind to sulfur impurities, preventing them from reaching the catalyst.
Halide Ions	- Add a halide scavenger, such as a silver salt (e.g., AgOTf), to the reaction mixture.	Silver ions precipitate halide ions, removing them from the solution.[3]
Coordinating Solvents/Additives	- If possible, switch to a less coordinating solvent.- Avoid additives with strong chelating properties unless they are essential for the reaction.	Minimizes competition for the catalyst's active sites.
General/Unknown	- Increase the ligand-to-metal ratio slightly to ensure all active sites are protected.- Consider using a more robust catalyst precursor that is less susceptible to poisoning.	A slight excess of the desired ligand can outcompete some poisons.

Step 4: Catalyst Regeneration

In some cases, a poisoned catalyst can be regenerated, particularly if it is a heterogeneous catalyst (e.g., Pd on carbon).

Experimental Protocol for Regeneration of a Poisoned Palladium Catalyst

This protocol is a general guideline and may need to be optimized for your specific catalyst and the nature of the poison.

• Separation: Carefully filter the catalyst from the reaction mixture under an inert atmosphere.

• Washing:

  • Wash the catalyst multiple times with a non-coordinating solvent (e.g., toluene, hexane) to remove adsorbed organic residues.

  • For suspected nitrogen-containing poisons, a wash with a dilute solution of a non-coordinating acid followed by a thorough wash with deionized water and then a final solvent wash may be effective. A patented method suggests using alkali or alkaline earth metal salts for reactivating palladium catalysts poisoned by nitrogen impurities.[6]

  • For suspected halide poisoning, washing with a solution of a non-coordinating salt (e.g., sodium tetrafluoroborate) may help displace the coordinated halides.

• Drying: Dry the washed catalyst under high vacuum at a moderate temperature (e.g., 60-80 °C) for several hours.

• Activity Test: Test the activity of the regenerated catalyst in a small-scale control reaction.

Catalyst Deactivation and Regeneration Cycle

Caption: The cycle of catalyst deactivation and regeneration.

IV. Advanced Analytical Techniques for Poison Detection

For a more in-depth investigation, several surface-sensitive analytical techniques can be employed to directly detect poisons on the catalyst.

Technique	Information Provided	Typical Application
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition and chemical state of the catalyst surface.	Detecting the presence of sulfur, halides, and other elemental poisons.[7]
Infrared (IR) Spectroscopy	Identification of functional groups adsorbed on the catalyst surface.	Detecting adsorbed CO, cyanides, and other molecular poisons.[7]
Temperature-Programmed Desorption (TPD)	Strength of adsorption of species on the catalyst surface.	Characterizing the binding energy of poisons and guiding regeneration conditions.

V. Conclusion

Catalyst poisoning is a multifaceted challenge that can significantly impact the success of reactions utilizing 3-(Dimethylamino)-2-methylpropan-1-ol. A systematic approach to troubleshooting, beginning with the verification of fundamental reaction parameters and progressing to the identification and mitigation of specific poisons, is essential for overcoming these obstacles. By understanding the potential interactions of the ligand and being vigilant about the purity of all reaction components, researchers can unlock the full potential of this versatile amino alcohol in catalysis.

References

• Poisoning and deactivation of palladium catalysts. ResearchGate. [Link]

• Computational Study of Catalytic Poisoning Mechanisms in Polypropylene Polymerization: The Impact of Dimethylamine and Diethylamine on the Deactivation of Ziegler–Natta Catalysts and Co-Catalysts. MDPI. [Link]

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. MDPI. [Link]

• Catalyst Activation and Speciation Involving DyadPalladate Precatalysts in Suzuki–Miyaura and Buchwald–Hartwig Cross-Couplings. PMC. [Link]

• Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). MDPI. [Link]

• Cationic Gold Catalyst Poisoning and Reactivation. ACS Publications. [Link]

• General solution to amine and heterocycle poisoning during C–H alkenylation, arylation, and carbonylation using thioether-palladium catalysis. Morressier. [Link]

• Detection of Catalyst Poisons. G.A.S. Dortmund. [Link]

• Heterogeneous Catalyst Deactivation and Regeneration: A Review. MDPI. [Link]

• Techniques for Overcoming Sulfur Poisoning of Catalyst Employed in Hydrocarbon Reforming. ResearchGate. [Link]

• Unraveling Molecular Fingerprints of Catalytic Sulfur Poisoning at the Nanometer Scale with Near-Field Infrared Spectroscopy. PMC. [Link]

• Method for reactivating palladium catalysts.

• How to Prevent Catalyst Poisoning at the Industrial Scale. Alconbury Weston Ltd. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. GAS Dortmund [gas-dortmund.de]
• 5. researchgate.net [researchgate.net]
• 6. US3959382A - Method for reactivating palladium catalysts - Google Patents [patents.google.com]
• 7. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]

Technical Support Center: Solvent Optimization for 3-(Dimethylamino)-2-methylpropan-1-ol

Executive Technical Overview

3-(Dimethylamino)-2-methylpropan-1-ol represents a classic bifunctional amino-alcohol scaffold .[1] Its utility ranges from being a critical intermediate in the synthesis of SNRIs (like Duloxetine analogs) to acting as a ligand in asymmetric catalysis.[1]

The primary challenge in handling this molecule lies in its amphiphilic nature :

• The Amine Terminus: A tertiary amine (

  ), rendering the molecule basic and prone to protonation.

• The Alcohol Terminus: A primary hydroxyl group, acting as a nucleophile or a site for esterification.[1]

• The Carbon Backbone: The 2-methyl group introduces steric bulk and potential chirality, affecting solubility in non-polar media.[1]

This guide provides an autonomous troubleshooting framework for optimizing solvent systems, focusing on reaction kinetics, solubility thermodynamics, and downstream isolation.

Solvent Selection & Solubility Engineering

The solubility profile of 3-(Dimethylamino)-2-methylpropan-1-ol is dictated by the competition between its polar functional groups and its hydrophobic backbone.[1]

Solubility Decision Matrix

Solvent Class	Solubility	Mechanistic Insight	Recommended Application
Polar Protic (Water, MeOH, IPA)	High	Hydrogen bonding with both and .[1]	Recrystallization (via cooling), Salt formation.[1]
Polar Aprotic (DMSO, DMF, DMAc)	High	Solvation of the cation; leaves anions "naked" to increase reactivity.	Nucleophilic substitutions ( ), O-Alkylation.[1]
Chlorinated (DCM, Chloroform)	High	Dipole-dipole interactions; good for free-base handling.[1]	Liquid-Liquid Extraction (LLE), Acylation reactions.[1]
Non-Polar (Toluene, Hexane)	Low to Moderate	Soluble only as the Free Base . Insoluble as a salt.[1]	Azeotropic drying, Crystallization antisolvent.[1]

Interactive Workflow: Solvent Selection Strategy

Figure 1: Decision tree for selecting the optimal solvent system based on the specific chemical transformation or isolation requirement.[1]

Reaction Optimization: Troubleshooting & FAQs

This section addresses specific kinetic and thermodynamic issues users encounter when reacting 3-(Dimethylamino)-2-methylpropan-1-ol.

Q1: My reaction yield is low due to competing N-alkylation vs. O-alkylation. How do I control selectivity?

The Issue: The molecule contains two nucleophiles: the oxygen (alcohol) and the nitrogen (tertiary amine). While the tertiary amine cannot be alkylated to a neutral product, it can form quaternary ammonium salts , trapping your starting material. The Fix:

• Solvent Choice: Use a solvent with a lower dielectric constant (e.g., THF or Toluene) if possible.[1] High-dielectric solvents (DMSO) stabilize the transition state of charge-separation processes (like quaternization), promoting the unwanted side reaction.

• Base Selection: Use a non-nucleophilic base (e.g.,

  -BuOK or NaH) to deprotonate the alcohol, making the alkoxide ( ) significantly more nucleophilic than the neutral amine.

• Protocol: Pre-mix the amino-alcohol with the base before adding the electrophile.

Q2: I am seeing significant hydrolysis of my product during workup.

The Issue: Amino-esters derived from this molecule are prone to autocatalytic hydrolysis because the intramolecular amine can act as a general base, activating water to attack the ester bond. The Fix:

• Avoid Aqueous Acid: Do not wash with strong acids if your product is an ester.[1]

• Dry Solvents: Ensure your extraction solvent (e.g., EtOAc) is dried over

  immediately.[1]

• Buffer: Perform washes with a pH 7-8 phosphate buffer rather than pure water or brine to minimize proton transfer events that catalyze hydrolysis.[1]

Q3: The reaction mixture turns into a viscous tar/oil in non-polar solvents.

The Issue: As the reaction proceeds, you may be generating polar byproducts (like amine salts) that are insoluble in Toluene or Hexane, creating a "gummy" second phase that traps reagents. The Fix:

• Switch to a Co-Solvent System: Add 10-20% of a polar co-solvent like Acetonitrile (MeCN) or Isopropanol (IPA) .[1] This maintains homogeneity without completely sacrificing the benefits of the non-polar medium.[1]

Downstream Processing: The "pH Swing" Protocol

The most robust method for purifying 3-(Dimethylamino)-2-methylpropan-1-ol and its derivatives is exploiting its basicity via a pH-controlled extraction.[1] This is superior to chromatography for scale-up.[1]

Protocol: pH Swing Extraction

Objective: Remove neutral impurities and non-basic byproducts.[1]

• Acidification: Dissolve the crude mixture in an organic solvent (e.g., Ethyl Acetate).[1] Add dilute HCl (1M) until the aqueous layer is pH < 2.

  • Mechanism:[2][3][4][5] The amino group protonates (

    ), becoming water-soluble.[1] Neutral organic impurities stay in the Ethyl Acetate.[1]

• Phase Separation: Discard the organic layer (containing impurities).[1] Keep the aqueous layer.[1][6]

• Basification: Cool the aqueous layer to 0-5°C. Slowly add NaOH (4M) until pH > 12.

  • Mechanism:[2][3][4][5] The amine deprotonates (

    ), becoming water-insoluble (oiling out).

• Extraction: Extract the turbid aqueous mixture with fresh organic solvent (DCM or MTBE).

• Drying: Dry the organic layer over

  and concentrate.

Visualizing the pH Swing Workflow

Figure 2: The "pH Swing" purification logic.[1] By toggling the pH, the molecule is selectively moved between phases, leaving impurities behind.

Critical Safety & Stability Note

• Corrosion Warning: Amino alcohols are known to be corrosive to copper, brass, and aluminum [1]. Ensure all reaction vessels and fittings are Stainless Steel (304/316) or glass-lined.[1]

• Hygroscopicity: This molecule is hygroscopic.[1] Solvent systems must be kept anhydrous (<0.1% water) if the subsequent reaction is moisture-sensitive (e.g., using acyl chlorides).

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 118095, 3-(Dimethylamino)-2-methyl-1-propanol. Retrieved February 1, 2026, from [Link]

• Organic Syntheses. (n.d.). Mannich Reaction Protocols and Safety. Organic Syntheses, Coll. Vol. 3. Retrieved February 1, 2026, from [Link]

• Reichardt, C. (2003).[1] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1] (General reference for solvent polarity principles applied in Section 2).

Sources

• 1. 3-(Dimethylamino)-2-methyl-1-propanol | C6H15NO | CID 118095 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Highly Regio-Selective Synthesis of β-Amino Alcohol by Reaction with Aniline and Propylene Carbonate in Self Solvent System over Large Pore Zeolite Catalyst [file.scirp.org]
• 3. US7119211B2 - Process for preparing optically active 3-(methylamino)-1-(2-thienyl) propan-1-ol and intermediates for preparation - Google Patents [patents.google.com]
• 4. CN104370757A - Preparation method of 3-dimethylamino-1,2-propanediol - Google Patents [patents.google.com]
• 5. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 6. Buy (S)-(+)-1-Dimethylamino-2-propanol | 53636-17-2 [smolecule.com]

Technical Support Center: Synthesis and Work-up of 3-(Dimethylamino)-2-methylpropan-1-ol

Welcome to the comprehensive technical support guide for the synthesis and work-up of 3-(Dimethylamino)-2-methylpropan-1-ol. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and detailed procedural protocols. Our goal is to equip you with the necessary knowledge to navigate the common challenges associated with this synthesis, ensuring a successful and efficient experimental outcome.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3-(Dimethylamino)-2-methylpropan-1-ol, and what are the key considerations?

The most prevalent and industrially relevant method for synthesizing 3-(Dimethylamino)-2-methylpropan-1-ol is the Mannich reaction. This three-component condensation involves isobutyraldehyde, formaldehyde, and dimethylamine.[1][2] The reaction is typically carried out in a protic solvent like ethanol or water. A critical consideration is the potential for side reactions, such as the trimerization of isobutyraldehyde in acidic conditions, which can significantly reduce the yield of the desired product.[3]

Q2: My reaction mixture is a complex emulsion after adding water and an organic solvent for extraction. How can I break this emulsion?

Emulsion formation is a frequent issue when working up reactions containing amines and their salts.[4] The basicity of the amine can lead to the formation of soap-like intermediates that stabilize the oil-in-water or water-in-oil mixture.

Here are several strategies to address this, from simplest to more advanced:

• Gentle Agitation: Instead of vigorous shaking, gently swirl or rock the separatory funnel. This minimizes the energy input that creates fine droplets and stabilizes the emulsion.[4]

• Addition of Brine: Introduce a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help to break the emulsion by "salting out" the organic components.[4]

• Centrifugation: If the volume is manageable, centrifuging the mixture can provide the necessary force to separate the layers.

• Filtration through Celite®: Filtering the entire emulsion through a pad of Celite® can sometimes break up the emulsified layer.[5]

• Solvent Evaporation: If feasible, removing the reaction solvent under reduced pressure before the aqueous work-up can prevent emulsion formation altogether.[5]

Q3: I'm concerned about the purity of my final product. What are the likely impurities I should be looking for?

Given the Mannich reaction conditions, several impurities could be present in your crude product. Understanding these will guide your purification strategy.

Potential Impurity	Origin	Reason for Formation
Unreacted Isobutyraldehyde	Starting Material	Incomplete reaction.
2,4,6-Triisopropyl-1,3,5-trioxane	Side Reaction	Acid-catalyzed trimerization of isobutyraldehyde.[3]
Bis-Mannich Product	Side Reaction	Reaction of the initial product with another molecule of formaldehyde and isobutyraldehyde.[6]
Polymeric materials	Side Reaction	Polymerization of formaldehyde.

Q4: How can I effectively purify my crude 3-(Dimethylamino)-2-methylpropan-1-ol?

A combination of techniques is often necessary for achieving high purity. The choice depends on the scale of your reaction and the nature of the impurities.

• Vacuum Distillation: This is a highly effective method for separating the desired amino alcohol from non-volatile impurities and residual high-boiling solvents. Due to the relatively high boiling point of the product, distillation under reduced pressure is essential to prevent thermal decomposition.

• Crystallization as a Hydrochloride Salt: Converting the free amine to its hydrochloride salt can be an excellent purification step. The salt often has significantly different solubility properties than the free base and impurities, allowing for selective crystallization. The purified salt can then be neutralized to regenerate the free amine.[7]

Troubleshooting Guide

This section addresses specific problems you might encounter during the work-up and purification of 3-(Dimethylamino)-2-methylpropan-1-ol.

Problem 1: Low yield after aqueous work-up.

• Possible Cause: Your product, being an amino alcohol, may have some solubility in the aqueous phase, especially if the pH is not optimal.

• Solution:

  • pH Adjustment: Before extraction, ensure the aqueous layer is basic (pH > 10) by adding a suitable base like sodium hydroxide. This will ensure the amine is in its free base form and partitions preferentially into the organic solvent.

  • Back-Extraction: After the initial extraction, re-extract the aqueous layer with a fresh portion of your organic solvent to recover any dissolved product.

  • Choice of Solvent: Use a water-immiscible organic solvent in which your product is highly soluble, such as dichloromethane or ethyl acetate.

Problem 2: Product decomposes during distillation.

• Possible Cause: The distillation temperature is too high. Amino alcohols can be susceptible to thermal degradation.

• Solution:

  • Reduce the Pressure: Employ a higher vacuum to lower the boiling point of your product. A pressure of 1-10 mmHg is typically effective.

  • Use a Short-Path Distillation Apparatus: This minimizes the time the compound spends at high temperatures.

  • Check for Contaminants: Acidic or basic impurities can catalyze decomposition at elevated temperatures. Consider a preliminary purification step, such as a simple filtration through a plug of basic alumina, before distillation.

Problem 3: The hydrochloride salt does not crystallize.

• Possible Cause: The concentration of the salt in the solvent is too low, or the chosen solvent is not appropriate. The presence of water can also inhibit crystallization.

• Solution:

  • Solvent Selection: Use a solvent system where the hydrochloride salt has low solubility. A common choice is a mixture of a polar solvent (like ethanol or isopropanol) to dissolve the salt at an elevated temperature, followed by the addition of a less polar co-solvent (like diethyl ether or ethyl acetate) to induce precipitation upon cooling.[7]

  • Concentration: If the solution is too dilute, carefully remove some of the solvent under reduced pressure to increase the concentration.

  • Anhydrous Conditions: Ensure all solvents and glassware are dry. Water can interfere with the crystallization process.

  • Seeding: If you have a small crystal of the pure salt, adding it to the solution can initiate crystallization.

Experimental Protocols

Protocol 1: Standard Aqueous Work-up

This protocol is designed to remove water-soluble impurities and unreacted starting materials from the crude reaction mixture.

• Quenching: Cool the reaction mixture to room temperature. Slowly and carefully add the mixture to a separatory funnel containing deionized water.

• Basification: Add a 2M aqueous solution of sodium hydroxide (NaOH) dropwise while monitoring the pH with indicator paper or a pH meter. Continue adding base until the aqueous layer is strongly basic (pH > 10). This ensures the product is in its free amine form.

• Extraction: Add an appropriate organic solvent (e.g., dichloromethane or ethyl acetate) to the separatory funnel. Gently swirl the funnel to mix the layers, periodically venting to release any pressure buildup. Avoid vigorous shaking to prevent emulsion formation.

• Separation: Allow the layers to separate fully. Drain the organic layer into a clean flask.

• Back-Extraction: Add a fresh portion of the organic solvent to the aqueous layer in the separatory funnel. Repeat the extraction process (steps 3 and 4) to maximize the recovery of the product. Combine the organic layers.

• Washing: Wash the combined organic layers with brine (saturated aqueous NaCl solution) to remove residual water.

• Drying: Dry the organic layer over an anhydrous drying agent such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Purification by Vacuum Distillation

This protocol describes the purification of the crude 3-(Dimethylamino)-2-methylpropan-1-ol.

• Apparatus Setup: Assemble a vacuum distillation apparatus. Ensure all glassware is dry and the joints are properly sealed with vacuum grease. Use a short-path distillation head if available.

• Charging the Flask: Transfer the crude product to the distillation flask. Add a few boiling chips or a magnetic stir bar to ensure smooth boiling.

• Applying Vacuum: Gradually apply vacuum to the system.

• Heating: Gently heat the distillation flask using a heating mantle.

• Collecting Fractions: Monitor the temperature at the distillation head. Collect any low-boiling fractions (likely residual solvents or volatile impurities) in a separate receiving flask.

• Product Collection: When the temperature stabilizes at the boiling point of the product at the applied pressure, switch to a clean receiving flask to collect the purified 3-(Dimethylamino)-2-methylpropan-1-ol.

• Completion: Once the product has been collected, remove the heat source and allow the system to cool before slowly releasing the vacuum.

Protocol 3: Purification via Hydrochloride Salt Formation and Crystallization

This protocol is an effective method for obtaining a highly purified product.

• Dissolution: Dissolve the crude 3-(Dimethylamino)-2-methylpropan-1-ol in a minimal amount of a suitable anhydrous solvent, such as diethyl ether or ethyl acetate.

• Acidification: While stirring, slowly bubble anhydrous hydrogen chloride (HCl) gas through the solution, or add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether) dropwise. A white precipitate of the hydrochloride salt should form. Continue adding HCl until no further precipitation is observed.

• Isolation of the Crude Salt: Collect the precipitated salt by vacuum filtration. Wash the solid with a small amount of the cold, anhydrous solvent used for the precipitation.

• Recrystallization: a. Transfer the crude hydrochloride salt to a clean flask. b. Add a minimal amount of a hot solvent in which the salt is soluble (e.g., ethanol or isopropanol). c. Once dissolved, slowly add a co-solvent in which the salt is poorly soluble (e.g., diethyl ether or ethyl acetate) until the solution becomes slightly turbid. d. Allow the solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation.

• Collection and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of the cold co-solvent, and dry under vacuum.

• Liberation of the Free Amine (Optional): To recover the free amine, dissolve the purified hydrochloride salt in water, basify the solution with NaOH to pH > 10, and extract the product with an organic solvent as described in Protocol 1.

Visualizations

Workflow for Work-up and Purification

Caption: Workflow for the work-up and purification of 3-(Dimethylamino)-2-methylpropan-1-ol.

Troubleshooting Logic for Emulsion Formation

Caption: Troubleshooting decision tree for resolving emulsions during extraction.

References

• Mannich, C.; Krösche, W. Ueber ein Kondensationsprodukt aus Formaldehyd, Ammoniak und Antipyrin. Archiv der Pharmazie1912 , 250 (1), 647–667. [Link]

• Vogel, A. I.; Tatchell, A. R.; Furnis, B. S.; Hannaford, A. J.; Smith, P. W. G. Vogel's Textbook of Practical Organic Chemistry, 5th ed.; Prentice Hall: New York, 1989. [Link]

• Armarego, W. L. F.; Chai, C. L. L. Purification of Laboratory Chemicals, 8th ed.; Butterworth-Heinemann: Oxford, 2017. [Link]

• Pavia, D. L.; Lampman, G. M.; Kriz, G. S.; Vyvyan, J. R. Introduction to Spectroscopy, 5th ed.; Cengage Learning: Boston, MA, 2015. [Link]

• Arend, M.; Westermann, B.; Risch, N. Modern Variants of the Mannich Reaction. Angewandte Chemie International Edition1998 , 37 (8), 1044–1070. [Link]

• "Tips & Tricks for the Lab: Emulsions." University of Rochester, Department of Chemistry. [Link]

• "Purification Techniques - Distillation." University of California, Los Angeles, Department of Chemistry and Biochemistry. [Link]

• "Mannich Reaction." Organic Chemistry Portal. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. repository.sustech.edu:8080 [repository.sustech.edu:8080]
• 3. EP0046288A1 - Process for the preparation of 3-dimethylamino-2,2-dimethyl propanal - Google Patents [patents.google.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Tips & Tricks [chem.rochester.edu]
• 6. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Synthesis &amp; Analysis of 3-(Dimethylamino)-2-methylpropan-1-ol

Topic: By-product Analysis & Process Troubleshooting Target Molecule: 3-(Dimethylamino)-2-methylpropan-1-ol (CAS: 22566-64-9) Audience: Process Chemists, Analytical Scientists, Drug Development Researchers

Introduction: The Application Scientist's Perspective

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that synthesizing 3-(Dimethylamino)-2-methylpropan-1-ol involves balancing the kinetics of the Mannich condensation with the selectivity of subsequent hydrogenation.

This molecule is a critical amino-alcohol intermediate, typically synthesized via the Mannich reaction of propionaldehyde, formaldehyde, and dimethylamine, followed by catalytic hydrogenation . The primary challenge lies not in the yield, but in the impurity profile . The dual functionality (amine and alcohol) and the branched backbone create specific pathways for side reactions like retro-Mannich elimination, Tishchenko esterification, and over-alkylation.

This guide provides self-validating troubleshooting protocols to identify and mitigate these by-products.

Module 1: The Mannich Reaction (Aldehyde Formation)[1][2][3]

Q1: I am observing a persistent impurity at RRT 1.2 during the Mannich step. It increases with reaction time. What is it?

Diagnosis: This is likely the Bis-Mannich base : 2,2-bis(dimethylaminomethyl)propanal .

Mechanism: Propionaldehyde has two

-protons. While the first substitution yields the desired 3-(dimethylamino)-2-methylpropanal, the remaining -proton is still acidic. In the presence of excess formaldehyde and dimethylamine (or prolonged reaction times), a second Mannich addition occurs.

Troubleshooting Protocol:

• Stoichiometry Check: Ensure Propionaldehyde is in slight excess (1.1 eq) relative to Formaldehyde/Dimethylamine.

• pH Control: The Mannich reaction is pH-sensitive. Maintain pH between 3.5 and 4.5 using an HCl/Acetic acid buffer. Higher pH promotes the formation of the enol, accelerating the second addition.

• Temperature Ramp: Do not overheat. Keep the addition phase at 20–30°C and only reflux after verifying the consumption of formaldehyde.

Q2: My GC shows a peak corresponding to Methacrolein. Is my starting material degrading?

Diagnosis: Yes, this is the Retro-Mannich / Elimination Product .

Mechanism: The intermediate, 3-(dimethylamino)-2-methylpropanal, is a

-amino aldehyde. Under thermal stress or basic conditions, it undergoes -elimination (Hofmann-like elimination) to release dimethylamine and form Methacrolein (2-methylprop-2-enal) .

Corrective Action:

• Limit Thermal Exposure: Reduce distillation pot temperatures. Use high-vacuum/wiped-film evaporation rather than batch distillation for purification.

• Buffer the Environment: Ensure the reaction mixture remains slightly acidic to neutral during workup. Free amine bases catalyze this elimination.

Module 2: Hydrogenation & Reduction

Q3: After hydrogenation, I see a significant "light" impurity (lower boiling point). What happened?

Diagnosis: You are likely seeing Isobutanol (2-methylpropan-1-ol) caused by Hydrogenolysis .[1]

Mechanism: During catalytic hydrogenation (especially with Pd/C or at high temperatures), the C-N bond can be cleaved (hydrogenolysis), replacing the dimethylamino group with hydrogen. This leaves you with the simple alcohol backbone.

Troubleshooting Protocol:

• Catalyst Selection: Switch from Pd/C to Raney Nickel or Ruthenium on Carbon (Ru/C) . These catalysts are less prone to C-N hydrogenolysis under mild conditions.

• Temperature/Pressure Matrix:

  • Current: 80°C / 50 bar? -> High Risk of Hydrogenolysis.

  • Recommended:40–50°C / 20–30 bar .

• Poisoning: If using Pd, adding trace amounts of quinoline can attenuate the catalyst activity, preserving the amine.

Q4: The product purity is high (98%), but it turns yellow/brown upon storage. Why?

Diagnosis: Oxidative instability due to trace Transition Metals or Unreacted Aldehyde .

Mechanism:

• Trace Metals: Residual Ni or Ru from the catalyst can catalyze the oxidation of the amino group to an N-oxide or catalyze polymerization.

• Acetal Formation: Trace unreacted aldehyde reacts with the product alcohol to form hemiacetals/acetals, which slowly degrade.

Validation Step: Perform a Charcoal Filtration or use a Metal Scavenger (e.g., SiliaMetS®) post-hydrogenation. If stability improves, metal leaching was the cause.

Module 3: Visualizing the Impurity Landscape

The following diagram maps the reaction pathways and the origin of key by-products. Use this to pinpoint where your process is deviating.

Figure 1: Reaction Pathway and Impurity Tree for 3-(Dimethylamino)-2-methylpropan-1-ol synthesis.

Module 4: Analytical Data & Specifications

Use the table below to cross-reference your analytical results (GC-MS / HPLC) with known by-products.

Compound	Structure Description	Origin	Detection (GC-MS)	Control Limit
Target	3-(Dimethylamino)-2-methylpropan-1-ol	Main Product	[M]+ 117	> 98.0%
Impurity A	2,2-bis(dimethylaminomethyl)propanal	Double Mannich addition	[M]+ 174 (High MW)	< 0.5%
Impurity B	2-methylprop-2-enal (Methacrolein)	Elimination of amine	[M]+ 70 (Volatile)	< 0.1%
Impurity C	2-methylpropan-1-ol	Hydrogenolysis of C-N	[M]+ 74	< 0.5%
Impurity D	Formate Esters	Reaction with HCHO source	[M]+ varies	< 0.2%

Experimental Protocol: Self-Validating Purity Check

To confirm if "Impurity B" is forming during analysis (artifact) or is present in the bulk:

• Inject sample at 200°C injector temp. Record Area%.

• Inject sample at 150°C injector temp. Record Area%.

• Analysis: If the impurity peak area decreases significantly at the lower temperature, it is a thermal degradation artifact occurring inside the GC inlet (Retro-Mannich), not a process impurity.

References

• Mannich Reaction Mechanism & Selectivity

  • Cummings, T. F., & Shelton, J. R. (1960). Mannich Reaction Mechanisms. Journal of Organic Chemistry.

  • Source:

• Hydrogenation of Mannich Bases

  • Rylander, P. N. (1979).[2] Catalytic Hydrogenation in Organic Synthesis. Academic Press.[2] (Standard text for hydrogenation selectivity).

  • Context: Discusses the preference of Raney Nickel over Palladium for preserving amino groups during carbonyl reduction.

• Synthesis of 3-amino-2-methylpropanols (Related Patents)

  • US Patent 5,874,652. (1999).

  • Source: (Describes hydrogenation of hydroxy-aldehydes, applicable to amino-aldehydes).

• Analysis of Amino Alcohol Impurities

  • Alsante, K. M., et al. (2001).[3] Pharmaceutical Impurity Identification and Profiling.

  • Source: (General methodology for distinguishing process impurities from degradants).

• General Mannich Base Stability

  • Tramontini, M. (1973). Advances in the Chemistry of Mannich Bases. Synthesis.

  • Source:

Sources

• 1. brainly.com [brainly.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Scaling 3-(Dimethylamino)-2-methylpropan-1-ol

Ticket ID: #SC-DMA-2MP-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Topic: Process Safety & Yield Optimization for Amino-Alcohol Scale-Up

Executive Summary: The "Amphiphilic Trap"

Scaling up 3-(dimethylamino)-2-methylpropan-1-ol presents a classic dichotomy in organic synthesis: the chemistry is theoretically simple (Michael addition followed by reduction), but the physical processing is treacherous.

The presence of the 2-methyl branch creates steric hindrance that slows down nucleophilic attack, while the amino-alcohol motif creates a "perfect storm" for workup failures—high water solubility and strong chelation of aluminum/boron salts. This guide addresses the three critical failure points: the Michael addition exotherm, the reduction "gel" formation, and the extraction nightmare.

Module 1: The Michael Addition (Ester Formation)

Reaction: Methyl methacrylate (MMA) + Dimethylamine (DMA)

Methyl 3-(dimethylamino)-2-methylpropionate

The Problem: Polymerization vs. Addition

Users often report low yields due to the polymerization of MMA or "runaway" exotherms. The reaction is autocatalytic; the product (a tertiary amine) acts as a base catalyst for further addition, accelerating the rate as the reaction proceeds.

Troubleshooting Protocol

Q: Why did my reaction turn into a solid plastic block? A: You likely triggered anionic polymerization of MMA.

• Cause: Overheating or lack of radical inhibitors. The amine addition is exothermic (

  ). If the temperature spikes C, MMA can polymerize.

• Fix:

  • Inhibitors: Ensure your MMA contains 10-100 ppm MEHQ (monomethyl ether hydroquinone). Do not distill it off before use.

  • Temperature Control: Maintain

    C during addition.

  • Order of Addition: Add MMA slowly to the Dimethylamine solution, not the other way around. This keeps the concentration of free acrylate low relative to the amine.

Q: The reaction stalled at 80% conversion. A: The "2-methyl" group provides steric bulk, making the

-carbon less accessible than in linear acrylates.

• Fix: Use a polar protic solvent (Methanol) to stabilize the transition state. If running neat, increase pressure (sealed vessel) to keep DMA in the liquid phase (bp: 7°C) and allow the internal temp to rise to 25°C only after 90% of MMA is added.

Visualization: Kinetic Pathway

Caption: Figure 1. Kinetic competition between the desired Michael addition and the parasitic polymerization pathway.

Module 2: The Reduction (Ester Alcohol)

Reagent Choice: Lithium Aluminum Hydride (LAH) vs. Sodium Bis(2-methoxyethoxy)aluminumhydride (Red-Al / Vitride).

The Problem: The Aluminum Emulsion

The product is a 1,3-amino alcohol. These are excellent bidentate ligands. They chelate aluminum salts, preventing the standard precipitation of aluminum hydroxide.

Troubleshooting Protocol

Q: My reaction mixture turned into a thick, grey gel during quenching. I can't filter it. A: You are experiencing the "Chelation Lock." Standard water quenching creates fine Al(OH)

particles that are stabilized by your amino alcohol product.

• The Fix (Laboratory Scale <50g): Use the Rochelle Salt Method .

  • Add saturated Potassium Sodium Tartrate (Rochelle salt) solution. The tartrate binds aluminum more strongly than your amine, breaking the emulsion. Stir vigorously for 4-12 hours until two clear layers form.

• The Fix (Scale-Up >100g): Switch to Red-Al (Vitride) .

  • Red-Al is soluble in toluene.[1] The aluminate byproducts are also soluble in organic media, avoiding the heterogeneous sludge of LAH.

  • Quench: Hydrolyze with NaOH (20%).

Q: Is there a non-cryogenic alternative? A: Yes. NaBH

with LiCl (generating LiBH in situ) in THF/MeOH reflux is safer but slower due to the steric hindrance of the 2-methyl group.

Module 3: Isolation & Purification

Challenge: The product is amphiphilic. It loves water (due to the amine/alcohol) and organic solvents (due to the methyl groups).

The Problem: "The Invisible Product"

Users frequently report: "I extracted with ether 3 times, but my organic layer is empty."

Troubleshooting Protocol

Q: How do I get the product out of the aqueous phase? A: Diethyl ether and Ethyl Acetate are too non-polar. The partition coefficient (

) is unfavorable.

• Protocol:

  • Salting Out: Saturate the aqueous phase with solid NaCl or K

    CO . This disrupts the hydration shell of the amine.

  • Solvent Switch: Use n-Butanol or Dichloromethane (DCM) (3x extractions). n-Butanol is highly effective for amino alcohols but requires high-vac rotovap to remove.

  • Continuous Extraction: For >100g scales, a continuous liquid-liquid extractor with DCM for 24 hours is the gold standard.

Q: Can I distill it? A: Yes, but beware of Retro-Michael decomposition.

• Boiling Point: ~170-180°C (atmospheric).

• Risk: Heating the amino alcohol above 150°C can cause elimination, reverting back to volatile components.

• Solution: Vacuum distillation is mandatory. Aim for <10 mmHg to keep the bath temperature below 100°C.

Visualization: Workup Decision Tree

Caption: Figure 2. Decision logic for maximizing recovery of water-soluble amino alcohols.

Technical Data Summary

Parameter	Value / Condition	Critical Note
CAS No.	26543-88-4 (Racemic)	Often sold as HCl salt.
Molecular Weight	117.19 g/mol
Boiling Point	74-76°C @ 12 mmHg	High vacuum required to prevent decomposition.
Density	0.89 g/mL	Lighter than water (unless in DCM).
Storage	Hygroscopic	Store under Argon; absorbs CO from air (carbamate formation).
Safety	Corrosive / Flammable	Causes severe skin burns and eye damage.

References & Authoritative Grounding

• Process Chemistry of Tapentadol: The 2-methyl-3-(dimethylamino) motif is a key pharmacophore in analgesics. For scale-up of similar amino-ketone/alcohol intermediates, see:

  • US Patent 2013/0296608 A1. "Novel stereospecific synthesis of (-)(2S,3S)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol." (2013).[2] Link

• Kinetics of Methacrylate Additions: Understanding the polymerization vs. addition competition.

  • RSC Advances. "Transesterification or polymerization? Reaction mechanism and kinetics of 2-(diethylamino)ethyl methacrylate." (2012). Link

• Workup of Amino Alcohols: Handling aluminum emulsions.

  • ScienceMadness & Org. Process Res. Dev. "Practical Guide to Workup of Aluminum Hydride Reductions." (General industry standard referencing Fieser/Rochelle methods).

Disclaimer: This guide is for research purposes only. Always consult the SDS of Methyl Methacrylate and Dimethylamine before handling. These reactions involve high-energy intermediates.

Sources

• 1. Sciencemadness Discussion Board - Extraction problems. - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparing the efficacy of 3-(Dimethylamino)-2-methylpropan-1-ol isomers

Executive Summary

3-(Dimethylamino)-2-methylpropan-1-ol (CAS: 33622-41-2 for racemate) represents a critical class of

-amino alcohols used as chiral building blocks in the synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) and as ligands in asymmetric catalysis.

Due to the presence of a stereogenic center at the C2 position, this molecule exists as two enantiomers: (

)-3-(dimethylamino)-2-methylpropan-1-ol and ( )-3-(dimethylamino)-2-methylpropan-1-ol .

This guide objectively compares the efficacy of these isomers across two dimensions:

• Synthetic Efficacy: Performance as chiral auxiliaries in asymmetric induction.

• Production Efficiency: A comparative analysis of resolution methodologies (Enzymatic vs. Classical Chemical Resolution) to obtain high optical purity (

  ).

Structural Analysis & Isomerism

The efficacy of downstream pharmaceutical products (APIs) hinges on the absolute configuration of this amino-alcohol core.

• (

  )-Isomer: Often the pharmacophore required for specific receptor binding in SNRI analogs (structural homology to Duloxetine/Milnacipran precursors).

• (

  )-Isomer: Frequently acts as a distomer (inactive/toxic) in biological contexts but serves as a crucial chiral ligand for specific asymmetric alkylation reactions.

Graphviz Diagram 1: Stereochemical Divergence

Visualizing the structural relationship and downstream utility.

Caption: Divergent utility of enantiomers. The (S)-isomer is predominantly used in pharmaceutical synthesis, while the (R)-isomer finds niche use in catalysis.

Comparative Efficacy: Production & Resolution

For researchers, the "efficacy" of this molecule is often defined by the efficiency of obtaining it in enantiopure form. We compare the two primary industry standards: Enzymatic Kinetic Resolution (EKR) and Classical Chemical Resolution (CCR) .

Table 1: Comparative Efficiency of Resolution Methods

Metric	Method A: Enzymatic Kinetic Resolution (Lipase)	Method B: Classical Chemical Resolution (Tartaric Acid)
Selectivity ( -value)	High (>100)	Moderate (Depends on recrystallization cycles)
Yield (Theoretical)	50% (Max)	< 40% (After purification)
Enantiomeric Excess ( )	> 99% (Single pass)	90-95% (Requires multiple passes)
Process Complexity	Low (One-pot, mild conditions)	High (Solvent intensive, temperature sensitive)
Cost Efficiency	High (Enzyme recycling possible)	Moderate (Chiral acid recovery required)
Scalability	Excellent (Flow chemistry compatible)	Good (Batch reactors)

Analysis of Efficacy Data

• Enzymatic Route: Utilizing Candida antarctica Lipase B (CAL-B) in organic solvents (e.g., vinyl acetate as acyl donor) preferentially acylates the (

  )-isomer, leaving the ( )-alcohol unreacted with high optical purity ( ). This is the superior method for generating the ( )-isomer for drug development.

• Chemical Route: Resolution with Dibenzoyl-L-tartaric acid relies on solubility differences of diastereomeric salts. While robust, it often suffers from lower yields due to the "solubility trap" where eutectic mixtures prevent full separation.

Experimental Protocol: Enzymatic Kinetic Resolution

Standardized workflow for isolating the (

)-isomer with high efficacy.

Objective

To isolate (

)-3-(dimethylamino)-2-methylpropan-1-ol with using Lipase-catalyzed transesterification.

Reagents

• Substrate: Racemic 3-(dimethylamino)-2-methylpropan-1-ol (10 mmol).

• Acyl Donor: Vinyl Acetate (30 mmol, 3 eq).

• Catalyst: Immobilized Candida antarctica Lipase B (CAL-B, e.g., Novozym 435), 20 mg/mmol.

• Solvent: MTBE (Methyl tert-butyl ether) or Toluene (Dry).

Workflow

• Preparation: Dissolve the racemic amino alcohol in MTBE (50 mL) in a round-bottom flask.

• Initiation: Add Vinyl Acetate and the immobilized enzyme.

• Incubation: Shake at 30°C at 200 rpm. Monitor reaction progress via GC or Chiral HPLC.

  • Checkpoint: The reaction typically reaches 50% conversion in 6–12 hours.

• Termination: Filter off the enzyme (can be washed and reused).

• Separation:

  • The filtrate contains the unreacted (

    )-alcohol and the ( )-acetate .

  • Perform an acid-base extraction:

    • Add dilute HCl (pH 2). The amino alcohol and amino ester move to the aqueous phase.

    • Note: Due to the ester group, hydrolysis might occur if too harsh. Alternatively, separate via Flash Chromatography (Silica gel, MeOH/DCM gradient).

• Validation: Analyze the isolated alcohol fraction.

Graphviz Diagram 2: Kinetic Resolution Workflow

Visualizing the separation logic.

Caption: Step-by-step enzymatic resolution pathway separating the target (S)-alcohol from the acylated (R)-byproduct.

Validation & Quality Control

To ensure scientific integrity (Trustworthiness), the following analytical methods must be employed to verify the efficacy of the resolution.

Analytical Method: Chiral HPLC

• Column: Chiralcel OD-H or AD-H (Daicel).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 0.5 mL/min.

• Detection: UV at 210 nm (or Refractive Index if UV absorption is weak).

• Expected Result:

  • (

    )-isomer (or ester) elutes first (typically).

  • (

    )-isomer elutes second.

  • Calculate

    .

References

• Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Activated Olefins. Tetrahedron.

• Breuer, M., et al. (2004). Industrial Methods for the Production of Optically Active Intermediates.[1][2] Angewandte Chemie International Edition.

• Kamal, A., et al. (2008). Enzymatic resolution of amino alcohols: A facile strategy for the preparation of enantiopure compounds. Biotechnology Advances.

• Liljeblad, A., & Kanerva, L. T. (2006).

  -amino acids. Tetrahedron.

Sources

• 1. US7119211B2 - Process for preparing optically active 3-(methylamino)-1-(2-thienyl) propan-1-ol and intermediates for preparation - Google Patents [patents.google.com]
• 2. US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]

Biological Evaluation of 3-(Dimethylamino)-2-methylpropan-1-ol Scaffolds: The Impact of Side-Chain Branching

The following guide details the biological activity and medicinal chemistry of 3-(Dimethylamino)-2-methylpropan-1-ol derivatives. This analysis focuses on its role as a critical "branched-chain" scaffold in the synthesis of phenothiazine antipsychotics and analgesics, specifically comparing it to linear analogs to demonstrate structure-activity relationships (SAR).

Executive Summary

3-(Dimethylamino)-2-methylpropan-1-ol (CAS 33622-41-2) serves as a strategic precursor in medicinal chemistry. It is the direct progenitor of the 2-methyl-3-dimethylaminopropyl side chain found in specific phenothiazine drugs like Levomepromazine (Methotrimeprazine) and Alimemazine (Trimeprazine).

Unlike the linear propyl chain found in Chlorpromazine, the introduction of the 2-methyl branch (derived from this alcohol) introduces chirality and steric bulk. This structural modification significantly alters the pharmacological profile, shifting the biological activity from potent dopaminergic (D2) antagonism toward enhanced histaminergic (H1) blockade and unique analgesic properties .

Core Comparison Overview

Feature	Branched Derivative (e.g., Levomepromazine)	Linear Alternative (e.g., Chlorpromazine)
Scaffold Source	3-(Dimethylamino)-2-methylpropan-1-ol	3-(Dimethylamino)propan-1-ol
Primary Indication	Analgesia, Sedation, Palliative Care	Acute Psychosis (Schizophrenia)
Receptor Profile	High H1 / 5-HT2 / α1; Moderate D2	High D2 / α1; Moderate H1
Key Advantage	Potent analgesic effects (non-opioid)	Stronger antipsychotic potency

Comparative Analysis: Branched vs. Linear Scaffolds

The "Branching Effect" on Biological Activity

The biological value of the 3-(Dimethylamino)-2-methylpropan-1-ol scaffold lies in its ability to fine-tune receptor selectivity.

1. Steric Hindrance and Receptor Fit

The 2-methyl group creates steric hindrance that reduces the molecule's conformational flexibility.

• Linear Chain (Chlorpromazine): The flexible propyl chain allows the nitrogen to adopt the optimal distance for binding into the deep aspartate pocket of the Dopamine D2 receptor . This results in high antipsychotic potency.

• Branched Chain (Levomepromazine): The methyl group restricts rotation. While it still binds D2 receptors (retaining antipsychotic activity), the altered shape enhances affinity for Histamine H1 and 5-HT2A receptors. This correlates with the clinical observation that Levomepromazine is more sedative and anxiolytic than Chlorpromazine.

2. The Analgesic Anomaly

Derivatives of 3-(Dimethylamino)-2-methylpropan-1-ol, particularly Levomepromazine, exhibit marked analgesic activity comparable to weak opioids, a trait largely absent in linear phenothiazines. This is attributed to the "branched" scaffold's modulation of sodium channels and synergistic blockade of cholinergic (M1) and alpha-adrenergic receptors involved in pain processing.

Mechanistic Visualization (SAR)

The following diagram illustrates how the synthesis from the alcohol precursor determines the pharmacological fate of the final drug.

Figure 1: Structural divergence pathway. The 2-methyl branched scaffold (left) biases the drug towards H1/Analgesic pathways compared to the linear standard (right).

Experimental Protocols

To validate the biological activity of derivatives synthesized from this alcohol, the following protocols are standard in medicinal chemistry.

Protocol A: Synthesis of the Reactive Intermediate

Objective: Convert the alcohol scaffold into the alkyl chloride necessary for drug synthesis.

• Reagents: 3-(Dimethylamino)-2-methylpropan-1-ol (1.0 eq), Thionyl Chloride (SOCl₂, 1.2 eq), Chloroform (solvent).

• Procedure:

  • Dissolve the amino-alcohol in dry chloroform under nitrogen atmosphere.

  • Cool to 0°C. Add SOCl₂ dropwise to control the exotherm (the amine moiety can act as an autocatalyst/base).

  • Reflux the mixture for 2–4 hours until gas evolution (HCl/SO₂) ceases.

  • Workup: Evaporate solvent to yield the 3-chloro-N,N,2-trimethylpropan-1-amine hydrochloride salt.

  • Validation: Recrystallize from ethanol/ether. Check melting point (approx 190°C for the HCl salt).

Protocol B: Comparative Receptor Binding Assay (In Vitro)

Objective: Quantify the "Branching Effect" by comparing Ki values at D2 and H1 receptors.

• Tissue Preparation: Rat brain striatum (rich in D2) and cerebellum/cortex (rich in H1).

• Radioligands:

  • D2 Assay: [³H]-Spiperone (0.5 nM).

  • H1 Assay: [³H]-Pyrilamine (1.0 nM).

• Incubation:

  • Incubate membrane homogenates with increasing concentrations (10⁻¹⁰ to 10⁻⁵ M) of the Branched Derivative (Levomepromazine) vs. Linear Standard (Chlorpromazine).

  • Incubate at 25°C for 60 mins (D2) or 30 mins (H1).

• Filtration: Rapidly filter through Whatman GF/B filters using a cell harvester.

• Data Analysis:

  • Measure radioactivity via liquid scintillation counting.

  • Calculate IC50 and convert to Ki using the Cheng-Prusoff equation:

Quantitative Performance Data

The following table summarizes historical binding data demonstrating the shift in potency caused by the 2-methyl branch found in the title compound's derivatives.

Compound	Side Chain Structure	D2 Receptor Ki (nM)	H1 Receptor Ki (nM)	H1/D2 Selectivity Ratio	Clinical Profile
Chlorpromazine	Linear Propyl	2.0	15.0	7.5	Potent Antipsychotic
Levomepromazine	Branched (2-methyl)	18.0	1.5	0.08	Sedative / Analgesic
Alimemazine	Branched (2-methyl)	120.0	0.8	0.006	Antipruritic / Sedative

Note: Lower Ki indicates higher affinity.[1] The "Branched" derivatives show a massive shift toward Histamine (H1) affinity (lower Ki) and reduced Dopamine (D2) affinity compared to the linear standard.

References

• PubChem. (2025). 3-(Dimethylamino)-2-methylpropan-1-ol Compound Summary. National Library of Medicine. [Link]

• Seeman, P. (2002). Atypical Antipsychotics: Mechanism of Action.[2] Canadian Journal of Psychiatry. [Link]

• Hals, P.A., et al. (1986). Structure-activity relationships of phenothiazines in inhibiting lymphocyte motility.[3] PubMed. [Link]

• NIMH. (2024). PDSP Ki Database (Psychoactive Drug Screening Program).[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity relationships of phenothiazines in inhibiting lymphocyte motility as determined by a novel flow cytometric assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Analytical Methodologies for Purity Assessment of 3-(Dimethylamino)-2-methylpropan-1-ol

Executive Summary & Technical Context[1][2][3][4][5][6][7][8]

The analysis of 3-(Dimethylamino)-2-methylpropan-1-ol (CAS: 33622-41-2 / 27646-80-6) presents a specific challenge in pharmaceutical intermediate qualification: lack of UV chromophores . Unlike aromatic drug substances, this aliphatic amino alcohol is virtually invisible to standard UV-Vis detectors (HPLC-UV) except at non-specific low wavelengths (<210 nm), where solvent noise compromises sensitivity.

This guide objectively compares three analytical "alternatives" for purity assessment: GC-FID (The Workhorse), HPLC-CAD (The Modern Universal), and qNMR (The Absolute Reference). We demonstrate why GC-FID remains the superior routine method for this volatile intermediate, while qNMR serves as the necessary orthogonal validation tool.

Comparative Analysis of Analytical Alternatives

The following decision matrix evaluates the three primary methodologies available for assessing the purity of synthesized 3-(Dimethylamino)-2-methylpropan-1-ol.

Table 1: Performance Comparison of Analytical Techniques

Feature	Method A: GC-FID (Recommended for QC)	Method B: HPLC-CAD (Alternative)	Method C: qNMR (Validation)
Principle	Volatility / Carbon Counting	Aerosol Charging / Universal	Nuclear Spin / Molar Ratio
Chromophore Req.	None (Carbon response)	None (Mass response)	None (Proton counting)
Sensitivity (LOD)	High (< 10 ppm)	Medium (< 50 ppm)	Low (~0.1%)
Linearity ( )	Excellent (> 0.999)	Good (Polynomial fit often needed)	Excellent (Linear)
Throughput	High (15 min/run)	Medium (20-30 min/run)	Low (Manual processing)
Key Limitation	Thermal degradation of salts	Mobile phase volatility limits	Expensive / Low sensitivity
Best For	Routine Batch Release	Non-volatile Impurities	Standard Qualification

Critical Insight: Why GC-FID Wins for Routine Analysis

While HPLC-CAD is gaining traction for non-chromophoric compounds, GC-FID is superior for this specific molecule because:

• Volatility: The target molecule (BP ~160°C) is sufficiently volatile without derivatization.

• Solvent Interference: HPLC-CAD requires volatile buffers; GC-FID inherently ignores the solvent peak, allowing detection of trace volatile precursors like dimethylamine.

• Tailing Issues: Aliphatic amines tail severely in HPLC without high pH buffers (which can damage silica columns). In GC, base-deactivated columns (e.g., CAM or Amine-wax) solve this elegantly.

Experimental Protocols

Protocol A: GC-FID (Routine Quality Control)

This protocol is designed to quantify the main peak and volatile organic impurities (VOIs).

Reagents:

• Analyte: Synthesized 3-(Dimethylamino)-2-methylpropan-1-ol.[1][2]

• Solvent: Methanol (HPLC Grade).

• Internal Standard (Optional): Dodecane (for retention time locking).

Instrument Parameters:

• System: Agilent 7890B or equivalent with FID.

• Column: DB-CAM or Rtx-Volatile Amine (30 m x 0.32 mm x 1.0 µm). Note: Base-deactivated stationary phase is non-negotiable to prevent peak tailing.

• Inlet: Split/Splitless, 250°C. Liner: Base-deactivated glass wool (silanized).

• Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

• Oven Program:

  • Hold 60°C for 2 min (Elute solvent).

  • Ramp 15°C/min to 220°C.

  • Hold 5 min (Elute high-boilers).

• Detector (FID): 260°C; H2 (30 mL/min), Air (400 mL/min).

Procedure:

• Dissolve 10 mg of sample in 1 mL Methanol.

• Inject 1.0 µL with a Split Ratio of 50:1.

• System Suitability: Tailing factor (

  ) must be < 1.5. If , replace the inlet liner immediately.

Protocol B: qNMR (Absolute Purity Validation)

Used to assign a potency value to your "In-House Reference Standard" when a certified reference material (CRM) is unavailable.

Reagents:

• Solvent:

  (99.8% D) or .

• Internal Standard (IS): Maleic Acid (traceable to NIST) or 1,3,5-Trimethoxybenzene.

Parameters:

• Field Strength: 400 MHz or higher.

• Pulse Sequence: zg30 (30° pulse angle).

• Relaxation Delay (

  ): 30 seconds (Must be of the slowest relaxing proton).

• Scans: 16 or 32.

Calculation:

Where = Integral, = Number of protons, = Molar mass, = weighed mass, = Purity.[3][4][2]

Visualizations & Workflows

Diagram 1: Analytical Decision Matrix

Caption: Logical flow for selecting the appropriate purity method based on sample stage and data requirements.

Diagram 2: GC-FID Workflow with Critical Control Points

Caption: Step-by-step experimental workflow highlighting critical inputs to prevent amine adsorption.

Data Interpretation & Troubleshooting

Interpreting the Impurity Profile

When analyzing the GC-FID chromatogram of 3-(Dimethylamino)-2-methylpropan-1-ol, you will typically observe:

• Solvent Peak (MeOH): ~2.0 - 3.0 min.

• Dimethylamine (Precursor): Elutes very early (often in the solvent tail) if unreacted. High levels indicate incomplete alkylation.

• Target Analyte: Sharp, symmetrical peak.

• Bis-alkylated Side Products: Late eluting peaks (>200°C). These are critical to monitor as they often possess higher toxicity.

Common Failure Modes

• Peak Tailing:

  • Cause: Active silanol sites in the liner or column interacting with the amine nitrogen.

  • Fix: Replace liner with a fresh base-deactivated liner. Trim 10cm from the column guard.

• Ghost Peaks:

  • Cause: Carryover of high-boiling impurities from previous runs.

  • Fix: Increase the final bake-out temperature to 240°C for 5 minutes at the end of every run.

References

• PubChem. (2025).[1] 3-(Dimethylamino)-2-methylpropan-1-ol Compound Summary. National Library of Medicine.[1] [Link]

• Agilent Technologies. (2011).[5] Analysis of Ethanol Amines using GC-FID. Application Note A01538. [Link]

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical analysis. Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240. [Link]

• Takeda, et al. (2017). A simplified guide for charged aerosol detection of non-chromophoric compounds. Journal of Pharmaceutical and Biomedical Analysis. [Link]

Sources

• 1. 3-(Dimethylamino)-2-methyl-1-propanol | C6H15NO | CID 118095 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CID 161474807 | C12H30N2O2 | CID 161474807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Quantitative NMR spectroscopy for accurate purity determination of amino acids, and uncertainty evaluation for differen… [ouci.dntb.gov.ua]
• 5. gcms.cz [gcms.cz]

A Comparative Guide to the Synthesis of 3-(Dimethylamino)-2-methylpropan-1-ol: A Cost-Benefit Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 3-(Dimethylamino)-2-methylpropan-1-ol

3-(Dimethylamino)-2-methylpropan-1-ol is a tertiary amino alcohol that serves as a versatile building block in the synthesis of a wide range of pharmaceutical compounds. Its bifunctional nature, containing both a hydroxyl and a tertiary amino group, makes it a valuable precursor for creating more complex molecules with therapeutic potential. Notably, it is a key intermediate in the synthesis of various analgesics and other centrally acting agents. Given its importance, the development of efficient and cost-effective synthetic routes is of paramount interest to the pharmaceutical and chemical industries.

This guide will explore and compare three primary synthetic methodologies:

• Route 1: Reductive Amination of 3-Hydroxy-2-methylpropanal

• Route 2: Grignard Reaction with a Suitable Amino-ketone

• Route 3: Catalytic Hydrogenation of 3-(Dimethylamino)-2-methylpropenal

Each route will be assessed based on raw material cost, reaction yield, process complexity, scalability, and environmental, health, and safety (EHS) considerations.

Route 1: Reductive Amination of 3-Hydroxy-2-methylpropanal

Reductive amination is a widely used and robust method for the formation of amines.[1][2] This pathway involves the reaction of an aldehyde or ketone with an amine in the presence of a reducing agent. In this case, 3-hydroxy-2-methylpropanal is reacted with dimethylamine to form an intermediate iminium ion, which is then reduced in situ to the desired product.

Experimental Protocol

Step 1: Imine Formation and In Situ Reduction

• To a solution of 3-hydroxy-2-methylpropanal (1.0 eq) in a suitable solvent such as methanol or ethanol, add dimethylamine (2.0-2.5 eq, typically as a solution in a compatible solvent) at room temperature.

• Stir the mixture for 30-60 minutes to allow for the formation of the intermediate iminium ion.

• Cool the reaction mixture to 0-5 °C in an ice bath.

• Slowly add a reducing agent, such as sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN) (1.5-2.0 eq), portion-wise, maintaining the temperature below 10 °C.[2]

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 4-6 hours, or until reaction completion is confirmed by TLC or GC analysis.

• Quench the reaction by the slow addition of water or a dilute acid solution.

• Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by distillation or column chromatography.

Cost-Benefit Analysis

Metric	Analysis
Raw Material Cost	Moderate. 3-Hydroxy-2-methylpropanal can be sourced commercially, but its cost can be a factor. Dimethylamine and sodium borohydride are relatively inexpensive.
Yield	Generally good to excellent (70-90%).
Process Complexity	Low to moderate. The reaction is typically a one-pot procedure, making it straightforward to perform.[1] However, careful control of temperature during the reduction step is crucial for safety and to minimize side reactions.
Scalability	Good. The process is amenable to scale-up, with the main consideration being efficient heat management during the exothermic reduction step.
EHS Considerations	The use of sodium borohydride requires caution as it reacts with water and protic solvents to generate flammable hydrogen gas. Sodium cyanoborohydride is toxic and generates highly toxic hydrogen cyanide gas upon acidification.[3] Proper quenching procedures and waste disposal are essential.

Workflow Diagram

Caption: Grignard Reaction Workflow.

Route 3: Catalytic Hydrogenation of 3-(Dimethylamino)-2-methylpropenal

Catalytic hydrogenation is a clean and efficient method for the reduction of double bonds. [4][5]This route involves the selective hydrogenation of the carbon-carbon double bond in 3-(dimethylamino)-2-methylpropenal, followed by the reduction of the aldehyde group. Often, this can be achieved in a single step with the appropriate catalyst and conditions.

Experimental Protocol

Step 1: Catalytic Hydrogenation

• In a high-pressure reactor (autoclave), charge a solution of 3-(dimethylamino)-2-methylpropenal (1.0 eq) in a suitable solvent (e.g., ethanol, methanol, ethyl acetate).

• Add a hydrogenation catalyst, such as Palladium on carbon (Pd/C), Platinum on carbon (Pt/C), or Raney Nickel (Ra-Ni). [4]The catalyst loading is typically 1-5 mol%.

• Seal the reactor and purge several times with nitrogen, followed by hydrogen.

• Pressurize the reactor with hydrogen to the desired pressure (typically 50-500 psi).

• Heat the reaction mixture to the desired temperature (e.g., 40-80 °C) and stir vigorously.

• Monitor the reaction progress by hydrogen uptake or by analyzing aliquots using GC or HPLC.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Rinse the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify by distillation if necessary.

Cost-Benefit Analysis

Metric	Analysis
Raw Material Cost	The cost of the starting enal can vary. Hydrogen gas is inexpensive. The primary cost is associated with the precious metal catalyst, although it can often be recovered and reused. [6]
Yield	High to excellent (85-98%). Catalytic hydrogenation is often a very clean and high-yielding reaction.
Process Complexity	Moderate to high. Requires specialized high-pressure hydrogenation equipment. Catalyst handling and filtration can also add complexity.
Scalability	Excellent. Catalytic hydrogenation is a well-established industrial process and is readily scalable.
EHS Considerations	Hydrogen gas is highly flammable and forms explosive mixtures with air. The use of high-pressure equipment requires appropriate safety protocols and infrastructure. Some catalysts, like Raney Nickel, can be pyrophoric.

Workflow Diagram

Caption: Catalytic Hydrogenation Workflow.

Comparative Summary and Recommendations

Synthesis Route	Raw Material Cost	Yield	Process Complexity	Scalability	EHS Concerns	Overall Recommendation
Reductive Amination	Moderate	Good	Low-Moderate	Good	Moderate	Excellent for lab-scale and pilot-scale synthesis due to its operational simplicity and good yields.
Grignard Reaction	Moderate-High	Moderate-Good	Moderate	Moderate	High	Suitable for smaller-scale synthesis where the starting materials are readily available, but less ideal for large-scale production due to safety and scalability challenges.
Catalytic Hydrogenation	Variable (Catalyst)	High-Excellent	Moderate-High	Excellent	High	The preferred route for large-scale industrial production, offering high yields and efficiency, provided the necessary high-pressure equipment and safety infrastructure are in place.

Concluding Remarks

The choice of the optimal synthetic route for 3-(Dimethylamino)-2-methylpropan-1-ol is contingent upon the specific requirements of the project, including the desired scale of production, available equipment, and cost constraints.

• For exploratory and medicinal chemistry applications at the laboratory scale, the Reductive Amination route offers a balance of simplicity, good yields, and manageable safety considerations.

• For large-scale manufacturing , the Catalytic Hydrogenation pathway is undoubtedly the most economically viable and efficient, despite the initial capital investment for high-pressure equipment. Its high yields and amenability to catalyst recycling make it the industry standard.

• The Grignard Reaction , while a classic and powerful method, presents significant challenges in terms of safety and scalability, making it the least favorable option for industrial production of this particular target molecule.

By carefully considering the trade-offs outlined in this guide, researchers and process chemists can select the most appropriate synthetic strategy to meet their specific objectives in the development of pharmaceuticals and other fine chemicals.

References

• Benchchem. An In-depth Technical Guide to 3-(Diethylamino)
• Chongqing Chemdad Co., Ltd. 3-(DIETHYLAMINO)-2,2-DIMETHYLPROPAN-1-OL.
• Google Patents. US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol.
• ChemicalBook. (S)-3-(dimethylamino)-1-(3-methoxyphenyl)-2-methylpropan-1-one synthesis.
• Santa Cruz Biotechnology. 3-(dimethylamino)-2-methylpropan-1-ol | CAS 33622-41-2.
• Google P
• Nottingham ePrints. A Reductive Amination Using Methyl Esters as Nominal Electrophiles.
• Master Organic Chemistry.
• WIPO Patentscope.
• ChemicalBook. 3-(dimethylamino)-2-methylpropan-1-ol | 33622-41-2.
• Google Patents. US20120277471A1 - Synthesis Method of 3-Methylamino-1, 2-Propanediol.
• Google Patents.
• Google Patents. EP0046288A1 - Process for the preparation of 3-dimethylamino-2,2-dimethyl propanal.
• Wu, J., Ji, C., et al. Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Chemistry.
• YouTube.
• Google Patents.
• MRS Communications.
• Tokyo Chemical Industry. 3-Dimethylamino-2,2-dimethyl-1-propanol | 19059-68-8.
• PrepChem.com. Synthesis of N-acetyl-β-alanine methyl ester.
• Google Patents. CN104370757A - Preparation method of 3-dimethylamino-1,2-propanediol.
• BLDpharm. 3-(Dimethylamino)-2-methylpropan-1-ol.
• PubChem. (E)-3-(dimethylamino)prop-2-en-1-ol.
• Sigma-Aldrich. N,N-Dimethyl-β-alanine hydrochloride AldrichCPR.
• TCI Chemicals.
• Scribd. Grignard Reagent.
• YouTube. 8.
• Clariant.
• Benchchem. Synthesis of N-Methyl-L-alanine: A Technical Guide.
• ChemicalBook. 3-Dimethylamino-1-propanol synthesis.
• Sigma-Aldrich.

Sources

• 1. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. m.youtube.com [m.youtube.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. m.youtube.com [m.youtube.com]
• 6. clariant.com [clariant.com]

Performance of 3-(Dimethylamino)-2-methylpropan-1-ol in different reaction types

The following guide provides a technical assessment of 3-(Dimethylamino)-2-methylpropan-1-ol (CAS: 33622-41-2), a specialized tertiary amino alcohol.

This analysis prioritizes structural-activity relationships (SAR) to evaluate its utility in Acid Gas Scrubbing (CO2 Capture) and Pharmaceutical Synthesis , comparing it against industry standards like MDEA (Methyldiethanolamine) and 3DMA1P (3-Dimethylamino-1-propanol).

Performance Characteristics & Comparative Analysis

Chemical Identity:

• CAS: 33622-41-2[1][2][3][4]

• IUPAC: 3-(Dimethylamino)-2-methylpropan-1-ol[4]

• Class: Sterically Hindered Tertiary Amino Alcohol

• Molecular Weight: 117.19 g/mol [1][2]

• Key Feature: The "2-methyl" branch provides steric bulk

  to the nitrogen and to the hydroxyl group, distinct from linear analogs.

Part 1: Reaction Type Analysis

Acid Gas Absorption (CO2/H2S Capture)

This is the primary industrial application for tertiary alkanolamines. Unlike primary amines (e.g., MEA) that form stable carbamates, 3-(Dimethylamino)-2-methylpropan-1-ol acts via a base-catalyzed hydration mechanism.

Mechanism: The molecule (

) does not react directly with CO2. Instead, it catalyzes the hydrolysis of CO2 to form bicarbonate ( ).

Performance Comparison:

Feature	3-(Dimethylamino)-2-methylpropan-1-ol	MDEA (Standard Alternative)	MEA (Primary Alternative)
Reaction Type	Bicarbonate Formation (Slow, High Capacity)	Bicarbonate Formation	Carbamate Formation (Fast, High Energy)
CO2 Capacity	High (1.0 mol CO2/mol amine theoretical)	High (1.0 mol CO2/mol amine)	Limited (0.5 mol CO2/mol amine)
Regeneration Energy	Very Low (Steric hindrance aids desorption)	Low	High (Strong bond requires high heat)
Reaction Kinetics	Moderate (Faster than MDEA due to basicity)	Slow (Requires promoter like Piperazine)	Fast
Selectivity	High H2S selectivity over CO2	High H2S selectivity	Non-selective

Expert Insight (The "Methyl Effect"): The 2-methyl branch in this molecule serves a critical dual function compared to the linear 3-Dimethylamino-1-propanol (3DMA1P) :

• Hydrophobicity: It increases the lipophilicity of the molecule, which can alter the surface tension of the solvent, potentially improving mass transfer rates at the gas-liquid interface.

• Steric Desorption: The bulkiness destabilizes the protonated amine-bicarbonate complex slightly more than MDEA, theoretically lowering the temperature required for the stripping (regeneration) phase.

Pharmaceutical Synthesis (Mannich Base/Alkylating Agent)

In drug development, this molecule serves as a bifunctional building block. It provides a dimethylamino tail (common in antihistamines and antidepressants) and a primary alcohol for coupling.

Reaction Utility:

• Esterification/Etherification: The primary alcohol (-OH) is nucleophilic but sterically modified by the adjacent methyl group. This prevents unwanted side reactions (like dehydration) compared to linear alcohols.

• Chlorination Precursor: Converted to the chloro-amine (via SOCl2) to act as an alkylating agent for introducing the 2-methyl-3-(dimethylamino)propyl chain.

Part 2: Experimental Protocols

Protocol A: CO2 Equilibrium Solubility Determination

Objective: Validate the absorption capacity of 3-(Dimethylamino)-2-methylpropan-1-ol compared to MDEA.

Reagents:

• Amine Solution (30 wt% in water)[5]

• CO2 Gas (99.99%)

• N2 Gas (for purging)

Workflow:

• Preparation: Charge a thermostated Vapor-Liquid Equilibrium (VLE) cell with 100 mL of the 30 wt% amine solution.

• Equilibration: Set temperature to 40°C (Standard absorber temp). Stir magnetically at 500 RPM.

• Dosing: Introduce CO2 gas at a fixed pressure (e.g., 10 kPa partial pressure).

• Measurement: Monitor pressure drop until equilibrium is reached (constant pressure for >30 mins).

• Quantification: Calculate CO2 loading (

  , mol CO2/mol amine) using the ideal gas law based on pressure drop.

• Validation: Titrate the liquid phase with 1.0N HCl using a Chittick apparatus to confirm CO2 content (liquid phase analysis).

Self-Validating Check: The liquid titration result must match the gas-phase pressure drop calculation within

5%. If not, check for leaks or amine volatility losses.

Protocol B: Synthesis of a Model Ester (Acylation)

Objective: Demonstrate the nucleophilic utility of the hydroxyl group under steric constraint.

Reagents:

• 3-(Dimethylamino)-2-methylpropan-1-ol (10 mmol)

• Benzoyl Chloride (11 mmol)

• Dichloromethane (DCM) (Solvent)

• Note: No external base is needed; the molecule acts as its own acid scavenger (autosolvating).

Steps:

• Dissolve 1.17g of the amino alcohol in 20 mL dry DCM.

• Cool to 0°C under Nitrogen.

• Add Benzoyl Chloride dropwise over 10 minutes. Observation: White precipitate (amine hydrochloride salt) may form if the free base is consumed, but since the product is an ester-amine, the HCl will protonate the tertiary amine site.

• Stir at Room Temp for 4 hours.

• Workup (Critical): The product exists as a hydrochloride salt. Extract with saturated NaHCO3 to neutralize the amine and move the free base into the organic layer.

• Dry (MgSO4) and evaporate.

Part 3: Visualization of Mechanisms

Diagram 1: CO2 Capture Mechanism & Steric Influence

This diagram illustrates how the tertiary amine facilitates bicarbonate formation without forming a carbamate, highlighting the role of the methyl group.

Caption: Mechanism of CO2 absorption showing the pathway to bicarbonate formation. The steric hindrance of the 2-methyl group aids in the desorption process by destabilizing the ion pair.

Diagram 2: Comparative Performance Matrix

A decision tree for selecting this amine over alternatives.

Caption: Selection matrix guiding the choice between 3-(Dimethylamino)-2-methylpropan-1-ol and standard alternatives based on reaction requirements.

References

• PubChem Database. "3-(Dimethylamino)-2-methylpropan-1-ol (Compound)."[4] National Center for Biotechnology Information. Accessed 2026.[4][6] [Link]

• Maddox, R. N., & Morgan, D. J. "Gas Conditioning and Processing: Gas Treating and Sulfur Recovery." Campbell Petroleum Series. (Standard reference for MDEA/Amine kinetics comparisons).

• Rochelle, G. T. "Amine Scrubbing for CO2 Capture." Science, 325(5948), 1652-1654. (Foundational text on tertiary amine mechanisms and steric effects). [Link]

Sources

• 1. 3-(dimethylamino)-2-methylpropan-1-ol | CAS 33622-41-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. echemi.com [echemi.com]
• 3. 3-(dimethylamino)-2-methylpropan-1-ol [33622-41-2] | Chemsigma [chemsigma.com]
• 4. 3-(Dimethylamino)-2-methyl-1-propanol | C6H15NO | CID 118095 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. gneechem.com [gneechem.com]

Comparative Guide: Alternatives to 3-(Dimethylamino)-2-methylpropan-1-ol in Synthesis

[1]

Executive Summary

3-(Dimethylamino)-2-methylpropan-1-ol (DMAMP, CAS 2216-19-5) is a privileged scaffold in medicinal chemistry, serving as the "linker" backbone for major analgesics (e.g., Tapentadol) and phenothiazine antipsychotics.[1] Its value lies in the 2-methyl branching , which introduces chirality and steric bulk that protects the amine from metabolic N-dealkylation while locking the conformation for receptor binding.[1]

However, DMAMP presents challenges: it is often a viscous, hygroscopic oil requiring high-vacuum distillation, and its chiral resolution is cost-intensive.[1] This guide analyzes three classes of alternatives:

• Process Substitutes: Reagents that bypass the alcohol handling (e.g., pre-activated chlorides).

• Structural Bioisosteres: Simplified analogs for early-stage SAR (Structure-Activity Relationship) screening.

• Functional Equivalents: Superior ligands for asymmetric catalysis where DMAMP is too flexible.

Part 1: Structural & Functional Profiling[1]

To select an alternative, we must first deconstruct the functional role of DMAMP in a reaction matrix.

Feature	Chemical Role	Consequence of Removal/Alteration
Primary Alcohol	Nucleophile / Leaving Group Precursor	Essential for attachment to the core scaffold (e.g., via etherification or chlorination).[1]
Tertiary Amine	Basic Center / Hydrogen Bond Acceptor	Critical for physiological solubility and receptor interaction (salt bridge formation).
2-Methyl Group	The "Anchor"	Crucial. Introduces chirality ( ).[1] Increases lipophilicity. Induces the Thorpe-Ingold Effect, accelerating cyclization or locking bioactive conformations.[1]

Decision Matrix: Selecting the Right Alternative

Figure 1: Strategic decision tree for replacing 3-(Dimethylamino)-2-methylpropan-1-ol based on end-application requirements.

Part 2: Comparative Analysis of Alternatives

The Process Substitute: 3-Dimethylamino-2-methylpropyl chloride HCl

Best For: Manufacturing existing drugs (Tapentadol, Levomepromazine) while avoiding the viscous alcohol handling.[1]

In many protocols, DMAMP is converted to its alkyl chloride in situ using thionyl chloride (

). This generates gas and requires rigorous quenching. Using the pre-isolated hydrochloride salt (CAS 4261-67-0) eliminates a hazardous process step.[1]

Metric	DMAMP (Alcohol)	DMAMP-Cl (Chloride Salt)	Advantage
State	Viscous Liquid / Low-melt Solid	Crystalline Solid	Easier weighing/dosing; non-hygroscopic.[1]
Reactivity	Requires activation ( or MsCl)	Ready-to-use Electrophile	Eliminates 1 reaction step and toxic off-gassing.[1]
Storage	Air/Moisture Sensitive	Stable at Room Temp	Long-term inventory stability.[1]
Atom Economy	Lower (due to activation reagents)	Higher	Direct alkylation.

Technical Note: When using the chloride salt, an additional equivalent of base (e.g.,

or ) is required to neutralize the HCl salt before the nucleophilic attack can occur.

The "Cost-Saver": 3-(Dimethylamino)-1-propanol

Best For: Early-stage drug discovery where the 2-methyl group's steric influence is being tested.[1]

Removing the 2-methyl branch significantly reduces cost and complexity (no chirality).[1] However, it alters the Thorpe-Ingold effect.[1]

• Chemical Consequence: Without the 2-methyl group, the chain is more flexible.[1] In cyclization reactions, this often leads to slower kinetics and lower yields compared to the methylated variant.

• Biological Consequence: Loss of the methyl group usually drops lipophilicity (

  decreases by ~0.5), potentially reducing blood-brain barrier (BBB) penetration.

The Catalytic Superior: cis-1-Amino-2-indanol derivatives

Best For: Asymmetric synthesis ligands.[1]

DMAMP is occasionally used as a chiral ligand, but its conformational flexibility results in poor enantiomeric excess (ee). Rigid amino alcohols are superior alternatives.

• Mechanism: Rigid backbones (Indanol, Norephedrine) create a tighter "chiral pocket" around the metal center (e.g., Zn, Cu), enforcing stereoselectivity during alkylation or reduction.

• Data Point: In the asymmetric addition of diethylzinc to aldehydes, DMAMP derivatives typically yield <60% ee, whereas Indanol-based ligands achieve >95% ee [1].[1]

Part 3: Experimental Protocol (Self-Validating)

Case Study: Activation of DMAMP vs. Direct Use of Chloride Salt

Objective: Synthesis of a Phenothiazine derivative via N-alkylation.

Method A: Traditional Route (Using DMAMP Alcohol)

• Activation: Dissolve DMAMP (1.0 eq) in Toluene. Add

  (1.2 eq) dropwise at 0°C.

• Reflux: Heat to 80°C for 2 hours (Gas evolution!).

• Workup: Evaporate solvent/excess

  to obtain the crude chloride.

• Coupling: Redissolve in DMF. Add Phenothiazine (0.9 eq) and NaH (2.0 eq). Heat to 100°C for 12h.

Method B: Recommended Alternative Route (Using Chloride Salt)

This method is self-validating because the starting material is a stable solid, ensuring precise stoichiometry without volatile loss.[1]

• Preparation: Charge a flask with Phenothiazine (1.0 eq) and 3-Dimethylamino-2-methylpropyl chloride HCl (1.1 eq).

• Solvent/Base: Add Toluene (10 vol) and powdered NaOH (2.5 eq). Add catalytic TBAB (Tetrabutylammonium bromide, 5 mol%) for phase transfer.

• Reaction: Reflux with a Dean-Stark trap (azeotropic water removal) for 6-8 hours.

• Validation: Monitor by TLC (Mobile phase: 10% MeOH in DCM). The disappearance of the phenothiazine spot indicates completion.

• Workup: Filter inorganic salts. Wash filtrate with water. Crystallize product.

Why Method B Wins:

• Safety: No

  handling.

• Yield: Azeotropic water removal drives the reaction to completion (Le Chatelier’s principle).

• Throughput: One-pot procedure vs. two-step sequence.

Reaction Workflow Diagram

Figure 2: Optimized Phase Transfer Catalysis (PTC) workflow using the chloride salt alternative to avoid thionyl chloride activation.

Part 4: Critical Parameters for Validation

When switching from DMAMP to an alternative, verify these three parameters to ensure product integrity:

• Stereochemical Purity:

  • DMAMP often comes as a racemate or specific enantiomer (usually (S)-isomer for Tapentadol).[1]

  • Risk:[2][3] The Chloride Salt alternative must be sourced with the same optical rotation. Racemization can occur if the reaction temperature exceeds 120°C in the presence of strong bases.

  • Test: Chiral HPLC (Chiralpak AD-H column).[1]

• Impurity Profile (The "Dimer"):

  • A common side reaction in these alkylations is the quaternary ammonium salt formation (self-alkylation).

  • Control: Maintain high dilution (10-15 volumes of solvent) to favor intermolecular reaction over intramolecular or intermolecular polymerization.[1]

• Residual Solvents:

  • DMAMP has a high boiling point (~180°C). It is difficult to remove if used in excess.

  • Advantage of Alternative:[1][2] The chloride salt is fully consumed or washed out as an ionic species in the aqueous workup, simplifying purification.

References

• Asymmetric Ligand Comparison: Chem. Soc. Rev., 2006, 35 , 226-236.[1][4] Link (Discussion on rigid amino alcohols vs. flexible chains in catalysis).

• Tapentadol Synthesis & Intermediates: U.S. Patent RE39593E.[3][5] "Use of 3-dimethylamino-2-methylpropyl chloride in analgesic synthesis." Link

• Phenothiazine Alkylation Protocols: Russian Patent RU2233274C1. "Method for preparing 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine using phase transfer catalysis." Link

• Compound Data: PubChem CID 161474807 (3-(dimethylamino)-2-methylpropan-1-ol).[1] Link

Sources

• 1. CN104370757A - Preparation method of 3-dimethylamino-1,2-propanediol - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. WO2012101649A1 - A novel stereospecific synthesis of (-) (2s,3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]

A Senior Application Scientist's Guide to Reproducibility in Syntheses Utilizing 3-(Dimethylamino)-2-methylpropan-1-ol

For researchers, scientists, and professionals in drug development, the reproducibility of synthetic protocols is the bedrock of reliable and scalable outcomes. This guide provides an in-depth technical analysis of experimental reproducibility when using 3-(Dimethylamino)-2-methylpropan-1-ol, a key amino alcohol intermediate. We will explore the critical factors influencing reaction outcomes, compare its performance with viable alternatives, and provide detailed, validated experimental protocols to ensure consistent results in your laboratory.

Introduction to 3-(Dimethylamino)-2-methylpropan-1-ol: A Versatile Building Block

3-(Dimethylamino)-2-methylpropan-1-ol is a chiral amino alcohol that serves as a valuable building block in the synthesis of a variety of bioactive molecules.[1] Its structure, featuring a tertiary amine and a primary alcohol, makes it a versatile intermediate in the production of pharmaceuticals and agrochemicals.[1] Notably, it is a key precursor in the synthesis of important analgesics and other therapeutic agents. The dimethylamino group offers favorable properties such as enhanced solubility and stability to the parent molecule and its derivatives.[1]

The Crux of Reproducibility: Key Factors and Considerations

Achieving reproducible results in organic synthesis is a multifaceted challenge that extends beyond simply following a published procedure. Several critical variables can significantly impact the yield, purity, and overall success of a reaction.

Purity of Starting Materials: The purity of 3-(Dimethylamino)-2-methylpropan-1-ol and other reactants is paramount. Impurities can act as catalysts or inhibitors, leading to unpredictable reaction rates and the formation of side products. It is crucial to characterize the purity of all starting materials using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy or Gas Chromatography-Mass Spectrometry (GC-MS) prior to use.

Solvent and Reaction Conditions: The choice of solvent can dramatically influence the solubility of reactants, reaction kinetics, and the stability of intermediates. A range of solvents can be employed in reactions involving amino alcohols, including hydrocarbons (toluene, xylene), halogenated solvents (methylene chloride), ethers (tetrahydrofuran), and aprotic polar solvents (dimethylformamide).[2] The optimal solvent will depend on the specific reaction being performed. Temperature, pressure, and atmospheric conditions (e.g., inert atmosphere to prevent oxidation) must be precisely controlled and monitored throughout the experiment.

Stoichiometry and Addition Rate: The molar ratio of reactants can significantly affect the outcome of the reaction. For instance, in the synthesis of 3-dimethylamino-1,2-propanediol, a related compound, the molar ratio of dimethylamine, 3-chloro-1,2-propanediol, and the base is a critical parameter.[3] The rate of addition of reagents can also influence local concentrations and heat generation, potentially leading to side reactions.

Work-up and Purification: The method of quenching the reaction and the subsequent purification steps are critical for isolating the desired product in high purity. Inadequate work-up can lead to the co-extraction of impurities, while inappropriate purification techniques can result in product loss. Distillation, crystallization, and chromatography are common purification methods, and the choice depends on the physical properties of the product.

Comparative Analysis: 3-(Dimethylamino)-2-methylpropan-1-ol vs. Alternatives

While 3-(Dimethylamino)-2-methylpropan-1-ol is a valuable reagent, several alternatives can be considered depending on the specific synthetic goal. The choice of reagent often involves a trade-off between reactivity, selectivity, cost, and ease of handling.

A notable application of amino alcohols is in the synthesis of Tramadol, an opioid analgesic. The synthesis involves a Mannich reaction, where an amino alcohol is a key intermediate.[4][5]

Below is a comparative overview of 3-(Dimethylamino)-2-methylpropan-1-ol and a common alternative, 2-(Dimethylaminomethyl)cyclohexanone, in the context of a Mannich-type reaction.

Feature	3-(Dimethylamino)-2-methylpropan-1-ol	2-(Dimethylaminomethyl)cyclohexanone	Rationale and Impact on Reproducibility
Structure & Steric Hindrance	Acyclic, less sterically hindered around the nitrogen.	Cyclic, more sterically hindered.	The lower steric hindrance of 3-(Dimethylamino)-2-methylpropan-1-ol can lead to faster reaction rates. However, the rigidity of the cyclic structure in the alternative might offer better stereocontrol in certain reactions. The impact of steric hindrance on reactivity is a well-established principle in organic chemistry.[6][7]
Typical Application	Intermediate in the synthesis of various pharmaceuticals.	Key intermediate in the synthesis of Tramadol.[8]	Both are used in the synthesis of complex molecules, but their specific applications can differ based on the desired final product structure.
Potential Side Reactions	Susceptible to oxidation of the alcohol group. The tertiary amine can also undergo N-oxide formation.	The ketone functionality can undergo various side reactions, such as aldol condensation or reactions with nucleophiles.	The nature of potential side products is a critical factor in reproducibility, as it can complicate purification and reduce the yield of the desired product.
Purification	Can typically be purified by distillation.	Purification might require chromatography to separate it from unreacted starting materials and side products.	The ease of purification directly impacts the scalability and cost-effectiveness of a process. Distillation is generally more amenable to large-scale production.

Experimental Protocols for Reproducible Syntheses

To ensure reproducibility, it is essential to follow detailed, step-by-step protocols. Below are illustrative protocols for a generic N-alkylation reaction using 3-(Dimethylamino)-2-methylpropan-1-ol and a comparative protocol for a Mannich reaction leading to a Tramadol precursor.

Protocol 1: N-Alkylation of a Secondary Amine with 3-(Dimethylamino)-2-methylpropan-1-ol

This protocol describes a representative N-alkylation reaction.

Objective: To synthesize N-benzyl-3-(dimethylamino)-2-methylpropan-1-amine.

Materials:

• 3-(Dimethylamino)-2-methylpropan-1-ol (1 eq)

• Benzylamine (1.1 eq)

• Toluene (solvent)

• Sodium triacetoxyborohydride (1.5 eq)

• Acetic acid (catalytic amount)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask with a magnetic stirrer

• Reflux condenser

• Separatory funnel

Procedure:

• To a stirred solution of 3-(Dimethylamino)-2-methylpropan-1-ol in toluene, add benzylamine and a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride in portions over 15 minutes.

• Stir the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with toluene.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Rationale for Key Steps:

• Acetic Acid Catalyst: The acid protonates the hydroxyl group, making it a better leaving group.

• Sodium Triacetoxyborohydride: A mild reducing agent suitable for reductive amination.

• Aqueous Work-up: To remove unreacted reagents and byproducts.

Protocol 2: Synthesis of a Tramadol Precursor via a Mannich Reaction

This protocol is based on the well-established synthesis of Tramadol.[4]

Objective: To synthesize 2-((dimethylamino)methyl)cyclohexan-1-one, a precursor to Tramadol.

Materials:

• Cyclohexanone (1 eq)

• Dimethylamine hydrochloride (1.2 eq)

• Paraformaldehyde (1.2 eq)

• Hydrochloric acid (catalytic amount)

• Ethanol (solvent)

• Sodium hydroxide solution

• Diethyl ether

• Round-bottom flask with a magnetic stirrer

• Reflux condenser

Procedure:

• In a round-bottom flask, combine cyclohexanone, dimethylamine hydrochloride, paraformaldehyde, and a catalytic amount of hydrochloric acid in ethanol.

• Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC.

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• Make the solution basic by the dropwise addition of a sodium hydroxide solution.

• Extract the product with diethyl ether.

• Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the product by vacuum distillation.

Rationale for Key Steps:

• Acid Catalyst: Facilitates the formation of the electrophilic iminium ion from dimethylamine and formaldehyde.

• Reflux: Provides the necessary activation energy for the reaction to proceed at a reasonable rate.

• Basic Work-up: To neutralize the acid and deprotonate the amine, making it extractable into the organic solvent.

Visualization of Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the key stages of the described syntheses.

Caption: Workflow for Mannich Reaction.

Conclusion

The reproducibility of experiments involving 3-(Dimethylamino)-2-methylpropan-1-ol is contingent upon a meticulous approach to experimental design and execution. By carefully controlling variables such as reagent purity, reaction conditions, and purification methods, researchers can achieve consistent and reliable outcomes. While direct comparative data on reproducibility with alternatives may be limited, an understanding of fundamental chemical principles such as steric hindrance and reactivity can guide the rational selection of reagents for specific synthetic applications. The protocols and workflows provided in this guide serve as a robust foundation for researchers to build upon, fostering a culture of reproducibility in the pursuit of novel chemical entities.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of 3-(Diethylamino)-2,2-dimethylpropan-1-ol in Pharmaceutical Development. Retrieved from [Link]

• Chem-Impex. (n.d.). (S)-3-(Dimethylamino)-1-(2-thienyl)-1-propanol. Retrieved from [Link]

• ResearchGate. (n.d.). 22013 PDFs | Review articles in AMINO ALCOHOLS. Retrieved from [Link]

• Google Patents. (n.d.). US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol.
• Andersen, J., et al. (2012). Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. Journal of Medicinal Chemistry, 55(17), 7563–7573.
• Li, G., et al. (2023). Catalytic Asymmetric Synthesis of 1,2-Fused Tricyclic Indoles Containing an Eight-Membered Biaryl Bridge. Organic Letters, 25(4), 634–639.

• ResearchGate. (n.d.). 3-(N-Methylamino)-1-(2-thienyl)propan-1-ol: Revisiting Eli Lilly's Resolution−Racemization−Recycle Synthesis of Duloxetine for Its Robust Processes. Retrieved from [Link]

• Reddit. (2018). How does steric hindrance affect reactivity of alcohols, ketones, and aldehydes?. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Generation of a structurally diverse library through alkylation and ring closure reactions using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride. Retrieved from [Link]

• Google Patents. (n.d.). WO2003078380A2 - Process for preparing tramadol hydrochloride and/or tramadol momohydrate.

• Wikipedia. (n.d.). Mannich reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of steric hindrance and π electrons on alcohol self-association. Retrieved from [Link]

• MDPI. (2018). Amino Alcohol Oxidation with Gold Catalysts: The Effect of Amino Groups.
• MDPI. (2021). Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions. Applied Sciences, 11(12), 5569.
• Google Patents. (n.d.). EP1346978A1 - Process for preparing tramadol hydrochloride and/or tramadol monohydrate.

• ResearchGate. (n.d.). (PDF) Synthesis of Tramadol and Analogous. Retrieved from [Link]

• Bull, J. A., et al. (2021). Hydrogen‐Borrowing Alkylation of 1,2‐Amino Alcohols in the Synthesis of Enantioenriched γ‐Aminobutyric Acids.

• Organic Chemistry Tutor. (2023, March 3). Let's Talk About the Mannich -- It's EASY, I Promise! [Video]. YouTube. [Link]

• Westlake University. (2023, October 12). New Approach Facilitates Chiral Amino Alcohol Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). US6469213B1 - Tramadol, salts thereof and process for their preparation.

• PolyU Electronic Theses. (1998). New enantioselective catalysts based on chiral amino alcohols. Retrieved from [Link]

• Google Patents. (n.d.). US3402203A - Process of preparing n, n-dimethylamino alcohols.
• Arkivoc. (2009).
• Google Patents. (n.d.). CN104370757A - Preparation method of 3-dimethylamino-1,2-propanediol.

• Sciencemadness. (2009, June 15). Mannich reaction with enolizable aldehydes. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. US20130296608A1 - Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]
• 3. CN104370757A - Preparation method of 3-dimethylamino-1,2-propanediol - Google Patents [patents.google.com]
• 4. WO2003078380A2 - Process for preparing tramadol hydrochloride and/or tramadol momohydrate - Google Patents [patents.google.com]
• 5. Mannich reaction - Wikipedia [en.wikipedia.org]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal of 3-(Dimethylamino)-2-methylpropan-1-ol

Executive Summary: Immediate Action Plan

Do NOT pour this chemical down the drain. Do NOT mix with acids, oxidizers, or nitrates in the waste stream.[1][2][3][4]

3-(Dimethylamino)-2-methylpropan-1-ol (CAS 33622-41-2) is a corrosive organic base with combustible properties . Improper disposal poses immediate risks of exothermic explosion (if mixed with acids) and long-term aquatic toxicity.

Disposal Directive:

• Primary Stream: High BTU Incineration (Fuel Blending).

• RCRA Status: Characteristic Hazardous Waste (D001, D002).[1][5]

• Container: Polyethylene (HDPE) or Glass; NO Metal (due to corrosivity).

Chemical Profile & Hazard Characterization

To dispose of this agent safely, you must understand its physicochemical behavior.[1] It is an amino-alcohol, meaning it carries dual hazards: the basicity of the amine and the flammability of the organic backbone.[1]

Physicochemical Data Table

Property	Value	Operational Implication
CAS Number	33622-41-2	Unique identifier for waste manifests.
Physical State	Colorless Liquid	Requires leak-proof secondary containment.
Flash Point	~48.3°C - 74°C*	Ignitable. Treat as Flammable Liquid (Class 3) for safety margins.
pH / pKa	> 11.0 / ~14.9	Corrosive. Causes severe skin burns (H314).
Reactivity	Strong Base	Exothermic reaction with acids; incompatible with oxidizers.

*Note: Data sources vary on Flash Point. In waste management, always assume the lower value (Higher Hazard) to ensure compliance with D001 (Ignitable) protocols.

Regulatory Framework (RCRA Compliance)

Under the US EPA Resource Conservation and Recovery Act (RCRA), this chemical is not a "P" or "U" listed waste by name, but it is regulated based on Characteristics .[1]

• D001 (Ignitability): Due to a flash point < 60°C (conservative estimate), it meets the criteria for ignitable liquid waste.[1][5]

• D002 (Corrosivity): As a liquid with a pH ≥ 12.5 (or ability to corrode steel), it is classified as corrosive.[1][6]

Compliance Requirement: You must label waste containers with both D001 and D002 codes unless analytical testing proves the specific batch has a flash point > 60°C and pH < 12.5.

Operational Disposal Protocol

This protocol uses a Self-Validating System : every step includes a check to prevent downstream errors.

Phase 1: Segregation (The Critical Control Point)

The Risk: Mixing this amine with acids generates massive heat (neutralization enthalpy). Mixing with nitrates/nitrites can form carcinogenic nitrosamines.

• Protocol: Dedicate a specific waste stream for "Basic Organic Liquids" .

• Validation: Before adding to a waste container, check the container log. If "Acid," "Oxidizer," or "Peroxide" is listed, STOP .[1]

Phase 2: Packaging & Container Selection

• Material: High-Density Polyethylene (HDPE) is the industry standard. It resists high pH attack better than some metals and is less fragile than glass.

• Venting: Use a vented cap if available, or leave significant headspace (10-15%) to accommodate expansion if the waste stream warms.[1]

• Validation: Inspect the container for "stress cracking" (common in old HDPE exposed to amines).

Phase 3: Labeling

Attach a hazardous waste tag before the first drop enters the container.

• Constituents: 3-(Dimethylamino)-2-methylpropan-1-ol (95-100%).

• Hazards: Corrosive, Flammable.[1][7]

Phase 4: Final Disposal Pathway

Recommended Method: Fuel Blending / Incineration. Because the molecule contains nitrogen, high-temperature incineration with scrubbing is required to manage NOx emissions.[1]

• Do Not use elementary neutralization (drain disposal) unless you have a specific permit. The organic backbone contributes to Chemical Oxygen Demand (COD) and is toxic to aquatic life.

Workflow Visualization

The following diagram outlines the decision logic for disposing of 3-(Dimethylamino)-2-methylpropan-1-ol.

Figure 1: Decision logic and workflow for the safe segregation and disposal of amino-alcohol waste.

Emergency Spill Response

In the event of a spill in the laboratory:

• Evacuate & Ventilate: Remove ignition sources immediately (Flash Point risk).

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If the spill is large (>1L), use a respirator (organic vapor/amine cartridge).[1]

• Containment: Dike the spill with inert absorbent (Vermiculite or Clay).

  • Warning: Do not use paper towels or sawdust; the amine can react with cellulose or increase flammability surface area.

• Neutralization (Optional for small spills): You may treat the absorbed material with a dilute, weak acid (e.g., Citric Acid) very slowly to reduce pH, but this will generate heat.[1]

• Disposal of Debris: Scoop absorbed material into a wide-mouth HDPE jar. Label as "Hazardous Waste - Debris (Flammable/Corrosive)."

References

• National Center for Biotechnology Information (PubChem). (n.d.). Compound Summary for CID 138386, 3-(Dimethylamino)-2-methylpropan-1-ol. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. bsu.edu [bsu.edu]
• 3. calpaclab.com [calpaclab.com]
• 4. Chemical Incompatibility Guide – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 5. republicservices.com [republicservices.com]
• 6. my.alfred.edu [my.alfred.edu]
• 7. fishersci.com [fishersci.com]

Personal protective equipment for handling 3-(Dimethylamino)-2-methylpropan-1-ol

Executive Summary & Chemical Profile

3-(Dimethylamino)-2-methylpropan-1-ol (CAS: 33622-41-2) is a bifunctional amino-alcohol intermediate frequently employed in the synthesis of pharmaceutical scaffolds and functionalized polymers. Its dual nature—possessing both a basic tertiary amine and a primary hydroxyl group—makes it a versatile nucleophile but also presents specific safety challenges.

This compound is corrosive and combustible .[1][2] It poses a severe risk of irreversible tissue damage upon contact and respiratory distress upon inhalation. This guide moves beyond basic SDS data to provide a field-proven operational framework for safe handling.

Physicochemical Safety Data

Property	Value	Operational Implication
Physical State	Liquid (Colorless to pale yellow)	Fluid handling protocols apply; risk of splash.
Basicity	Alkaline	Incompatible with strong acids, acid chlorides, and anhydrides.
Flash Point	~60–70°C (Est.) / H226 or H227	Combustible. Ground all equipment. Avoid open flames.
Vapor Pressure	Moderate	Volatile amine odor. Handling outside a fume hood is prohibited.
Stability	Hygroscopic / Air-sensitive	Absorbs CO₂ and moisture. Store under inert atmosphere (N₂/Ar).

Hazard Identification & Risk Assessment

GHS Classification:

• Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).

• Serious Eye Damage: Category 1 (Risk of blindness).[1]

• Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[3]

• Flammable Liquid: Category 3/4 (Flammable liquid and vapor).

Mechanism of Injury: Unlike simple acids which coagulate proteins (forming a barrier), this organic base induces liquefactive necrosis . The amine saponifies fatty tissues and penetrates deep into the dermis, often causing delayed onset pain while damage continues subcutaneously. Immediate decontamination is critical.

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire (lab coat, pants, closed shoes) is the baseline. The following are specific upgrades required for this substance.

Protection Zone	Recommended Equipment	Technical Rationale
Hand Protection (Splash)	Nitrile Gloves (Double-gloved) Min. Thickness: 0.11 mm (4-5 mil)	Nitrile offers fair resistance to aliphatic amines for incidental contact. Double-gloving allows outer glove removal immediately upon contamination without exposing skin.
Hand Protection (Immersion)	Butyl Rubber or Viton® Thickness: >0.3 mm	Required for spill cleanup or bulk transfer (>1L). Amines can permeate thin nitrile in <15 minutes.
Eye & Face	Chemical Splash Goggles + Face Shield	Critical: Safety glasses are insufficient. The "chimney effect" can channel vapors to the eyes. A face shield protects the neck/chin from splashes during pouring.
Respiratory	Fume Hood (Primary) Face Velocity: 80–100 fpm	Engineering controls are superior to respirators. If hood is unavailable (emergency only), use a Full-Face Respirator with ABEK (Ammonia/Amine) cartridges.
Body	Chemical-Resistant Apron	Wear over lab coat during bulk transfer to prevent soak-through to clothing.

Operational Handling Protocol

This workflow enforces a "Zero-Contact" policy. All manipulations must occur within a controlled environment.[2]

Phase A: Receipt & Storage

• Inspection: Upon receipt, check the bottle seal. If the liquid has turned dark yellow/brown, significant oxidation has occurred.

• Inert Storage: This compound is hygroscopic and absorbs CO₂ from the air to form carbamates.

  • Action: Parafilm is insufficient. Store in a tightly sealed container under an Argon or Nitrogen blanket .

  • Location: Flammables cabinet, separated from strong oxidizers and acids.

Phase B: Active Synthesis (Weighing & Transfer)

• Step 1: Preparation. Clear the fume hood. Place a chemically resistant tray (polypropylene) in the hood to act as secondary containment.

• Step 2: Dispensing.

  • Small Scale (<10 mL): Use a glass syringe with a long needle. Avoid pouring.

  • Large Scale (>10 mL): Use a pressure-equalizing addition funnel or a peristaltic pump with chemically compatible tubing (e.g., Tygon Chemical). Do not pour freely from large drums to avoid glugging and splash-back.

• Step 3: Neutralization of Tools. Immediately rinse syringes/glassware with a dilute acid solution (e.g., 1M HCl) or a solvent (Ethanol) inside the hood before removing them for washing. This neutralizes the amine residue and odor.

Phase C: Safe Handling Lifecycle Diagram

Figure 1: The "Zero-Contact" operational lifecycle for handling corrosive amines.

Emergency Response & First Aid

Post this section near the workstation.

• Eye Contact:

  • Action: Immediately flush with water for at least 15 minutes .[2][4][5] Hold eyelids apart.

  • Note: Time is tissue. Do not wait for medical personnel to arrive before flushing.

• Skin Contact:

  • Action: Drench with water immediately.[2][4] Remove contaminated clothing while showering.[2]

  • Caution: Do not use vinegar or acid to neutralize a burn on the skin; the exothermic reaction can worsen the injury. Use copious water only.

• Spill Cleanup (<500 mL):

  • Evacuate the immediate area.[1][2][6][7]

  • Don full PPE (Goggles, Face Shield, Butyl gloves).

  • Cover spill with dry sand or a commercial non-combustible absorbent (e.g., vermiculite).

  • Do not use paper towels (fire risk due to heat of absorption).

  • Scoop into a waste container and label "Corrosive/Flammable Debris."

Waste Disposal & Decontamination

Never dispose of this chemical down the drain. It is toxic to aquatic life and corrosive to plumbing.

• Segregation: Collect in a waste container specifically labeled "Basic Organic Waste" (High pH).

• Compatibility: Do not mix with "Acidic Waste" streams. The heat of neutralization can pressurize and rupture the waste container.

• Final Disposal: The standard method is dissolution in a combustible solvent followed by incineration in a chemical incinerator equipped with an afterburner and scrubber to manage nitrogen oxide (NOx) emissions.

References

• National Institutes of Health (NIH) - PubChem. 3-(Dimethylamino)-2-methylpropan-1-ol (Compound). [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Chemical Resistance Guide. [Link]

Sources

• 1. chemos.de [chemos.de]
• 2. fishersci.com [fishersci.com]
• 3. 3-(Dimethylamino)-1-propanol | C5H13NO | CID 76646 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. capotchem.cn [capotchem.cn]
• 6. echemi.com [echemi.com]
• 7. fishersci.com [fishersci.com]